Formamidine acetate

• CAS: 3473-63-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Structure of Formamidine Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Formamidine (B1211174) acetate (B1210297) (CAS Number: 3473-63-0) is a versatile and valuable reagent in organic synthesis, particularly in the construction of nitrogen-containing heterocyclic compounds that form the backbone of many pharmaceutical and agrochemical products.[1] This white to light yellow crystalline powder is the salt formed between the strong organic base, formamidine, and the weak organic acid, acetic acid.[2][3] Its non-hygroscopic nature, in contrast to the hydrochloride salt, makes it a more convenient reagent to handle in a laboratory setting.[3] This technical guide provides a comprehensive overview of the chemical properties, structure, and reactivity of formamidine acetate, with a focus on data-driven insights and practical experimental details.

Chemical and Physical Properties

Formamidine acetate is a stable, crystalline solid under standard conditions.[4] A summary of its key quantitative properties is presented in Table 1 for easy reference and comparison.

Table 1: Chemical and Physical Properties of Formamidine Acetate

Property	Value	Reference(s)
IUPAC Name	acetic acid;methanimidamide	[5]
CAS Number	3473-63-0	[5]
Molecular Formula	C₃H₈N₂O₂	[5]
Molecular Weight	104.11 g/mol	[5]
Appearance	White to light yellow crystalline powder	[2][3]
Melting Point	158-161 °C (decomposes)	[6]
Solubility in Water	832 g/L at 21 °C	[6]
pH	8 (400 g/L in H₂O at 20 °C)

Molecular Structure and Tautomerism

Formamidine acetate exists as an ionic salt composed of the formamidinium cation and the acetate anion.

Formamidinium Cation

The formamidinium cation, [CH(NH₂)₂]⁺, is a planar and symmetrical ion.[1][7] The positive charge is delocalized across the N-C-N system, resulting in two equivalent C-N bonds with lengths intermediate between a single and a double bond. X-ray diffraction studies on formamidinium iodide have reported C-N bond lengths of approximately 1.301 Å and 1.309 Å.[1][7] The N-C-N bond angle is expected to be approximately 120°, consistent with sp² hybridization of the central carbon atom.

Acetate Anion

The acetate anion, [CH₃COO]⁻, also exhibits resonance, with the negative charge delocalized between the two oxygen atoms. This results in both C-O bonds having equal length (approximately 1.26 pm) and a bond order of 1.5.[8] The O-C-O bond angle is approximately 120°.[4]

Table 2: Typical Bond Lengths and Angles

Structure	Bond	Length (Å)	Angle	Degrees (°)	Reference(s)
Formamidinium Cation	C-N	~1.305	N-C-N	~120	[1][7]
Acetate Anion	C-O	~1.26	O-C-O	~120	[8]
C-C	~1.51	H-C-H	~109.5	[4]

Tautomerism

Formamidine itself can exist in tautomeric forms. In the context of formamidine acetate, the protonated formamidinium cation is the stable species. The unprotonated formamidine base can exhibit imine-enamine tautomerism, although the imine form is generally more stable. The equilibrium between these tautomers is influenced by factors such as solvent polarity and pH.

Caption: Tautomeric forms of formamidine.

Spectroscopic Properties

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of formamidine acetate typically shows a singlet for the methyl protons of the acetate anion at approximately 1.92 ppm.[9] The protons on the formamidinium cation appear further downfield, with a signal observed around 7.82 ppm.[9] The integration of these peaks will be in a 3:3 ratio (or 1:1 if normalized).

• ¹³C NMR: The carbon NMR spectrum displays a signal for the methyl carbon of the acetate at around 24 ppm and the carboxylate carbon at approximately 181 ppm. The carbon of the formamidinium cation is typically observed around 158 ppm.

Infrared (IR) Spectroscopy

The IR spectrum of formamidine acetate exhibits characteristic absorption bands corresponding to its functional groups. Strong, broad absorptions in the region of 3400-3100 cm⁻¹ are attributed to N-H stretching vibrations of the formamidinium cation. The C=N stretching vibration is expected to appear in the 1680-1640 cm⁻¹ region. The acetate anion will show a strong, characteristic asymmetric stretching vibration for the COO⁻ group around 1580-1610 cm⁻¹ and a symmetric stretch near 1415 cm⁻¹.

Mass Spectrometry

Under mass spectrometry conditions, formamidine acetate will likely not be observed as the intact salt. The formamidinium cation (m/z = 45.04) and acetic acid (m/z = 60.05) or the acetate anion (m/z = 59.04) may be detected depending on the ionization technique used. Fragmentation of the formamidinium cation could lead to the loss of ammonia (B1221849) to give a fragment at m/z = 28.02 (CHN⁺).

Reactivity and Applications in Synthesis

Formamidine acetate is a key reagent in the synthesis of various heterocyclic systems, most notably pyrimidines and imidazoles.[1][2] It acts as a source of a "C-N" building block in condensation reactions with 1,3-dicarbonyl compounds or their equivalents.[2]

Synthesis of Pyrimidines

Formamidine acetate reacts with β-dicarbonyl compounds, such as acetylacetone, in a condensation reaction to form substituted pyrimidines. The reaction proceeds through the initial formation of a vinylogous amide, followed by cyclization and dehydration.

Caption: General workflow for pyrimidine synthesis.

Experimental Protocols

Synthesis of Formamidine Acetate

A common and convenient laboratory synthesis of formamidine acetate involves the reaction of triethyl orthoformate with glacial acetic acid and ammonia.[3]

Materials:

• Triethyl orthoformate

• Glacial acetic acid

• Ammonia gas

• Ethanol (B145695) (for washing)

• Dioxane (optional solvent)

Procedure:

• In a three-necked flask equipped with a reflux condenser, gas inlet tube, thermometer, and magnetic stirrer, a mixture of triethyl orthoformate and glacial acetic acid is heated in an oil bath to an internal temperature of 115 °C.

• A steady stream of ammonia gas is then introduced through the gas inlet tube. An exothermic reaction occurs, causing vigorous refluxing.

• The temperature of the reaction mixture will gradually decrease. After 20-30 minutes, formamidine acetate begins to crystallize from the solution.

• The flow of ammonia is continued until the temperature of the reaction mixture no longer decreases (typically around 72-73 °C).

• The mixture is cooled to room temperature, and the precipitated formamidine acetate is collected by filtration.

• The crystals are washed thoroughly with absolute ethanol and dried to yield the final product.

Caption: Experimental workflow for formamidine acetate synthesis.

Conclusion

Formamidine acetate is a fundamentally important reagent with well-defined chemical and physical properties. Its structural features, particularly the delocalized positive charge on the formamidinium cation, dictate its reactivity as a versatile building block in organic synthesis. The straightforward synthesis and favorable handling characteristics of formamidine acetate, coupled with its utility in constructing medicinally relevant heterocyclic scaffolds, ensure its continued importance in academic and industrial research. This guide has provided a detailed overview of its core properties and applications, offering a valuable resource for scientists and professionals in the field of drug development and chemical synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. topblogtenz.com [topblogtenz.com]
• 5. Formamidine acetate | C3H8N2O2 | CID 160693 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Formamidine acetate | 3473-63-0 [chemicalbook.com]
• 7. Formamidinium iodide: crystal structure and phase transitions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Page loading... [guidechem.com]
• 9. FORMAMIDINE ACETATE(40730-94-7) 1H NMR spectrum [chemicalbook.com]

Formamidine Acetate (CAS: 3473-63-0): A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Formamidine (B1211174) acetate (B1210297) (CAS No. 3473-63-0) is a versatile and highly valuable reagent in organic synthesis and various industrial applications.[1][2] This white crystalline solid is particularly recognized for its role as a key intermediate in the synthesis of a wide range of pharmaceuticals, agrochemicals, and functional materials.[2][3][4] Its utility as a precursor for nitrogen-containing heterocycles, such as pyrimidines and imidazoles, makes it an indispensable tool for medicinal chemists and drug development professionals.[5][6][7] Furthermore, its application in the fabrication of perovskite solar cells highlights its importance in the field of materials science.[8][9][10][11][12] This technical guide provides an in-depth overview of the properties, synthesis, and applications of formamidine acetate, with a focus on experimental protocols and its role in biologically relevant pathways.

Physicochemical Properties

Formamidine acetate is a stable, non-hygroscopic salt, which makes it easier to handle compared to its hydrochloride counterpart.[13][14] Key physicochemical data are summarized in the table below.

Property	Value	Reference
CAS Number	3473-63-0	[1][5]
Molecular Formula	C3H8N2O2	[1][15]
Molecular Weight	104.11 g/mol	[3][15]
Appearance	White to off-white crystalline powder	[1][15]
Melting Point	162-164 °C	[14][15]
Solubility	Soluble in water	[1]
pH	8 (400 g/L in H2O at 20 °C)	[3]

Synthesis of Formamidine Acetate

Several methods for the synthesis of formamidine acetate have been reported. A common and convenient laboratory-scale preparation involves the reaction of triethyl orthoformate with glacial acetic acid and ammonia (B1221849).

Experimental Protocol: Synthesis from Triethyl Orthoformate

This procedure is adapted from a well-established method.[14]

Materials:

• Triethyl orthoformate

• Glacial acetic acid

• Ammonia gas

Equipment:

• 500-mL three-necked flask

• Reflux condenser

• Gas inlet tube

• Thermometer

• Magnetic stirrer

• Oil bath

Procedure:

• A mixture of 90.0 g of triethyl orthoformate and 49.2 g of glacial acetic acid is placed in the three-necked flask equipped with a reflux condenser, gas-inlet tube, thermometer, and magnetic stirrer.[14]

• The flask is immersed in an oil bath maintained at 125–130 °C.[14]

• When the internal temperature of the mixture reaches 115 °C, a moderate stream of ammonia is introduced through the gas inlet tube.[14]

• Vigorous refluxing is observed as the temperature gradually decreases.[14]

• Formamidine acetate begins to crystallize from the boiling mixture after 20–30 minutes.[14]

• The ammonia flow is continued until no further decrease in temperature is observed (the final temperature is typically 72–73 °C). The total reaction time is approximately 60–70 minutes.[14]

• The mixture is cooled to room temperature, and the precipitate is collected by filtration.[14]

• The collected solid is washed thoroughly with 50 mL of absolute ethanol.[14]

• The resulting product is colorless formamidine acetate with a yield of 83.8–88.2% and a melting point of 162–164 °C.[14]

References

• 1. News - Harnessing the Power of Formamidine Acetate: A Game-Changer in the World of Chemical Synthesis [hschemraw.com]
• 2. researchgate.net [researchgate.net]
• 3. News - Formamidine Acetate Use: key compound in pharmaceutical intermediates [hschemraw.com]
• 4. marketpublishers.com [marketpublishers.com]
• 5. nbinno.com [nbinno.com]
• 6. nbinno.com [nbinno.com]
• 7. Chemistry, biological activity, and uses of formamidine pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The fabrication of formamidinium lead iodide perovskite thin films via organic cation exchange - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Formamidine Acetate Induces Regulation of Crystallization and Stabilization in Sn-Based Perovskite Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. research.monash.edu [research.monash.edu]
• 13. benchchem.com [benchchem.com]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. Page loading... [guidechem.com]

A Comprehensive Technical Guide to the Physical Properties of Formamidine Acetate Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of formamidine (B1211174) acetate (B1210297) salt. The information is curated for researchers, scientists, and professionals in drug development who utilize this compound in their work. This guide includes key physical data, detailed experimental protocols for property determination, and visual workflows for its synthesis.

Core Physical Properties

Formamidine acetate is a white to off-white crystalline solid.[1][2] It is a valuable reagent in organic synthesis, particularly in the preparation of pharmaceuticals and in the fabrication of perovskite solar cells. An accurate understanding of its physical properties is crucial for its effective application and for the reproducibility of experimental results.

The key physical and chemical properties of formamidine acetate are summarized in the tables below.

Identifier	Value
CAS Number	3473-63-0
Molecular Formula	C₃H₈N₂O₂ (also represented as CH₄N₂・C₂H₄O₂)
Molecular Weight	104.11 g/mol
Synonyms	Formamidine acetic acid salt, Methanimidamide monoacetate, FAA

Physical Property	Value	Notes
Melting Point	158-161 °C (with decomposition)[3][4]	The reported range may vary slightly between sources.
Solubility in Water	832 g/L at 21 °C[3]	Highly soluble in water.
Appearance	White to light yellow crystalline powder[1]
pH	8 (400 g/L in H₂O at 20 °C)[5]
Hygroscopicity	Reported as both hygroscopic[3] and not appreciably hygroscopic[1]	It is advisable to store in a dry environment.

Experimental Protocols

The following sections detail standardized experimental procedures for the determination of the key physical properties of formamidine acetate.

Melting Point Determination (Capillary Method)

This protocol is based on the USP <741> Class I methodology.[6][7][8]

Objective: To determine the melting range of formamidine acetate.

Apparatus:

• Melting point apparatus with a heated block and temperature control.

• Glass capillary tubes (0.8–1.2 mm internal diameter, 10 cm length).[6]

• Mortar and pestle.

• Spatula.

Procedure:

• Sample Preparation:

  • Ensure the formamidine acetate sample is dry and finely powdered. If necessary, gently grind the crystals using a mortar and pestle.

  • Pack the dry powder into a capillary tube to a height of 2.5–3.5 mm.[6] This can be achieved by tapping the sealed end of the tube on a hard surface.

• Measurement:

  • Preheat the melting point apparatus to a temperature approximately 10°C below the expected melting point of formamidine acetate (~148°C).

  • Insert the capillary tube into the apparatus.

  • Set the heating rate to approximately 1°C per minute.[9]

  • Observe the sample through the magnifying lens.

  • Record the temperature at which the substance is first observed to collapse or form a meniscus as the start of the melting range.[6]

  • Record the temperature at which the last solid particle passes into the liquid phase as the end of the melting range.[9]

Aqueous Solubility Determination (Flask Method)

This protocol is based on the OECD Guideline 105 for testing of chemicals.[2][4][10][11]

Objective: To determine the water solubility of formamidine acetate at a specific temperature.

Materials:

• Formamidine acetate salt.

• Distilled or deionized water.

• Erlenmeyer flasks with stoppers.

• Constant temperature water bath or shaker.

• Analytical balance.

• Filtration apparatus (e.g., syringe filter with a 0.45 µm membrane).

• A suitable analytical method for determining the concentration of formamidine acetate in the aqueous solution (e.g., HPLC, titration).

Procedure:

• Preliminary Test:

  • A preliminary test can be performed to estimate the approximate solubility and the time required to reach equilibrium.

• Equilibration:

  • Add an excess amount of formamidine acetate to a series of flasks containing a known volume of water.

  • Place the flasks in a constant temperature bath set to 21 ± 0.5 °C.

  • Agitate the flasks for a sufficient period to allow for equilibrium to be reached (e.g., 24-48 hours).

• Sample Analysis:

  • After equilibration, allow the undissolved solid to settle.

  • Carefully take an aliquot of the supernatant and filter it to remove any undissolved particles.

  • Determine the concentration of formamidine acetate in the filtrate using a validated analytical method.

  • Repeat the concentration measurement at different time intervals until a constant value is obtained, confirming that equilibrium has been reached.

• Calculation:

  • The solubility is reported as the average of at least three replicate determinations.

Spectroscopic Analysis

Objective: To obtain the ¹H NMR spectrum of formamidine acetate for structural confirmation.

Materials and Equipment:

• NMR spectrometer.

• 5 mm NMR tubes.

• Deuterated solvent (e.g., Deuterium Oxide - D₂O, or Dimethyl Sulfoxide-d₆ - DMSO-d₆).

• Formamidine acetate sample.

• Pipettes and vials.

Procedure:

• Sample Preparation:

  • Weigh approximately 5-20 mg of formamidine acetate into a clean, dry vial.

  • Add approximately 0.6-0.7 mL of the chosen deuterated solvent (e.g., D₂O, as formamidine acetate is highly soluble in water).[12][13]

  • Gently agitate the vial to dissolve the sample completely.

  • Filter the solution through a pipette with a small plug of glass wool into a clean NMR tube to remove any particulate matter.[12]

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Acquire the ¹H NMR spectrum according to the instrument's standard operating procedures.

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

  • Reference the spectrum to the residual solvent peak or an internal standard.

Objective: To obtain the infrared spectrum of formamidine acetate.

Materials and Equipment:

• FTIR spectrometer.

• Hydraulic press.

• KBr pellet die set.

• Agate mortar and pestle.

• Spectroscopy grade Potassium Bromide (KBr), dried.

• Formamidine acetate sample.

Procedure:

• Sample Preparation:

  • Place approximately 1-2 mg of formamidine acetate into a clean, dry agate mortar.[14]

  • Add approximately 100-200 mg of dry, spectroscopy grade KBr powder.[14]

  • Gently but thoroughly grind the mixture with the pestle until a fine, homogeneous powder is obtained. Work quickly to minimize moisture absorption by the KBr.[14]

• Pellet Formation:

  • Transfer the powder mixture into the KBr pellet die.

  • Assemble the die and place it in the hydraulic press.

  • Apply pressure (typically 8-10 tons) for a few minutes to form a transparent or translucent pellet.[15]

• Data Acquisition:

  • Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer.

  • Acquire the infrared spectrum, typically in the range of 4000-400 cm⁻¹.

  • Collect a background spectrum of a blank KBr pellet or an empty sample holder to subtract from the sample spectrum.

Synthesis and Application Workflows

As formamidine acetate is a synthetic reagent, a signaling pathway is not applicable. Instead, the following diagrams illustrate the workflow for its synthesis and a key application.

Synthesis Workflow for Formamidine Acetate

Role of Formamidine Acetate in Perovskite Solar Cell Fabrication

References

• 1. Page loading... [guidechem.com]
• 2. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 105: Water ... - OECD - Google Books [books.google.com]
• 3. scienceijsar.com [scienceijsar.com]
• 4. filab.fr [filab.fr]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. thinksrs.com [thinksrs.com]
• 7. youtube.com [youtube.com]
• 8. scribd.com [scribd.com]
• 9. uspbpep.com [uspbpep.com]
• 10. oecd.org [oecd.org]
• 11. Water Solubility | Scymaris [scymaris.com]
• 12. ossila.com [ossila.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. shimadzu.com [shimadzu.com]
• 15. How Do You Prepare Kbr Pellets For Ir? Master The Technique For Clear, Accurate Spectra - Kintek Solution [kindle-tech.com]

Formamidine Acetate: A Core Component in Pharmaceutical and Materials Science Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Formamidine (B1211174) acetate (B1210297) is a versatile organic salt that serves as a critical building block and intermediate in a wide array of applications, from the synthesis of active pharmaceutical ingredients (APIs) to the fabrication of advanced materials. Its utility in forming heterocyclic compounds and its role as a precursor in perovskite solar cells underscore its significance in both drug discovery and materials science. This technical guide provides a comprehensive overview of the core physicochemical properties of formamidine acetate, detailed experimental protocols for its common applications, and a visualization of its role in synthetic pathways.

Core Physicochemical Properties

A clear understanding of the fundamental properties of formamidine acetate is essential for its effective application in research and development. The following table summarizes its key quantitative data.

Property	Value	Citations
Molecular Weight	104.11 g/mol	[1][2][3][4][5]
Molecular Formula	C₃H₈N₂O₂	[1][2][4]
Alternate Molecular Formula	CH₄N₂·C₂H₄O₂	[3][5]
CAS Number	3473-63-0	[1][3][5]
Melting Point	157-163 °C (decomposes)	[3][4][5]
Appearance	White to light yellow crystalline powder	[3][5][6]
Water Solubility	832 g/L at 21 °C	[5]

Synthetic Applications and Experimental Protocols

Formamidine acetate is widely employed as a reagent in the synthesis of various heterocyclic compounds, which are foundational structures in many pharmaceutical agents. It is also a key component in the production of formamidinium-based perovskites for photovoltaic applications.

Synthesis of Pyrimidine (B1678525) and Imidazole (B134444) Heterocycles

Formamidine acetate serves as a crucial condensing agent in the preparation of pyrimidine and imidazole rings, which are core scaffolds in numerous biologically active molecules.[4] The formamidine group provides a reactive two-carbon, one-nitrogen unit that can readily cyclize with appropriate precursors.

Experimental Protocol: Generalized Synthesis of a 4-Aminopyrimidine Derivative

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the appropriate β-dicarbonyl compound or its equivalent (1 equivalent) in a suitable solvent such as ethanol (B145695) or isopropanol (B130326).

• Reagent Addition: Add formamidine acetate (1.1 to 1.5 equivalents) to the solution.

• Reaction Conditions: Heat the reaction mixture to reflux and maintain for a period of 4 to 24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution and can be collected by filtration. If no precipitate forms, concentrate the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica (B1680970) gel to yield the desired pyrimidine derivative.

Fabrication of Formamidinium Lead Triiodide (FAPbI₃) Perovskites

In the field of materials science, formamidine acetate is a critical precursor for the synthesis of formamidinium lead triiodide (FAPbI₃) perovskites, which are utilized in high-efficiency solar cells.[4]

Experimental Protocol: Synthesis of FAPbI₃ Perovskite Thin Films

• Precursor Solution Preparation: Prepare a precursor solution by dissolving formamidine acetate and lead iodide (PbI₂) in a stoichiometric ratio in a polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO). The concentration will vary depending on the desired film thickness.

• Substrate Preparation: Clean the desired substrate (e.g., FTO-coated glass) sequentially with detergent, deionized water, acetone, and isopropanol using an ultrasonic bath. Dry the substrate with a stream of nitrogen gas.

• Thin Film Deposition: Deposit the precursor solution onto the substrate using a spin-coating method. The spin speed and time should be optimized to achieve a uniform film.

• Annealing: Heat the coated substrate on a hot plate at a specific temperature (typically between 100-170 °C) for a defined period to facilitate the crystallization of the perovskite structure.

• Characterization: The resulting FAPbI₃ thin film can be characterized by techniques such as X-ray diffraction (XRD) to confirm the crystal structure and UV-Vis spectroscopy to determine the optical bandgap.

Logical Workflow for Synthetic Applications

The following diagram illustrates the generalized workflow for the application of formamidine acetate in both pharmaceutical and materials science synthesis.

Caption: Synthetic workflow of formamidine acetate.

Safety and Handling

Formamidine acetate is known to be a skin sensitizer (B1316253) and may cause an allergic skin reaction.[1] It is also classified as a skin and eye irritant.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. It is advisable to work in a well-ventilated area or a fume hood to avoid inhalation of the powder. For detailed safety information, refer to the material safety data sheet (MSDS) provided by the supplier.

References

• 1. Formamidine acetate | C3H8N2O2 | CID 160693 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Formamidine acetate (1:1) | C3H8N2O2 | CID 10285782 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. Formamidine acetate | 3473-63-0 [chemicalbook.com]
• 5. Cas 3473-63-0,Formamidine acetate | lookchem [lookchem.com]
• 6. zhishangbio.com [zhishangbio.com]

Solubility of Formamidine Acetate in Organic Solvents: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

Formamidine (B1211174) acetate (B1210297) (CAS 3473-63-0) is a crucial intermediate in the synthesis of pharmaceuticals and functional materials. Its solubility in various organic solvents is a critical parameter for reaction optimization, purification, and formulation. This technical guide provides a comprehensive overview of the known solubility characteristics of formamidine acetate, detailed experimental protocols for its determination, and a discussion of how its solubility profile influences its applications.

Introduction

Formamidine acetate is a white to light yellow crystalline powder widely utilized as a versatile building block in organic synthesis.[1][2] It serves as a key precursor in the preparation of heterocyclic compounds, such as pyrimidines and imidazoles, which are core structures in many active pharmaceutical ingredients (APIs).[1][3] Furthermore, its role in the fabrication of perovskite solar cells highlights its importance in materials science.[3] A thorough understanding of the solubility of formamidine acetate in different organic solvents is paramount for process development, enabling efficient reaction kinetics, effective purification through recrystallization, and the preparation of homogenous formulations.

Key Physicochemical Properties:

• Molecular Formula: C₃H₈N₂O₂[4]

• Molecular Weight: 104.11 g/mol [5]

• Melting Point: 158-161 °C (with decomposition)[6][7]

Solubility Data

Formamidine acetate's structure, containing both polar amine functionalities and an acetate salt component, dictates its solubility behavior. It is highly soluble in polar protic solvents, with a documented high solubility in water of 832 g/L at 21 °C.[1][7][8] While extensive quantitative data in a broad range of organic solvents is not consistently reported in the literature, qualitative and semi-quantitative information has been compiled to guide solvent selection.

Table 1: Solubility of Formamidine Acetate in Various Solvents

Solvent	Chemical Formula	Solvent Type	Solubility	Temperature (°C)	Reference(s)
Water	H₂O	Polar Protic	832 g/L	21	[1][7][8]
Methanol	CH₃OH	Polar Protic	Freely Soluble	Not Specified	[9]
Ethanol	C₂H₅OH	Polar Protic	Freely Soluble	Not Specified	[9]
Hot Alcohol	R-OH	Polar Protic	Soluble	Elevated	[10][11]
Diethyl Ether	(C₂H₅)₂O	Aprotic, Low Polarity	Soluble	Not Specified	[9]
Dimethylformamide (DMF)	C₃H₇NO	Polar Aprotic	Readily Soluble	Not Specified
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	Polar Aprotic	Readily Soluble	Not Specified

The term "Freely Soluble" is a pharmacopeial designation that generally indicates a solubility of 1 part solute in 1 to 10 parts solvent.

Experimental Protocols for Solubility Determination

For applications requiring precise solubility values, the following experimental protocols can be employed.

General Experimental Workflow

The determination of solubility typically follows a standardized workflow to ensure accuracy and reproducibility.

Caption: A generalized workflow for the quantitative determination of solubility.

Detailed Methodology: Isothermal Shake-Flask Method

This method is considered the gold standard for determining the equilibrium solubility of a solid in a solvent.

Materials:

• Formamidine acetate (high purity)

• Organic solvents of interest (analytical grade)

• Analytical balance

• Thermostatically controlled shaker bath

• Vials with airtight caps

• Syringe filters (e.g., 0.22 µm, solvent-compatible)

• Calibrated pipettes and volumetric flasks

• A suitable analytical instrument for quantification (e.g., HPLC-UV, GC-FID)

Procedure:

• Preparation: Add an excess amount of formamidine acetate to several vials to ensure that a saturated solution is achieved. The excess solid should be visually apparent.

• Solvent Addition: Accurately add a known volume of the test solvent to each vial.

• Equilibration: Seal the vials and place them in the shaker bath set to a constant temperature (e.g., 25 °C). Agitate the samples for a sufficient duration (typically 24-72 hours) to ensure equilibrium is reached.

• Phase Separation: Cease agitation and allow the vials to rest in the temperature-controlled bath for at least 2 hours to permit the undissolved solid to settle.

• Sampling: Carefully withdraw an aliquot of the clear supernatant. Immediately filter the aliquot using a syringe filter to remove any microscopic undissolved particles.

• Dilution: Accurately dilute the filtered sample with a suitable solvent to a concentration that falls within the linear range of the analytical method.

• Quantification: Analyze the diluted samples using a validated and calibrated analytical method to determine the concentration of formamidine acetate.

• Calculation: Calculate the solubility by taking into account the dilution factor. The experiment should be performed in triplicate to ensure the precision of the results.

Applications Guided by Solubility

The solubility characteristics of formamidine acetate are directly linked to its utility in various applications.

Caption: The relationship between formamidine acetate's solubility and its key applications.

• Organic Synthesis: Its high solubility in polar solvents like alcohols allows for its use in homogeneous reaction systems, facilitating efficient synthesis of downstream products.

• Purification: The differential solubility of formamidine acetate in various solvents, particularly its good solubility in hot alcohols, is leveraged for purification by recrystallization.[10][11]

• Pharmaceutical Formulation: For potential topical or oral applications, its solubility in water and alcohols is a key consideration for developing aqueous or hydro-alcoholic formulations.

• Materials Science: The ability to dissolve formamidine acetate in polar aprotic solvents like DMF and DMSO is essential for its use as a precursor in the solution-based processing of perovskite films for solar cell applications.

Conclusion

While formamidine acetate is well-documented as being highly soluble in polar protic solvents, there is a notable lack of precise quantitative solubility data across a wider range of organic solvents in publicly available literature. This guide provides the currently available information and outlines a robust experimental framework for researchers to determine these values empirically. A comprehensive understanding and documentation of the solubility of formamidine acetate are essential for its continued and optimized use in the advancement of drug discovery and materials science.

References

• 1. Cas 3473-63-0,Formamidine acetate | lookchem [lookchem.com]
• 2. zhishangbio.com [zhishangbio.com]
• 3. Formamidine acetate CAS#: 3473-63-0 [m.chemicalbook.com]
• 4. 3473-63-0 CAS MSDS (Formamidine acetate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. Formamidine acetate | C3H8N2O2 | CID 160693 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemwhat.com [chemwhat.com]
• 7. chemwhat.com [chemwhat.com]
• 8. Formamidine acetate for synthesis 3473-63-0 [sigmaaldrich.com]
• 9. Formamidine Acetate BP EP USP CAS 3473-63-0 Manufacturers and Suppliers - Price - Fengchen [fengchengroup.com]
• 10. labsolu.ca [labsolu.ca]
• 11. Formamidine acetate, 99% | Fisher Scientific [fishersci.ca]

Formamidine Acetate: A Technical Guide to its Hygroscopic Nature and Stability

For Researchers, Scientists, and Drug Development Professionals

Abstract

Formamidine (B1211174) acetate (B1210297) is a versatile reagent with significant applications in pharmaceutical synthesis and materials science. Its utility, however, is intrinsically linked to its stability and handling properties, particularly its interaction with atmospheric moisture. This technical guide provides an in-depth analysis of the hygroscopic nature and stability of formamidine acetate. It addresses the conflicting information present in published literature and commercial safety data sheets, presents plausible degradation pathways, and offers detailed experimental protocols for its characterization. This document is intended to serve as a comprehensive resource for researchers to ensure the consistent quality and performance of formamidine acetate in their work.

Physicochemical Properties of Formamidine Acetate

Formamidine acetate is the salt formed from the strong organic base, formamidine, and the weak organic acid, acetic acid. It is a white to light yellow crystalline powder. A summary of its key physicochemical properties is presented below.

Property	Value	Citations
CAS Number	3473-63-0	[1]
Molecular Formula	C₃H₈N₂O₂	[2]
Molecular Weight	104.11 g/mol	[1][2]
Melting Point	158-161 °C (with decomposition)	[2]
Solubility	Soluble in water (832 g/L at 21 °C) and hot alcohol.	[2][3]
Appearance	White to light yellow crystalline powder.	[1][4]

Hygroscopic Nature: A Critical Evaluation

There is a notable discrepancy in the available literature and safety data regarding the hygroscopic nature of formamidine acetate. This section aims to clarify this ambiguity by presenting the conflicting data and providing a practical interpretation for handling and storage.

Conflicting Reports

A review of various sources reveals two opposing characterizations of formamidine acetate's affinity for water.

Source Type	Reported Nature	Representative Citations
Synthetic Procedures & Purification Methods	Not hygroscopic	[4][5][6]
Safety Data Sheets (SDS) & Product Specs	Hygroscopic / Moisture Sensitive	[2][7]

The assertion that formamidine acetate is "not hygroscopic" is often made in direct comparison to its hydrochloride salt, formamidine hydrochloride, which is known to be extremely deliquescent.[5] It is plausible that in the context of synthetic chemistry, where the hydrochloride salt is a common alternative, the acetate salt is considered relatively non-hygroscopic and easier to handle.

However, the classification as "hygroscopic" or "moisture sensitive" on numerous safety data sheets from commercial suppliers suggests that the compound can absorb moisture from the atmosphere, which may impact its long-term stability, purity, and performance in sensitive applications.[2][7] Therefore, a conservative approach to its handling and storage is recommended.

Recommended Handling and Storage

Given the potential for moisture absorption, the following precautions should be taken when handling and storing formamidine acetate:

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1] For long-term storage or for use in moisture-sensitive applications, storage under an inert gas atmosphere (e.g., argon or nitrogen) is advisable.

• Handling: When handling, minimize exposure to the open atmosphere. Use a glove box or a dry, inert atmosphere for weighing and dispensing if possible. If handled on an open bench, work efficiently to reduce exposure time.

Chemical Stability and Degradation

Formamidine acetate is generally stable under recommended storage conditions. However, it can undergo degradation under specific environmental stresses.

Thermal Stability

Formamidine acetate has a melting point of approximately 158-161 °C, at which it also begins to decompose.[2] For routine laboratory use and storage, it should be kept at temperatures well below this, with some suppliers recommending storage at temperatures between 0 - 8 °C.[1]

Stability in Solution

The stability of formamidine acetate in solution is dependent on the pH and the solvent. In the presence of water, the formamidinium cation is susceptible to hydrolysis, a reaction that can be accelerated by acidic or basic conditions.

Incompatible Materials

Formamidine acetate should be kept away from strong oxidizing agents.

Proposed Degradation Pathway: Hydrolysis

In the presence of moisture, formamidine acetate can undergo hydrolysis. The formamidinium cation can react with water to yield formic acid and ammonia, or their respective conjugate bases/acids depending on the pH. The acetate anion will also be present in equilibrium with acetic acid. A plausible hydrolysis pathway is depicted below.

Caption: Proposed hydrolysis of the formamidinium cation.

Experimental Protocols

This section provides detailed methodologies for assessing the hygroscopicity and stability of formamidine acetate.

Hygroscopicity Testing

This protocol determines the moisture absorption of formamidine acetate under various humidity conditions.

Caption: Workflow for hygroscopicity assessment.

Methodology:

• Sample Preparation: Dry approximately 5 grams of formamidine acetate in a vacuum oven over a suitable desiccant (e.g., phosphorus pentoxide) for 24 hours to obtain a baseline dry weight.

• Initial Weighing: Accurately weigh about 1 gram of the dried sample into tared watch glasses (in triplicate). Record this weight as W₀.

• Exposure to Humidity: Place the samples in controlled humidity chambers. These can be prepared using saturated salt solutions (e.g., MgCl₂ for ~33% RH, NaCl for ~75% RH at 25°C). Include a range of relative humidity (RH) conditions, for example, 25%, 50%, 75%, and 90%.

• Incubation: Maintain the chambers at a constant temperature, typically 25 °C.

• Periodic Weighing: At specified time intervals (e.g., 24, 48, 72 hours), remove the samples and quickly weigh them. Record the weight as Wₜ.

• Calculation: Calculate the percentage weight gain at each time point using the formula: Weight Gain (%) = [(Wₜ - W₀) / W₀] * 100.

• Data Analysis: Plot the percentage weight gain against time for each RH condition. The hygroscopicity can be classified based on the European Pharmacopoeia guidelines.

Forced Degradation (Stress Testing)

Forced degradation studies are essential to identify potential degradation products and establish the intrinsic stability of the molecule. These studies also help in developing and validating stability-indicating analytical methods.[8][9]

Caption: Workflow for forced degradation studies.

Methodology:

A stability-indicating HPLC method should be developed and validated prior to initiating these studies. The goal is to achieve 5-20% degradation of the active substance.[8]

• Acid Hydrolysis:

  • Dissolve formamidine acetate in 0.1 M hydrochloric acid to a concentration of 1 mg/mL.

  • Heat the solution at 60 °C for 24 hours.

  • Withdraw samples at appropriate time points, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase for analysis.

• Base Hydrolysis:

  • Dissolve formamidine acetate in 0.1 M sodium hydroxide (B78521) to a concentration of 1 mg/mL.

  • Keep the solution at room temperature for 8 hours.

  • Withdraw samples, neutralize with 0.1 M HCl, and dilute for analysis.

• Oxidative Degradation:

  • Dissolve formamidine acetate in a 3% solution of hydrogen peroxide to a concentration of 1 mg/mL.

  • Keep the solution at room temperature for 24 hours, protected from light.

  • Withdraw samples and dilute for analysis.

• Thermal Degradation:

  • Place a thin layer of solid formamidine acetate in a petri dish.

  • Expose to dry heat at 80 °C in an oven for 48 hours.

  • Withdraw samples, dissolve in the mobile phase to 1 mg/mL, and analyze.

• Photostability Testing:

  • Expose a solid sample and a 1 mg/mL aqueous solution of formamidine acetate to light as per ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).

  • A control sample should be kept in the dark under the same conditions.

  • Analyze both the light-exposed and dark control samples.

Analytical Method Example: HPLC

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B52724) (B).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

This method should be validated for specificity, linearity, accuracy, precision, and robustness. Mass spectrometry (LC-MS) can be coupled to identify the mass of degradation products.

Conclusion

While formamidine acetate is a valuable synthetic intermediate, a thorough understanding of its hygroscopic nature and stability is crucial for its effective use. The conflicting reports on its hygroscopicity necessitate careful handling and storage, particularly in environments with uncontrolled humidity and for long-term storage. The compound is thermally stable up to its decomposition point but is susceptible to hydrolysis. The provided experimental protocols for hygroscopicity and forced degradation studies offer a framework for researchers to characterize the specific lots of formamidine acetate they are using, ensuring the reliability and reproducibility of their experimental outcomes. This guide serves as a foundational resource for scientists and professionals in drug development, promoting best practices in the handling and application of this important chemical.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Formamidine acetate CAS#: 3473-63-0 [m.chemicalbook.com]
• 3. Formamidine acetate, 99% | Fisher Scientific [fishersci.ca]
• 4. Formamidine acetate | 3473-63-0 [chemicalbook.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Cas 3473-63-0,Formamidine acetate | lookchem [lookchem.com]
• 7. labsolu.ca [labsolu.ca]
• 8. biopharminternational.com [biopharminternational.com]
• 9. globalresearchonline.net [globalresearchonline.net]

The Synthesis of Formamidine Acetate: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Formamidine (B1211174) acetate (B1210297), a crucial reagent and building block in organic synthesis, holds significant importance in the pharmaceutical and materials science industries. Its non-hygroscopic nature and direct utility in condensation reactions make it a superior alternative to other formamidine salts. This in-depth technical guide provides a comprehensive overview of the discovery and history of formamidine acetate synthesis, detailing the evolution of synthetic methodologies from early classical routes to modern, more efficient protocols. This document furnishes detailed experimental procedures for key synthesis methods, presents comparative quantitative data, and illustrates reaction pathways and workflows through meticulously crafted diagrams to facilitate a deeper understanding for researchers, scientists, and professionals in drug development.

Introduction

Formamidine and its derivatives are fundamental structural motifs in a vast array of bioactive molecules and functional materials. Among the various salts of formamidine, formamidine acetate ([NH₂CHNH₂]⁺[CH₃COO]⁻) has emerged as a particularly valuable reagent. Unlike the highly deliquescent formamidine hydrochloride, the acetate salt is a stable, non-hygroscopic crystalline solid, which simplifies handling and storage.[1] Furthermore, it can often be used directly in chemical reactions without the need for a separate base to liberate the free formamidine.[1] These advantageous properties have cemented its role as a key intermediate in the synthesis of heterocycles such as pyrimidines, imidazoles, and purines, which form the core of many pharmaceutical agents.

This guide delves into the historical context of formamidine synthesis, tracing its origins and the subsequent development of more practical and efficient methods for producing the acetate salt. It will provide a detailed examination of the most significant synthetic routes, complete with experimental protocols and quantitative data to aid in laboratory application and process development.

Historical Evolution of Formamidine Synthesis

The journey to the convenient synthesis of formamidine acetate is marked by several key discoveries and improvements over more than a century of chemical research.

Early Syntheses and the Pinner Reaction

The foundational chemistry that paved the way for formamidine synthesis can be traced back to the work of Adolf Pinner in the late 19th century. In 1877, Pinner reported the acid-catalyzed reaction of nitriles with alcohols to form imidate salts, which became known as "Pinner salts." These intermediates could then be reacted with ammonia (B1221849) to produce amidines. While not a direct synthesis of formamidine itself, the Pinner reaction established a fundamental route to the amidine functional group.

Early preparations of formamidine itself often involved hazardous starting materials. One of the first methods was the reaction of hydrogen cyanide with ammonia to form formamidine, which was then isolated as its hydrochloride salt. This method, while historically significant, is rarely used today due to the extreme toxicity of hydrogen cyanide.

Desulfurization of Thiourea (B124793)

A notable advancement came with the use of thiourea as a precursor. This method involves the desulfurization of thiourea, typically using a catalyst like Raney nickel in the presence of an ammonium (B1175870) salt. While this approach avoids the use of hydrogen cyanide, it can be cumbersome due to the handling of Raney nickel and the outcomes can be inconsistent.[2] N,N'-dialkylthioureas have been observed to undergo desulfurization to yield formamidines.[2]

The Advent of Orthoformate Chemistry

A significant breakthrough in the practical synthesis of formamidine salts came with the utilization of triethyl orthoformate. A procedure described by Taylor and Ehrhart, and later detailed in Organic Syntheses, involves the reaction of triethyl orthoformate with glacial acetic acid and ammonia.[1] This method proved to be far more convenient and less hazardous than previous routes. The reaction proceeds with good yields and produces formamidine acetate directly as a crystalline solid. A publication from 1973 by Taylor et al. outlines a method for generating formamidine acetate by introducing ammonia into a mixture of triethyl orthoformate and glacial acetic acid, with reaction temperatures ranging from 72-115°C and reported yields of 84-100%.[3]

Catalytic Hydrogenation of Cyanamide (B42294)

In the latter half of the 20th century, a more atom-economical and scalable method was developed involving the catalytic hydrogenation of cyanamide. A German patent filed in 1988 describes a process for preparing highly pure formamidine acetate by the hydrogenation of cyanamide in an aqueous acetic acid solution using a palladium-based catalyst.[4] This method offers high yields and a purer product compared to some earlier techniques. More recent research has also explored the electrochemical reduction of cyanamide in an aqueous electrolyte as a green and cost-efficient alternative.

Key Synthetic Methodologies and Experimental Protocols

This section provides detailed experimental protocols for the most significant methods of synthesizing formamidine acetate.

Synthesis from Triethyl Orthoformate and Acetic Acid

This is one of the most common and reliable laboratory-scale methods for preparing formamidine acetate. The procedure is based on the well-established protocol from Organic Syntheses.

Reaction Scheme:

Caption: Synthesis of Formamidine Acetate from Triethyl Orthoformate.

Experimental Protocol:

• Apparatus: A 500-mL three-necked flask equipped with a reflux condenser, a gas inlet tube extending to the bottom of the flask, a thermometer, and a magnetic stirrer.

• Reagents:

  • Triethyl orthoformate: 90.0 g

  • Glacial acetic acid: 49.2 g

  • Ammonia gas

  • Absolute ethanol (for washing)

• Procedure:

  • Place the triethyl orthoformate and glacial acetic acid into the flask.

  • Immerse the flask in an oil bath maintained at 125–130°C.

  • When the internal temperature of the mixture reaches 115°C, introduce a moderate stream of ammonia gas through the inlet tube.

  • A gradual decrease in temperature and vigorous refluxing will be observed.

  • After 20–30 minutes, formamidine acetate will begin to crystallize from the boiling mixture.

  • Continue the ammonia flow until the temperature no longer decreases (typically around 72–73°C). The total reaction time is approximately 60–70 minutes.

  • Cool the mixture to room temperature.

  • Collect the precipitate by filtration and wash it thoroughly with 50 mL of absolute ethanol.

  • Dry the product. The yield of colorless formamidine acetate is typically 53.0–55.8 g (83.8–88.2%).[1]

Synthesis by Catalytic Hydrogenation of Cyanamide

This method is well-suited for larger-scale production and offers high purity and yield. The following protocol is based on the process described in German patent DE3808767A1.[4]

Reaction Scheme:

Caption: Catalytic Hydrogenation of Cyanamide to Formamidine Acetate.

Experimental Protocol:

• Apparatus: A high-pressure hydrogenation reactor equipped with a stirrer, gas inlet, and temperature and pressure controls.

• Reagents:

  • Cyanamide

  • Aqueous acetic acid

  • Palladium-based catalyst (e.g., palladium on activated carbon, 1-10 wt% Pd)

  • Hydrogen gas

• Procedure:

  • Prepare an aqueous solution of acetic acid. The molar ratio of cyanamide to acetic acid should be between 1:1.02 and 1:1.5 to maintain a slightly acidic to neutral pH upon completion of the reaction.

  • Dissolve the cyanamide in the acetic acid solution. The concentration should be adjusted so that the final product concentration is between 10 and 60 wt%.

  • Add the palladium-based catalyst to the solution.

  • Seal the reactor and purge with hydrogen gas.

  • Pressurize the reactor with hydrogen and heat to the desired reaction temperature.

  • Stir the reaction mixture until the hydrogen uptake ceases. The pH of the solution can be monitored as it will increase during the reaction.

  • After the reaction is complete, cool the reactor and carefully vent the excess hydrogen.

  • Filter the reaction mixture to remove the catalyst.

  • The resulting solution of formamidine acetate can be used directly or the product can be isolated by evaporation of the solvent.

Synthesis from Thiourea via Desulfurization

This classical method utilizes Raney nickel to remove the sulfur atom from thiourea.

Reaction Scheme:

Caption: Desulfurization of Thiourea to Formamidine Salt.

Experimental Protocol:

• Apparatus: A standard round-bottom flask with a reflux condenser and magnetic stirrer.

• Reagents:

  • Thiourea

  • Raney Nickel (activated)

  • Ammonium salt (e.g., ammonium chloride for the hydrochloride salt)

  • Solvent (e.g., ethanol)

• Procedure:

  • Suspend thiourea and the ammonium salt in a suitable solvent in the reaction flask.

  • Carefully add activated Raney nickel to the suspension. The reaction can be exothermic.

  • Heat the mixture to reflux with vigorous stirring for several hours.

  • Monitor the reaction for the consumption of thiourea.

  • Upon completion, cool the reaction mixture and filter to remove the Raney nickel and nickel sulfide (B99878) byproducts.

  • The formamidine salt can be isolated from the filtrate by evaporation of the solvent. To obtain formamidine acetate, a salt exchange would be necessary if starting with ammonium chloride.

Comparative Analysis of Synthesis Methods

The choice of synthetic route for formamidine acetate depends on various factors including the scale of the reaction, available equipment, cost of reagents, and desired purity of the final product.

Parameter	Triethyl Orthoformate Method	Catalytic Hydrogenation of Cyanamide	Thiourea Desulfurization
Starting Materials	Triethyl orthoformate, Acetic Acid, Ammonia	Cyanamide, Acetic Acid, Hydrogen	Thiourea, Raney Nickel, Ammonium Salt
Typical Yield	84-100%[3]	High	Variable
Reaction Temperature	72-130°C[1][3]	Varies with catalyst and pressure	Reflux
Reaction Pressure	Atmospheric	Elevated	Atmospheric
Catalyst	None	Palladium-based[4]	Raney Nickel
Key Advantages	Convenient laboratory scale, direct crystallization of product, avoids highly toxic reagents.[1]	High purity, high yield, scalable, atom-economical.[4]	Utilizes an inexpensive starting material.
Key Disadvantages	High cost of triethyl orthoformate.[3]	Requires high-pressure equipment, catalyst can be expensive.	Use of pyrophoric Raney nickel, potential for inconsistent results, byproducts.[2]

Logical Workflow for Synthesis Method Selection

The decision-making process for selecting an appropriate synthesis method can be visualized as follows:

Caption: Decision tree for selecting a formamidine acetate synthesis method.

Conclusion

The synthesis of formamidine acetate has evolved significantly from early, hazardous methods to more refined, safer, and efficient protocols. The reaction of triethyl orthoformate with acetic acid and ammonia remains a staple for laboratory-scale preparations due to its convenience and the direct crystallization of a high-purity product. For larger-scale industrial applications, the catalytic hydrogenation of cyanamide presents a more atom-economical and scalable alternative, albeit requiring specialized equipment. The classical desulfurization of thiourea, while historically important, is now less commonly employed due to practical challenges.

This guide has provided a detailed historical overview, comprehensive experimental protocols, and a comparative analysis of the key methods for synthesizing formamidine acetate. By understanding the nuances of each approach, researchers and drug development professionals can make informed decisions in selecting the most appropriate synthetic route for their specific needs, thereby facilitating advancements in the myriad of fields where this versatile compound is employed.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. Page loading... [wap.guidechem.com]
• 4. DE3808767A1 - Process for the preparation of formamidine acetate - Google Patents [patents.google.com]

Formamidine Acetate in Condensation Reactions: A Core Mechanism Guide

For Researchers, Scientists, and Drug Development Professionals

Formamidine (B1211174) acetate (B1210297) stands as a versatile and efficient reagent in the synthesis of a wide array of heterocyclic compounds, which are pivotal scaffolds in medicinal chemistry and drug development.[1][2] This technical guide provides an in-depth exploration of the mechanism of action of formamidine acetate in condensation reactions, supported by quantitative data, detailed experimental protocols, and visual representations of reaction pathways and workflows.

Core Mechanism of Action

Formamidine acetate serves as a valuable C1 synthon, providing a reactive formamidine moiety that readily participates in condensation and cyclization reactions.[1] Its primary utility lies in the synthesis of nitrogen-containing heterocycles such as pyrimidines and imidazoles from various precursors.[1][3] The acetate counterion, while often considered a spectator, can play a crucial role as a mild base, facilitating key proton transfer steps in the reaction mechanism.

The condensation of formamidine acetate with 1,3-dielectrophiles, such as β-dicarbonyl compounds, is a cornerstone of pyrimidine (B1678525) synthesis.[1] The reaction proceeds through a series of nucleophilic additions and a final cyclization-dehydration cascade.

The proposed mechanism involves the following key steps:

• Enolate Formation: The acetate ion, acting as a base, deprotonates the active methylene (B1212753) group of the β-dicarbonyl compound to form an enolate.

• Nucleophilic Attack: The enolate attacks the electrophilic carbon of the formamidinium ion.

• Proton Transfer and Intermediate Formation: A series of proton transfers leads to the formation of a vinylogous amidine intermediate.

• Intramolecular Cyclization: The terminal amino group of the intermediate attacks the second carbonyl group, initiating the cyclization.

• Dehydration and Aromatization: Subsequent elimination of water and an amine moiety leads to the formation of the aromatic pyrimidine ring.

Fig. 1: Proposed mechanism for pyrimidine synthesis.

Formamidine acetate is also instrumental in the synthesis of imidazoles and their benzo-fused analogs, benzimidazoles.

The reaction of formamidine acetate with o-phenylenediamine (B120857) provides a direct route to benzimidazoles. The mechanism involves the formation of an N-arylformamidine intermediate, followed by an intramolecular nucleophilic attack and subsequent elimination to yield the aromatic benzimidazole (B57391) ring.[4]

Fig. 2: Pathway for benzimidazole synthesis.

Quantitative Data on Condensation Reactions

The efficiency of formamidine acetate in condensation reactions is demonstrated by the yields obtained for various substrates under different conditions.

Substrate	Product	Reagents & Conditions	Yield (%)	Reference
Ketones (general)	4,5-Disubstituted Pyrimidines	Formamidine acetate (20 equiv.), n-propanol, 100°C	Generally efficient	[5]
4-tert-Butylcyclohexanone	4-tert-Butyl-5,6,7,8-tetrahydroquinazoline	Formamidine acetate, ethanol, reflux	Clean conversion	[5]
Androsterone	Androstano[3,2-d]pyrimidine	Formamidine acetate, n-propanol, 100°C	-	[5]
o-Phenylenediamine	Benzimidazole	Formic acid (in place of formamidine acetate), 100°C, 2h	83-85	[6][7]
4-Ethylphenol	5-Ethyl-2-hydroxybenzaldehyde	Formamidine acetate (8.0 equiv.), Acetic anhydride (B1165640) (16.0 equiv.), Dioxane, 100°C, 2 days	69	[8]
2-Methylresorcinol	2,4-Dihydroxy-3-methylbenzaldehyde	Formamidine acetate (4.0 equiv.), Acetic anhydride (8.0 equiv.), THF, 55°C, 1 day	-	[8]
Phloroglucinol	2,4,6-Trihydroxy-1,3,5-benzenetricarbaldehyde	Formamidine acetate (5.0 equiv.), Acetic anhydride (10.0 equiv.), THF, 45°C, 1 day	-	[8]

Experimental Protocols

• To a solution of the ketone (1 equivalent) in n-propanol (0.01 M) at ambient temperature, add formamidine acetate (20 equivalents).

• Stir the resulting suspension in a pre-heated oil bath at 100°C until the starting material is consumed (monitored by TLC).

• After cooling to room temperature, concentrate the reaction mixture in vacuo to remove the n-propanol.

• Resuspend the residue in ethyl acetate and neutralize by stirring with triethylamine (B128534) (60 equivalents).

• Vacuum filter the suspension over a pad of silica (B1680970) gel to remove solid impurities.

• Concentrate the filtrate in vacuo and purify the residue by flash column chromatography to afford the desired pyrimidine derivative.

Fig. 3: Experimental workflow for pyrimidine synthesis.

Note: This protocol uses formic acid, which serves a similar role to formamidine acetate as a C1 synthon in this context.

• In a round-bottomed flask, combine o-phenylenediamine (e.g., 27 g) and 90% formic acid (e.g., 17.5 g).

• Heat the mixture on a water bath at 100°C for 2 hours.

• Cool the reaction mixture and slowly add 10% sodium hydroxide (B78521) solution with constant swirling until the mixture is just alkaline to litmus (B1172312) paper.

• Filter the crude benzimidazole using suction filtration and wash the solid with ice-cold water.

• For purification, dissolve the crude product in boiling water (e.g., 400 mL for 25 g of product), add decolorizing carbon (e.g., 2 g), and digest for 15 minutes.

• Filter the hot solution rapidly through a pre-heated Buchner funnel.

• Cool the filtrate to approximately 10°C to induce crystallization.

• Collect the purified benzimidazole by filtration, wash with a small amount of cold water, and dry at 100°C.

Conclusion

Formamidine acetate is a highly effective and versatile reagent for the synthesis of pyrimidines and imidazoles through condensation reactions. Its mechanism of action involves acting as a C1 electrophile that reacts with nucleophilic substrates, leading to cyclization and the formation of stable heterocyclic systems. The presented data and protocols offer a valuable resource for researchers and professionals in drug development, facilitating the efficient synthesis of key molecular scaffolds. The mild reaction conditions and operational simplicity associated with formamidine acetate further underscore its utility in modern organic synthesis.[5]

References

• 1. nbinno.com [nbinno.com]
• 2. News - Harnessing the Power of Formamidine Acetate: A Game-Changer in the World of Chemical Synthesis [hschemraw.com]
• 3. Page loading... [wap.guidechem.com]
• 4. researchgate.net [researchgate.net]
• 5. baranlab.org [baranlab.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Synthesis of benzimidazole from o-phenylenediamine - Pharmacy Infoline [pharmacyinfoline.com]
• 8. rsc.org [rsc.org]

Theoretical studies on Formamidine cation orientation

An In-depth Technical Guide on Theoretical Studies of Formamidine (B1211174) Cation Orientation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The formamidine cation (FA+), CH(NH₂)₂⁺, is a critical component in various fields, most notably in the development of high-efficiency perovskite solar cells.[1] Its size, shape, and ability to form hydrogen bonds significantly influence the structural stability and optoelectronic properties of materials it is incorporated into.[1][2] The orientation of this organic cation within an inorganic framework, such as the lead-iodide cage in FAPbI₃ perovskites, is not random and has profound effects on the material's performance.[3][4] Theoretical and computational studies, primarily leveraging Density Functional Theory (DFT), have become indispensable for understanding the energetic landscape of different FA⁺ orientations and predicting their impact on material properties.[2][5] This guide provides a technical overview of these theoretical investigations, summarizing key quantitative findings, detailing computational methodologies, and visualizing the underlying processes.

Theoretical Framework: Core Computational Methods

The primary tool for investigating formamidine cation orientation at the atomic scale is a suite of first-principles quantum mechanical calculations. These ab initio methods provide insights into the electronic structure and energetics of the system without relying on empirical parameters.

2.1 Density Functional Theory (DFT) DFT is the most widely used method for these studies.[5] It calculates the electronic structure of a system based on its electron density, offering a balance between computational cost and accuracy. Key components of a DFT calculation in this context include:

• Exchange-Correlation Functional: This term approximates the complex quantum mechanical interactions between electrons. The Generalized Gradient Approximation (GGA) with the Perdew-Burke-Ernzerhof (PBE) functional is a common choice, often augmented with van der Waals (vdW) corrections to accurately model the non-covalent interactions between the organic cation and the inorganic cage.[3]

• Basis Sets: These are sets of mathematical functions used to represent the electronic wavefunctions. Plane-wave basis sets are typical for periodic systems like crystals.

• Spin-Orbit Coupling (SOC): For materials containing heavy elements like lead, SOC effects can significantly influence the electronic band structure and must often be included for accurate band gap prediction.[5]

2.2 Molecular Dynamics (MD) While DFT calculations are often performed on static structures (at 0 K), Ab Initio Molecular Dynamics (AIMD) simulations can be used to study the dynamic behavior of the FA⁺ cation at finite temperatures.[3] These simulations reveal the time-scales of cation rotation and wobbling, providing a more realistic picture of the cation's behavior under operational conditions.[6]

Key Findings on Cation Orientation

Theoretical studies have established a clear link between the orientation of the FA⁺ cation and the macroscopic properties of the host material.

3.1 Influence on Structural Stability The orientation of the FA⁺ cation directly impacts the tilting of the inorganic [PbI₆]⁴⁻ octahedra and the strength of hydrogen bonds formed between the cation's amine (N-H) groups and the surrounding iodide ions.[1][2] Certain orientations lead to more favorable hydrogen bonding networks and less distortion of the inorganic framework, resulting in a lower total energy and higher structural stability.[2] DFT calculations on FAPbI₃ have shown that orienting the FA⁺ cation along the crystal direction results in the most stable configuration compared to the and directions.[2] This increased stability is attributed to stronger H-I hydrogen bonds and a smaller octahedral tilt angle.[2]

3.2 Influence on Electronic and Optical Properties The cation's orientation modulates the electronic band structure. The coupling between the FA⁺ cation's rotation and the inorganic lattice changes the inclination angle of the octahedra, which in turn regulates electron distribution and the band gap.[3][4] For FAPbI₃, the calculated band gap can vary depending on the orientation, and in some cases, the nature of the band gap can change from direct to indirect.[2] This modulation of the band gap and electronic density of states directly affects the material's optical absorption properties.[3] Orientations that lead to a more favorable band gap can enhance the absorption of light, which is critical for photovoltaic applications.[2]

Quantitative Data Summary

The following tables summarize key quantitative results from DFT studies on formamidinium lead iodide (FAPbI₃) perovskites, highlighting the impact of FA⁺ orientation.

Table 1: Electronic and Structural Properties of FAPbI₃ vs. FA⁺ Orientation

FA⁺ Orientation Direction	Relative Energy (meV)	Band Gap (eV)	Lattice Constant (Å)	Key Structural Feature
****	12.8	1.48 (Direct)	6.36	Moderate octahedral distortion.[3]
****	6.4	1.55 (Indirect)	6.35	Smallest cell volume.[2][3]
	0 (Most Stable)	1.47 (Direct)	6.37	Strongest H-I hydrogen bonding.[2]

Data synthesized from multiple theoretical studies. Actual values may vary slightly based on the specific computational parameters used.[2][3]

Table 2: Rotational Dynamics and Energetics

System/Phenomenon	Method	Value	Unit
FA⁺ Reorientation Time Constant 1	2D Infrared Spectroscopy	470 ± 50	fs
FA⁺ Reorientation Time Constant 2	2D Infrared Spectroscopy	2.8 ± 0.5	ps
FA⁺ Rotational Barrier (in FAPbI₃)	MD Calculations	2 - 10	ps (timescale)
Formamide C-N Rotational Barrier (Isolated)	Ab initio Calculation	14 - 15	kcal/mol

This table combines experimental and theoretical data to provide a comprehensive view of the cation's dynamics.[6]

Computational Protocols

Detailed methodologies are crucial for the reproducibility and validation of theoretical studies. Below are typical protocols employed in DFT-based investigations of formamidinium cation orientation in perovskites.

5.1 Protocol: DFT Calculations for Structural and Electronic Properties

• Model Construction: A supercell of the perovskite crystal (e.g., FAPbI₃ or FACsPbI₃) is constructed. The formamidinium cation is placed within the inorganic cage, with its principal axis aligned along a specific crystallographic direction (e.g.,,, or).[3]

• Software: Quantum Espresso, VASP (Vienna Ab initio Simulation Package), or similar plane-wave DFT codes are commonly used.

• Functional and Corrections: The PBE exchange-correlation functional within the GGA is chosen. Van der Waals (vdW) corrections (e.g., DFT-D3) are included to properly describe the non-covalent interactions.[3]

• Geometry Optimization: The atomic positions and lattice vectors of the supercell are fully relaxed until the forces on each atom are below a certain threshold (e.g., 0.01 eV/Å) and the total energy is converged (e.g., to 10⁻⁵ eV).[3] This ensures the system is at a local energy minimum for the given orientation.

• Electronic Structure Calculation: A static self-consistent field (SCF) calculation is performed on the optimized geometry to obtain the ground-state electron density.

• Post-Processing:

  • Band Structure: The electronic band structure and band gap are calculated along high-symmetry paths in the Brillouin zone.

  • Density of States (DOS): The total and projected DOS are calculated to analyze the contribution of different atoms and orbitals to the valence and conduction bands.[3]

  • Optical Properties: The frequency-dependent dielectric function is calculated to determine the optical absorption spectrum.[3]

Visualizations: Workflows and Relationships

Caption: A typical workflow for the theoretical study of formamidinium cation orientation using DFT.

Caption: Logical relationships showing how cation orientation influences key material properties.

References

• 1. Mixed formamidinium–methylammonium lead iodide perovskite from first-principles: hydrogen-bonding impact on the electronic properties - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 2. Regulating structural stability and photoelectrical properties of FAPbI3via formamidine cation orientation - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Role of organic cation orientation in formamidine based perovskite materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols: Formamidine Acetate in Pyrimidine Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Formamidine (B1211174) acetate (B1210297) is a versatile and highly effective reagent in synthetic organic chemistry, particularly valued for its role as a precursor in the construction of nitrogen-containing heterocycles.[1] Its application in the synthesis of pyrimidines is of significant interest to the pharmaceutical and agrochemical industries, as the pyrimidine (B1678525) core is a fundamental structural motif in a vast array of biologically active molecules, including certain anticancer and antifungal agents.[2][3][4] This document provides detailed application notes and experimental protocols for the synthesis of pyrimidines using formamidine acetate, focusing on its condensation reactions with 1,3-dicarbonyl compounds and ketones.

Formamidine acetate offers several advantages in pyrimidine synthesis, including its stability, ease of handling as a non-hygroscopic solid, and its ability to act as a direct source of the N-C-N fragment required for the pyrimidine ring.[5] It is particularly effective in the Pinner synthesis and related methodologies for constructing the pyrimidine scaffold.

General Reaction Pathway: Pinner Pyrimidine Synthesis

The classical approach to pyrimidine synthesis using formamidine acetate involves the condensation with a 1,3-dicarbonyl compound, such as a β-ketoester or a β-diketone. This reaction, known as the Pinner pyrimidine synthesis, proceeds through a series of condensation and cyclization steps to afford the pyrimidine ring.[2][5]

Caption: Generalized reaction pathway for the Pinner pyrimidine synthesis.

Data Presentation: Synthesis of 4,5-Disubstituted Pyrimidines from Ketones

A highly efficient, one-step synthesis of 4,5-disubstituted pyrimidines from ketones has been developed using formamidine acetate.[1] This method is notable for its operational simplicity and the use of inexpensive reagents.[1] The following table summarizes the results for a variety of ketone substrates.

Entry	Ketone Substrate	Product	Reaction Time (h)	Yield (%)
1	Androsterone derivative	46	59
2	4-tert-Butylcyclohexanone	22	73
3	4-Phenylcyclohexanone	47	60
4	2-Indanone	48	67
5	2-Tetralone	48	71
6	1-Tetralone	48	81
7	3-Pentanone	24	35a
8	Desoxybenzoin	48	79
9	Propiophenone	48	67
10	4'-Methylpropiophenone	48	82
11	4'-Bromopropiophenone	48	67
12	4'-Nitropiophenone	50	85
13	2'-Nitropropiophenone	50	28
14	Propiophenone	50	82

a Substrate volatility may have contributed to a lower yield.[1]

Experimental Protocols

Protocol 1: One-Step Synthesis of 4,5-Disubstituted Pyrimidines from Ketones

This protocol is adapted from the procedure reported by Baran et al. for the direct conversion of ketones to pyrimidines.[1]

Materials:

• Ketone (1 equivalent)

• Formamidine acetate (20 equivalents)

• n-Propanol (to make a 0.01 M solution of the ketone)

• Ethyl acetate

• Triethylamine (B128534) (60 equivalents)

• Silica (B1680970) gel

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating bath (e.g., oil bath)

• Rotary evaporator

• Filtration apparatus

• Flash chromatography system

Procedure:

• To a round-bottom flask, add the ketone (1 equiv.) and dissolve it in n-propanol to a concentration of 0.01 M.

• Add formamidine acetate (20 equiv.) to the solution at ambient temperature.

• Stir the resulting suspension in a pre-heated 100°C bath.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Allow the reaction mixture to cool to room temperature.

• Remove the n-propanol by concentrating the mixture in vacuo.

• Resuspend the residue in ethyl acetate (e.g., 10 mL).

• Neutralize the suspension by adding triethylamine (60 equiv.) and stirring.

• Remove solid impurities by vacuum filtration over a pad of silica gel.

• Concentrate the filtrate in vacuo.

• Purify the resulting residue by flash column chromatography to yield the desired pyrimidine.[1]

Caption: Experimental workflow for the synthesis of pyrimidines from ketones.

Protocol 2: Synthesis of 4-Hydroxy-6-methylpyrimidine from Ethyl Acetoacetate (B1235776) and Formamidine Acetate (General Procedure)

Materials:

• Ethyl acetoacetate (1 equivalent)

• Formamidine acetate (1-1.2 equivalents)

• Sodium ethoxide or sodium methoxide (B1231860) (1 equivalent)

• Anhydrous ethanol (B145695) or methanol

• Glacial acetic acid

• Water

Equipment:

• Round-bottom flask with reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Apparatus for filtration

Procedure:

• In a round-bottom flask, dissolve sodium ethoxide (1 equiv.) in anhydrous ethanol.

• To this solution, add ethyl acetoacetate (1 equiv.) followed by formamidine acetate (1-1.2 equiv.).

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by TLC.

• After completion, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in water.

• Acidify the aqueous solution with glacial acetic acid to precipitate the product.

• Collect the precipitate by filtration, wash with cold water, and dry to obtain the crude 4-hydroxy-6-methylpyrimidine.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., water or ethanol).

Conclusion

Formamidine acetate is a highly valuable and versatile reagent for the synthesis of pyrimidines. The methodologies presented here, particularly the one-step synthesis from ketones, offer efficient and operationally simple routes to a variety of substituted pyrimidines. These protocols and data provide a solid foundation for researchers in drug discovery and development to utilize formamidine acetate in the synthesis of novel pyrimidine-based compounds. Careful optimization of reaction conditions such as temperature, solvent, and stoichiometry is recommended to achieve the best results for specific substrates.[1]

References

• 1. baranlab.org [baranlab.org]
• 2. Pinner pyrimidine synthesis | PPTX [slideshare.net]
• 3. Pinner Reaction [organic-chemistry.org]
• 4. youtube.com [youtube.com]
• 5. Pinner pyrimidine synthesis | PPTX [slideshare.net]
• 6. Organic Syntheses Procedure [orgsyn.org]

Formamidine Acetate: A Versatile Condensing Agent for Imidazole Synthesis

Application Notes & Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Formamidine (B1211174) acetate (B1210297) has emerged as a critical and versatile reagent in heterocyclic chemistry, particularly for the synthesis of imidazole (B134444) derivatives.[1][2] Imidazole rings are fundamental structural motifs in a vast array of pharmaceuticals, agrochemicals, and other biologically active molecules.[3] The use of formamidine acetate as a condensing agent offers an efficient pathway to construct the imidazole core, often with high yields. This document provides detailed application notes, experimental protocols, and quantitative data on the use of formamidine acetate for the synthesis of imidazoles, targeting researchers and professionals in drug development and organic synthesis.

Application Notes

Formamidine acetate is a stable, non-hygroscopic salt that serves as a convenient source of the formamidine moiety for cyclization reactions.[4] It is particularly effective in reacting with α-haloketones or their equivalents to form substituted imidazoles.[2] The acetate counterion provides good solubility and handling characteristics compared to other formamidine salts.[2]

Key Advantages:

• Versatility: Applicable to a range of substrates for the synthesis of diversely substituted imidazoles.[1][5]

• Efficiency: Often provides good to excellent yields of the desired imidazole products.[5][6]

• Operational Simplicity: The protocols can be relatively straightforward, although some require specialized equipment like a pressure vessel for reactions in liquid ammonia (B1221849).[6]

• Pharmaceutical Relevance: Imidazoles are core structures in many established and developmental drugs, making this synthetic route highly valuable in medicinal chemistry.[1]

Limitations:

• Substrate Scope: The reactivity can be dependent on the nature of the substituents on the α-haloketone.

• Reaction Conditions: Some protocols require specific conditions, such as the use of liquefied ammonia or elevated temperatures, which may not be suitable for all laboratory settings.[5][6]

• Microwave Incompatibility: In some cases, microwave-assisted synthesis with formamidine acetate and α-hydroxyketones has been shown to be unsuccessful, yielding only trace amounts of the desired product.[6][7]

Reaction Mechanism

The synthesis of imidazoles using formamidine acetate and an α-haloketone proceeds through a condensation-cyclization pathway. The proposed mechanism involves the initial reaction of formamidine with the α-haloketone. The formamidine, acting as a dinucleophile, attacks the electrophilic carbon of the carbonyl group and the carbon bearing the halogen. The subsequent cyclization and dehydration lead to the formation of the aromatic imidazole ring.

Caption: Proposed reaction mechanism for imidazole synthesis.

Experimental Protocols

Two primary protocols for the synthesis of imidazoles using formamidine acetate are detailed below. The first involves a reaction in liquid ammonia, which is particularly useful for the synthesis of optically active imidazoles from α-bromoketones derived from amino acids. The second protocol utilizes diethylamine (B46881) as a base at an elevated temperature.

Protocol 1: Condensation in Liquid Ammonia

This method is adapted from the synthesis of optically active imidazole derivatives.[6]

Materials:

• Appropriate α-bromoketone

• Formamidine acetate

• Anhydrous liquid ammonia

• Pressure vessel equipped with a magnetic stirrer

• Chloroform (CHCl₃)

• Saturated aqueous potassium carbonate (K₂CO₃) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Cool a pressure vessel to -78 °C (e.g., using a dry ice/acetone (B3395972) bath).

• Liquefy approximately 100 mL of ammonia into the cooled pressure vessel.

• To the liquid ammonia, add the α-bromoketone (6.3 mmol) and formamidine acetate (0.65 g, 6.3 mmol).

• Seal the pressure vessel and stir the reaction mixture at 70 °C for 20 hours. The pressure will be in the range of 23-26 bar.

• After 20 hours, cool the vessel and carefully evaporate the residual ammonia.

• Dissolve the residue in 100 mL of chloroform.

• Wash the organic extract successively with saturated aqueous potassium carbonate solution (3 x 100 mL) and water (200 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the pure imidazole derivative.

Caption: Workflow for Protocol 1.

Protocol 2: Condensation with Diethylamine

This protocol is based on examples from patent literature.[5]

Materials:

• 3-bromo-substituted tetrahydrofuran-2-ol or tetrahydropyran-2-ol derivative

• Formamidine acetate

• Diethylamine

• Acetone or Ethanol for workup

• Oxalic acid (for salt formation and purification)

Procedure:

• In a reaction flask, combine the 3-bromo-substituted starting material (e.g., 3.0 g) and formamidine acetate (e.g., 3.2 g).

• Slowly add diethylamine (e.g., 3.29 g) to the reaction mixture.

• Stir the mixture for approximately 3-4 hours at 80 °C.

• After the reaction is complete, distill the mixture in vacuo for about 1 hour at the same temperature to remove volatile components.

• Dilute the resulting oily residue with a suitable solvent such as acetone (e.g., 15 mL) or ethanol.

• If a solid precipitates, it can be filtered off.

• For purification, oxalic acid can be added to the solution to precipitate the imidazole product as its oxalate (B1200264) salt.

• Stir for about 1 hour, then filter the solid product and wash with the solvent used for dilution.

Caption: Workflow for Protocol 2.

Quantitative Data

The following tables summarize the yields of various imidazole derivatives synthesized using formamidine acetate as a condensing agent under different reaction conditions.

Table 1: Synthesis of Optically Active Imidazoles via Protocol 1 [6]

Starting α-Bromoketone derived from	R Group	Yield (%)
(S)-Alanine	CH₃	69
(S)-Valine	(CH₃)₂CH	42
(S)-Leucine	(CH₃)₂CHCH₂	57
(S)-Isoleucine	CH₃CH₂(CH₃)CH	56
(S)-Phenylalanine	PhCH₂	37

Table 2: Synthesis of Imidazole Derivatives via Protocol 2 [5]

Starting Material	Product	Yield (%)
3-bromo-6-methyl-tetrahydropyran-2-ol	1-(1H-imidazol-4-yl)-propan-2-ol oxalate	54
3-bromo-tetrahydrofuran-2-ol	3-(1H-imidazole-4-yl)propanol oxalate	36
3-bromo-6-ethyl-tetrahydropyran-2-ol	4-(1H-imidazole-4-yl)-buthan-2-ol oxalate	40
3-bromo-5-phenyl-tetrahydrofuran-2-ol	2-(1H-imidazol-4-yl)-1-phenyl-ethanol oxalate	42

Formamidine acetate is a highly effective and versatile condensing agent for the synthesis of a wide range of imidazole derivatives. The protocols outlined, along with the provided quantitative data, demonstrate its utility for both academic research and industrial applications in drug development and fine chemical synthesis. The choice of reaction conditions, particularly the solvent and base, can be tailored to the specific substrate and desired outcome.

References

• 1. Facile Synthesis of Optically Active Imidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. Cas 3473-63-0,Formamidine acetate | lookchem [lookchem.com]
• 5. EP1472232A4 - PROCESS FOR THE PREPARATION OF IMIDAZOLE DERIVATIVES AND THEIR SALTS - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. Facile synthesis of optically active imidazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Heterocycles using Formamidine Acetate

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Formamidine (B1211174) acetate (B1210297) (CAS 3473-63-0) is a versatile and efficient reagent in organic synthesis, primarily utilized as a source of a one-carbon unit and two nitrogen atoms for the construction of various nitrogen-containing heterocyclic scaffolds.[1][2][3] Its utility is particularly pronounced in the synthesis of pyrimidines, imidazoles, and triazines, which are core structures in numerous pharmaceuticals and biologically active compounds.[1][3][4][5][6] This document provides detailed protocols and quantitative data for the synthesis of these key heterocycles using formamidine acetate.

I. Synthesis of Pyrimidines

The synthesis of the pyrimidine (B1678525) ring, a fundamental component of nucleic acids and many drugs, can be efficiently achieved through the condensation of formamidine acetate with 1,3-dielectrophilic species, such as β-dicarbonyl compounds or their synthetic equivalents.[1] A common and straightforward method involves the reaction of ketones with formamidine acetate in a suitable solvent.[7]

General Reaction Workflow:

Caption: General workflow for the one-step synthesis of 4,5-disubstituted pyrimidines.

Experimental Protocol: One-Step Synthesis of 4,5-Disubstituted Pyrimidines from Ketones [7]

• Reaction Setup: To a solution of the ketone (1 equivalent) in n-propanol (to make a 0.01 M solution), add formamidine acetate (20 equivalents) at ambient temperature.

• Reaction: Stir the resulting suspension in an oil bath preheated to 100°C. Monitor the reaction progress by a suitable method (e.g., TLC or LC-MS) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the n-propanol by concentration in vacuo.

  • Resuspend the residue in ethyl acetate (e.g., 10 mL).

  • Neutralize the suspension by stirring with triethylamine (B128534) (60 equivalents).

  • Filter the suspension through a pad of silica (B1680970) gel to remove solid impurities and wash the pad with ethyl acetate.

  • Concentrate the filtrate in vacuo.

• Purification: Purify the resulting residue by flash column chromatography on silica gel to afford the desired pyrimidine derivative.

Quantitative Data for Pyrimidine Synthesis [7]

Entry	Ketone Substrate	Product	Yield (%)
1	Androsterone	Not specified	73
2	Not specified	Not specified	70

Note: The original source mentions these yields in the context of demonstrating the utility of the method, particularly for hindered ketones and cases where other methods failed.

II. Synthesis of Imidazoles

Imidazoles, another class of heterocycles with significant biological activity, can be synthesized using formamidine acetate. A key method involves the condensation of α-haloketones with formamidine acetate.

General Reaction Scheme:

Caption: Synthesis of imidazoles from α-haloketones and formamidine acetate.

Experimental Protocol: Synthesis of Optically Active Imidazole Derivatives [8]

This protocol is adapted from the synthesis of histamine-related imidazole derivatives where the crucial step is the condensation of α-bromoketones with formamidine acetate.

• Reaction Setup: In a suitable pressure-resistant vessel, place the α-bromoketone (1 equivalent) and formamidine acetate (2 equivalents).

• Reaction: Cool the vessel and introduce liquid ammonia (B1221849) as the solvent. Seal the vessel and allow the reaction to proceed. The original source does not specify temperature and time, but reactions in liquid ammonia are typically run at or below its boiling point (-33 °C) and may require several hours.

• Work-up: After the reaction is complete, carefully evaporate the liquid ammonia. Take up the residue in a suitable organic solvent (e.g., chloroform).

• Purification: Wash the organic layer successively with water. Concentrate the organic phase in vacuo. Purify the crude product by an appropriate method, such as column chromatography, to yield the imidazole derivative.

Quantitative Data for Imidazole Synthesis [8]

Product	Yield (%)
Imidazole Derivative 1	69
Imidazole Derivative 2	37

Note: The yields reported are for a 4-step reaction sequence, with the condensation being the crucial step. The specific structures of the derivatives are detailed in the source publication.

A microwave-assisted version of this reaction was also attempted but resulted in a low yield of 7.5%.[8]

III. Synthesis of Triazines

Formamidine acetate is a key reagent for the synthesis of various triazine derivatives, including s-triazines and pyrrolo[2,1-f][1][7][9]triazines.

A. Synthesis of s-Triazine

General Reaction Scheme:

Caption: Synthesis of s-triazine from formamidine acetate and an alkyl orthoformate.

Experimental Protocol: Synthesis of s-Triazine [9]

• Reaction Setup: In a reaction vessel equipped for distillation, combine formamidine acetate (1 equivalent) with a 1-6 carbon alkyl orthoformate (≥2 equivalents, preferably 2-2.4 equivalents).

• Reaction: Heat the reaction mixture to a temperature above 120°C (preferably 130-160°C).

• Isolation: The volatile reaction products are first distilled off, followed by the distillation of the s-triazine product.

• Purification: The collected s-triazine can be further purified by conventional methods if necessary.

Quantitative Data for s-Triazine Synthesis [9]

Formamidine Acetate	Triethyl Orthoformate	Temperature (°C)	Yield (%)
20.8 g	58.8 g	135-140	80.6

B. Synthesis of Pyrrolo[2,1-f][1][7][9]triazine

This heterocycle is a key precursor for the antiviral drug Remdesivir (B604916). The synthesis involves the cyclization of an aminopyrrole derivative with formamidine acetate.[10][11]

Experimental Protocol: Synthesis of a Pyrrolotriazine Precursor [10][11][12]

• Reaction Setup: The synthesis starts from a suitably substituted 1-aminopyrrole (B1266607) derivative.

• Cyclization: The aminopyrrole is reacted with formamidine acetate. In some procedures, formamidine acetate can also act as the solvent. The reaction is often carried out in the presence of a base like triethylamine.[12] In other protocols, the reaction is performed in a solvent such as DMF.[11]

• Work-up and Isolation: After the reaction is complete, the mixture is worked up. This may involve concentration followed by the addition of an anti-solvent like water to precipitate the product.[11] The solid product is then collected by filtration.

Quantitative Data for Pyrrolotriazine Synthesis

Starting Material	Solvent	Yield over 2 steps (%)
2-Cyanopyrrole	DMF	75 (Assay Yield)
2-Cyanopyrrole	Not specified	65-75

Note: The yields are reported over two steps: amination of the starting material followed by cyclization with formamidine acetate.[11][13]

Disclaimer: These protocols are intended for informational purposes for qualified researchers. All experiments should be conducted in a well-ventilated fume hood with appropriate personal protective equipment. The reaction conditions may need to be optimized for specific substrates.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. Formamidine acetate, 98% 3473-63-0 India [ottokemi.com]
• 5. Formamidine acetate, 99% 100 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.fi]
• 6. Formamidine acetate salt, Methanimidamide monoacetate | Formamidine acetate, 98% | 3473-63-0 | Formamidine acetate, 98% | Ottokemi™ Product [ottokemi.com]
• 7. baranlab.org [baranlab.org]
• 8. mdpi.com [mdpi.com]
• 9. DE2650658A1 - S-Triazine prodn. from formamidine acetate and orthoformate - avoiding use of hydrocyanic acid and giving high yield of pure prod. - Google Patents [patents.google.com]
• 10. chemrxiv.org [chemrxiv.org]
• 11. Expanding Access to Remdesivir via an Improved Pyrrolotriazine Synthesis: Supply Centered Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthetic strategies for pyrrolo[2,1-f][1,2,4]triazine: the parent moiety of antiviral drug remdesivir - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Formamidine Acetate: A Key Building Block in the Synthesis of Potent Anti-Tumor Drugs

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Formamidine (B1211174) acetate (B1210297) has emerged as a critical and versatile reagent in medicinal chemistry, particularly in the synthesis of heterocyclic compounds with significant anti-tumor activity. Its ability to act as a carbon-nitrogen source makes it an invaluable tool for constructing the core ring systems of numerous kinase inhibitors and other targeted cancer therapeutics. These application notes provide an overview of the use of formamidine acetate in the synthesis of prominent anti-tumor drugs, detailed experimental protocols for key synthetic transformations, and insights into the mechanism of action of these compounds.

Data Presentation: Efficacy of Anti-Tumor Drugs Synthesized Using Formamidine Acetate Precursors

Formamidine acetate is instrumental in the synthesis of various kinase inhibitors. The following tables summarize the in vitro efficacy (IC50 values) of two notable drugs, Afatinib and Brivanib, whose core heterocyclic structures can be synthesized using formamidine acetate-driven cyclization reactions.

Table 1: IC50 Values of Afatinib Against Various Cancer Cell Lines

Cell Line	Cancer Type	EGFR Status	IC50 (nM)
PC-9	Non-Small Cell Lung Cancer	Exon 19 Deletion	0.8
H3255	Non-Small Cell Lung Cancer	L858R	0.3
PC-9ER	Non-Small Cell Lung Cancer	Exon 19 Del / T790M	165
H1975	Non-Small Cell Lung Cancer	L858R / T790M	57
BxPC3	Pancreatic Cancer	Wild-Type	11
AsPc-1	Pancreatic Cancer	Wild-Type	367
FA6	Pancreatic Cancer	Wild-Type	1370

Table 2: IC50 Values of Brivanib Against Various Cancer Cell Lines (FGF2-Induced Proliferation)

Cell Line	Cancer Type	IC50 (µM)
HCT-116	Colorectal Carcinoma	~1.0
HT-29	Colorectal Carcinoma	~3.0
A549	Non-Small Cell Lung Cancer	~1.0
NCI-H460	Non-Small Cell Lung Cancer	~1.0
MDA-MB-231	Breast Cancer	~1.0
SK-OV-3	Ovarian Cancer	~3.0
PC-3	Prostate Cancer	~3.0

Signaling Pathways and Mechanism of Action

The anti-tumor drugs synthesized using formamidine acetate as a key reagent often target critical signaling pathways involved in cancer cell proliferation, survival, and angiogenesis.

Afatinib , an irreversible inhibitor of the ErbB family of receptor tyrosine kinases, effectively blocks signaling through EGFR (ErbB1), HER2 (ErbB2), and HER4 (ErbB4).[1] This covalent binding leads to the inhibition of downstream pathways such as the PI3K/Akt and Ras/Raf/MEK/ERK pathways, ultimately inducing apoptosis and halting tumor growth.[2]

Afatinib's inhibition of the ErbB signaling pathway.

Brivanib is a dual inhibitor of Vascular Endothelial Growth Factor Receptor (VEGFR) and Fibroblast Growth Factor Receptor (FGFR) kinases. By targeting these receptors, Brivanib disrupts downstream signaling cascades, including the PLCγ/PKC, Ras/Raf/ERK/MAPK, and PI3K/Akt pathways, which are crucial for angiogenesis and tumor cell proliferation.

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. researchgate.net [researchgate.net]

Application of Formamidine Acetate in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Formamidine (B1211174) acetate (B1210297) is a versatile and highly valuable reagent in organic synthesis, primarily serving as a key building block for the construction of various heterocyclic compounds that form the core of numerous pharmaceuticals.[1][2][3][4] Its utility lies in its ability to act as a precursor for introducing a one-carbon unit with two nitrogen atoms, facilitating the efficient synthesis of pyrimidine (B1678525) and imidazole (B134444) rings, among other heterocyclic systems.[3][5] These heterocycles are fundamental components of a wide range of biologically active molecules, including anticancer, antiviral, and antifungal agents.[6][7][8] This document provides detailed application notes and experimental protocols for the use of formamidine acetate in the synthesis of key pharmaceutical intermediates.

Physicochemical Properties of Formamidine Acetate

Formamidine acetate is a white crystalline solid with a molecular formula of C₂H₆N₂O₂ and a molecular weight of 104.11 g/mol .[9] It is soluble in water and its acetate salt form is notably less hygroscopic than the corresponding hydrochloride salt, making it easier to handle and store.[10]

Property	Value	Reference
CAS Number	3473-63-0
Molecular Formula	C₂H₆N₂O₂
Molecular Weight	104.11 g/mol	[9]
Melting Point	162-164 °C	[9]
Appearance	White crystalline powder	[4]

I. Anticancer Applications

Formamidine acetate is a crucial intermediate in the synthesis of several anticancer drugs, particularly those containing quinazoline (B50416) and pyrimidine ring systems. These scaffolds are often found in tyrosine kinase inhibitors that target signaling pathways involved in cancer cell proliferation and angiogenesis.

Synthesis of Brivanib Intermediate

Brivanib is a dual inhibitor of vascular endothelial growth factor receptor (VEGFR) and fibroblast growth factor receptor (FGFR) kinases, which are key drivers of tumor angiogenesis.[9][11] Formamidine acetate is utilized in the cyclization step to form the quinazolinone core of a key intermediate.

Experimental Protocol: Synthesis of a Quinazolinone Intermediate for Brivanib

A detailed, scalable synthesis of a key quinazolinone intermediate for an anticancer clinical candidate involves the condensation of an anthranilic acid derivative with formamidine acetate.[12]

• Reaction: Condensation of 2-amino-4,5-dimethoxybenzoic acid with formamidine acetate.

• Reagents and Solvents:

  • 2-amino-4,5-dimethoxybenzoic acid

  • Formamidine acetate (2.0 equivalents)

  • Ethanol (B145695) (EtOH)

• Procedure:

  • A mixture of 2-amino-4,5-dimethoxybenzoic acid and formamidine acetate in ethanol is heated under reflux.

  • The reaction progress is monitored by a suitable analytical technique (e.g., TLC or HPLC).

  • Upon completion, the reaction mixture is cooled to room temperature.

  • The product, being insoluble in cold ethanol, precipitates out of the solution.

  • The solid product is isolated by filtration, washed with cold ethanol, and dried under vacuum.

• Quantitative Data:

Reactant	Molar Ratio	Solvent	Temperature	Reaction Time	Yield	Purity	Reference
2-amino-4,5-dimethoxybenzoic acid	1.0	Ethanol	Reflux	Not specified	>90%	High	[12]
Formamidine acetate	2.0

Signaling Pathway Targeted by Brivanib

Brivanib inhibits the VEGFR and FGFR signaling pathways, which are crucial for tumor angiogenesis and cell proliferation.

Brivanib inhibits VEGFR and FGFR signaling pathways.

Synthesis of Afatinib Intermediate

Afatinib is another tyrosine kinase inhibitor used in cancer therapy. Formamidine acetate is employed in the initial step to construct the quinazoline ring from an anthranilic acid derivative.[9]

Experimental Protocol: Synthesis of a Quinazolinone Intermediate for Afatinib

• Reaction: Cyclization of 4-fluoro-2-aminobenzoic acid with formamidine acetate.

• Procedure: The synthesis involves the reaction of 4-fluoro-2-aminobenzoic acid and formamidine acetate as starting materials, followed by a series of steps including cyclization, nitration, chlorination, and condensation to yield Afatinib.[9] A related synthesis of a quinazolinone intermediate from 2-amino-3-methoxybenzoic acid and formamidine acetate reported a yield of 83%.[4]

• Quantitative Data:

Starting Material	Reagent	Overall Yield of Afatinib	Reference
4-fluoro-2-aminobenzoic acid	Formamidine acetate	44.5%	[9]

II. Antiviral Applications

Formamidine acetate is instrumental in the synthesis of pyrimidine derivatives, which are a class of compounds known for their antiviral activities. These compounds can act as nucleoside analogs or interfere with viral replication processes.

Synthesis of 4-Hydroxy-5-fluoropyrimidine

4-Hydroxy-5-fluoropyrimidine is a key intermediate in the synthesis of antiviral drugs.[6]

Experimental Protocol: Synthesis of 4-Amino-5-fluoropyrimidine

A mild synthesis of 4-amino-5-fluoropyrimidines has been developed using a fluorinated enolate salt and amidine hydrochlorides. While this specific protocol uses formamidine hydrochloride, formamidine acetate can be used in similar condensation reactions.[13]

• Reaction: Cyclization of potassium 2-cyano-2-fluoroethenolate with formamidine hydrochloride.

• Reagents and Solvents:

  • Potassium 2-cyano-2-fluoroethenolate

  • Formamidine hydrochloride

  • 2-Propanol

• Procedure:

  • A mixture of potassium 2-cyano-2-fluoroethenolate and formamidine hydrochloride in 2-propanol is stirred at room temperature.

  • The reaction progress is monitored by analytical techniques.

  • Upon completion, the solvent is removed, and the residue is purified.

• Quantitative Data:

Reactant	Molar Ratio	Solvent	Temperature	Reaction Time	Yield	Reference
Potassium 2-cyano-2-fluoroethenolate	1.0	2-Propanol	Room Temp.	16 h	85%	[13]
Formamidine hydrochloride	1.1

Antiviral Mechanism of Pyrimidine Analogs

Many pyrimidine-based antiviral drugs function by inhibiting the de novo pyrimidine biosynthesis pathway in host cells. This depletes the pool of nucleotides available for viral replication.[11][12][14][15]

Inhibition of de novo pyrimidine biosynthesis by antiviral agents.

III. Antifungal Applications

Formamidine acetate is a precursor for the synthesis of quinazolinone structures, which are found in some azole antifungal agents. These drugs target the fungal cell membrane by inhibiting ergosterol (B1671047) biosynthesis.

Synthesis of Quinazolinone Intermediate for Antifungal Agents

Quinazolinone derivatives are present in antifungal drugs like Abaconazole.[8] The synthesis of the quinazolinone core can be achieved using formamidine acetate.

Experimental Protocol: General Synthesis of a 4(3H)-Quinazolinone

This protocol describes a general method for the synthesis of a 4(3H)-quinazolinone from an anthranilic acid derivative and formamidine acetate.[4]

• Reaction: Cyclization of an N-acylanthranilic acid with formamidine acetate.

• Reagents and Solvents:

  • 2-Aminobenzoic acid derivative

  • Formamidine acetate

  • Solvent (e.g., 2-methoxyethanol)

• Procedure:

  • A mixture of the 2-aminobenzoic acid derivative and formamidine acetate in a suitable high-boiling solvent is heated.

  • The reaction is monitored until completion.

  • The reaction mixture is cooled, and the product is isolated by filtration or extraction and purified by recrystallization or chromatography.

• Quantitative Data (Example):

Starting Material	Reagent	Solvent	Temperature	Yield	Reference
2-Amino-3-methoxybenzoic acid	Formamidine acetate	Not specified	110 °C	83%	[4]

Antifungal Mechanism of Azole Drugs

Azole antifungals, some of which contain a quinazolinone moiety, inhibit the enzyme lanosterol (B1674476) 14α-demethylase, which is a key enzyme in the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[1][2][6]

Inhibition of ergosterol biosynthesis by azole antifungal agents.

General Experimental Workflow

The following diagram illustrates a general workflow for the synthesis of a pharmaceutical intermediate using formamidine acetate, from reaction setup to product purification and analysis.

General workflow for synthesis using formamidine acetate.

Conclusion

Formamidine acetate is an indispensable reagent in medicinal chemistry, providing an efficient and versatile route to a variety of heterocyclic pharmaceutical intermediates. Its application spans the synthesis of anticancer, antiviral, and antifungal agents, highlighting its broad utility in drug discovery and development. The protocols and data presented herein offer a valuable resource for researchers and scientists working in this field.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. prp.unicamp.br [prp.unicamp.br]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Inhibition of pyrimidine biosynthesis pathway suppresses viral growth through innate immunity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Inhibition of Pyrimidine Biosynthesis Pathway Suppresses Viral Growth through Innate Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis of 4-amino-5-fluoropyrimidines and 5-amino-4-fluoropyrazoles from a β-fluoroenolate salt - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Inhibition of pyrimidine synthesis reverses viral virulence factor-mediated block of mRNA nuclear export - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Broad-spectrum antiviral that interferes with de novo pyrimidine biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Fabricating Formamidinium Lead Iodide Perovskites using Formamidine Acetate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the fabrication of high-quality formamidinium lead iodide (FAPbI₃) perovskite thin films using formamidine (B1211174) acetate (B1210297) as a key precursor. These protocols are intended to serve as a comprehensive guide for researchers in the fields of materials science, photovoltaics, and optoelectronics.

I. Introduction

Formamidinium lead iodide (FAPbI₃) perovskites have emerged as a highly promising material for next-generation solar cells and other optoelectronic devices due to their excellent photophysical properties, including a suitable bandgap and high charge carrier mobility. Formamidine acetate is a crucial precursor in the synthesis of FAPbI₃, playing a significant role in the crystallization process and the stabilization of the desired black α-phase, which is essential for high-performance devices.[1][2] This document outlines both one-step and two-step solution-based methods for the fabrication of FAPbI₃ thin films.

II. Quantitative Data Summary

The following tables summarize the key quantitative parameters for the one-step and two-step fabrication methods of FAPbI₃ perovskites using formamidine acetate and its derivatives.

Table 1: One-Step Fabrication Parameters

Precursor	Mass/Volume	Solvent	Solvent Volume	Stirring Time	Annealing Temperature	Annealing Duration	Reference
Formamidine Acetate (FA)	0.12 g	DMF	2 ml	8 hours	80 °C	30 min	[1]
Lead Iodide (PbI₂)	0.32 g	DMF	2 ml	8 hours	80 °C	30 min	[1]

Table 2: Two-Step Fabrication Parameters

Step	Precursor	Concentration	Solvent	Spin-Coating Speed	Spin-Coating Duration	Annealing Temperature	Annealing Duration	Reference
Step 1	Lead Iodide (PbI₂)	0.46 g/mL	DMF	3000 rpm	30 s	70 °C	10 min	[3]
Step 2	Formamidinium Iodide (FAI)	50 mg/mL	IPA, n-BuOH, t-BuOH	1500-2500 rpm	15 s	170 °C	10 min	[3]
Step 1	Lead Iodide (PbI₂)	1.3 M (in 9:1 DMF:DMSO)	DMF/DMSO	2000 rpm	30 s	70 °C	1 min	[4]
Step 2	Formamidinium Iodide (FAI)	60 mg/mL	IPA	2500 rpm	45 s	80 °C	40 min	[4]

III. Experimental Protocols

A. One-Step Fabrication of FAPbI₃ Perovskite Thin Films

This protocol describes a room-temperature synthesis of α-phase FAPbI₃ followed by a low-temperature annealing step.[1][2]

Materials:

• Formamidine Acetate (CH₅N₂O₂)

• Lead (II) Iodide (PbI₂)

• N,N-Dimethylformamide (DMF)

• Substrates (e.g., soda-lime glass)

• Deionized (DI) water

• Acetone

• Ethanol (B145695)

• Nitrogen gas

Equipment:

• Magnetic stirrer

• Spin coater

• Hotplate or vacuum oven

Procedure:

• Substrate Cleaning:

  • Sequentially clean the substrates by sonicating in DI water, acetone, and ethanol for 5 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

• Precursor Solution Preparation:

  • In a vial, dissolve 0.12 g of formamidine acetate and 0.32 g of lead iodide in 2 ml of DMF.[1]

  • Stir the solution on a magnetic stirrer for 8 hours until the solution becomes clear.[1] A strong green emission may be observed after adding both precursors to DMF.[1]

• Thin Film Deposition:

  • Deposit the FAPbI₃ precursor solution onto the cleaned substrate using a spin coater.

  • Note: Specific spin coating parameters may need to be optimized for desired film thickness and uniformity.

• Annealing:

  • Transfer the coated substrate to a hotplate or into a vacuum oven.

  • Anneal the film at 80 °C for 30 minutes.[1]

B. Two-Step Fabrication of FAPbI₃ Perovskite Thin Films

This protocol involves the sequential deposition of PbI₂ and formamidinium iodide (FAI), which can be synthesized from formamidine acetate.

Materials:

• Lead (II) Iodide (PbI₂)

• Formamidinium Iodide (FAI)

• N,N-Dimethylformamide (DMF)

• Isopropanol (IPA), n-Butanol (n-BuOH), or tert-Butanol (t-BuOH)

• Substrates (e.g., fused silica)

• UV-Ozone cleaner (optional)

Equipment:

• Magnetic stirrer with heating

• Spin coater

• Hotplate

Procedure:

• Substrate Cleaning:

  • Clean the substrates thoroughly. For enhanced cleaning, a UV-ozone treatment for 15 minutes can be performed before spin coating.[3]

• Step 1: PbI₂ Layer Deposition:

  • Prepare a 0.46 g/mL solution of PbI₂ in DMF by stirring at 70 °C overnight.[3]

  • Spin-coat the PbI₂ solution onto the substrate at 3000 rpm for 30 seconds.[3]

  • Anneal the PbI₂ coated substrate at 70 °C for 10 minutes.[3]

• Step 2: FAI Layer Deposition and Conversion:

  • Prepare a 50 mg/mL solution of FAI in a chosen alcohol solvent (IPA, n-BuOH, or t-BuOH).[3]

  • Spin-coat the FAI solution on top of the PbI₂ layer at a speed between 1500-2500 rpm for 15 seconds.[3]

  • Subsequently, anneal the film at 170 °C for 10 minutes to facilitate the conversion to the α-FAPbI₃ phase.[3]

IV. Visualizations

A. Experimental Workflow

Caption: One-Step Fabrication Workflow for FAPbI₃ Perovskites.

B. Role of Formamidine Acetate in Crystallization

Caption: Role of Formamidine Acetate in α-Phase FAPbI₃ Formation.

References

• 1. espublisher.com [espublisher.com]
• 2. espublisher.com [espublisher.com]
• 3. Formamidinium Lead Iodide Perovskite Thin Films Formed by Two-Step Sequential Method: Solvent–Morphology Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A combined molecular dynamics and experimental study of two-step process enabling low-temperature formation of phase-pure α-FAPbI3 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for FAPbI3 Perovskite Solar Cell Preparation

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of formamidinium lead iodide (FAPbI3) perovskite solar cells. The following protocols and data have been compiled from various scientific sources to ensure a comprehensive and practical approach for fabricating high-quality perovskite films and devices.

Experimental Protocols

The fabrication of FAPbI3 perovskite solar cells can be broadly categorized into two main approaches: a one-step method and a two-step (or sequential deposition) method. Both methods have demonstrated the ability to produce high-efficiency solar cells.

Protocol 1: One-Step Solution Processing

This method involves the deposition of a precursor solution containing all the necessary components (formamidinium iodide and lead iodide) in a single step.

1. Substrate Preparation:

• Begin with thoroughly cleaned substrates, such as fluorine-doped tin oxide (FTO) or indium tin oxide (ITO) coated glass.

• Sequential sonication in detergent, deionized water, acetone, and ethanol (B145695) (each for 15 minutes) is a standard cleaning procedure.

• Dry the substrates with a nitrogen gun and then treat with UV-ozone for 15 minutes to ensure a hydrophilic surface.

2. Precursor Solution Preparation:

• A common precursor solution is prepared by dissolving formamidinium iodide (FAI) and lead iodide (PbI2) in a polar aprotic solvent.

• A typical solvent mixture is N,N-dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO) in a 4:1 volume ratio.[1]

• For example, dissolve 0.12 g of FAI and 0.32 g of PbI2 in 2 ml of DMF and stir for 8 hours to achieve a clear solution.[2]

• Additives such as methylammonium (B1206745) chloride (MACl) or cesium chloride (CsCl) can be introduced to improve the stability of the precursor solution and the final perovskite film.[3] For instance, a 1.63 M precursor solution can be made by dissolving 461 mg of PbI2, 172 mg of FAI, and 14 mg of MACl in 610 µL of DMF and 71.4 µL of DMSO.[4]

3. Perovskite Film Deposition (Spin Coating):

• Transfer the prepared substrate into a nitrogen-filled glovebox.

• Dispense the precursor solution onto the substrate.

• The spin coating process typically involves a two-step program:

  • A low-speed step (e.g., 1000-2000 rpm for 10-20 seconds) to spread the solution.

  • A high-speed step (e.g., 4000-6000 rpm for 20-40 seconds) to form a uniform film.[1]

• During the high-speed step, an anti-solvent (such as chlorobenzene (B131634) or diethyl ether) is often dripped onto the center of the rotating substrate to induce rapid crystallization and form a dense, uniform film.[1][5] For example, 0.75 ml of chlorobenzene can be dripped after 20 seconds of the second spinning step.[1]

4. Annealing:

• After spin coating, the film is annealed to remove residual solvent and promote crystallization into the desired black α-phase of FAPbI3.

• A typical annealing process involves heating the film at 150-170 °C for 10-30 minutes.[5][6]

• Flash infrared annealing (FIRA) is an alternative method that uses a short, high-intensity infrared pulse (e.g., 640 ms) to anneal the film, which can be beneficial for large-scale production.[7]

Protocol 2: Two-Step Sequential Deposition

This method involves the deposition of PbI2 first, followed by its conversion to FAPbI3 by reacting it with a solution of FAI.

1. PbI2 Deposition:

• Prepare a solution of PbI2 in DMF (e.g., 0.46 g/mL) by stirring at 70 °C overnight.[8]

• Spin coat the PbI2 solution onto the prepared substrate (e.g., 3000 rpm for 30 s) and then anneal at 70 °C for 10 minutes.[8]

2. FAI Deposition and Conversion:

• Prepare a solution of FAI in a suitable solvent such as isopropanol (B130326) (IPA), n-butanol (n-BuOH), or tert-butanol (B103910) (t-BuOH) (e.g., 50 mg/mL).[8]

• Spin coat the FAI solution onto the PbI2 layer (e.g., 1500-2500 rpm for 15 s).[8]

• This is followed by a final annealing step at a higher temperature (e.g., 170 °C for 10 minutes) to facilitate the complete conversion of PbI2 to FAPbI3.[8]

Data Presentation

The following tables summarize the quantitative data for the key experimental parameters in FAPbI3 perovskite solar cell preparation.

Table 1: Precursor Solution Compositions

Method	Precursors	Molar Ratio	Solvent(s)	Concentration	Reference
One-Step	FAI, PbI2	1:1	DMF	-	[2]
One-Step	FAI, PbI2, MACl	1:1:1	DMF/DMSO	1.63 M	[4]
One-Step	BAI, PbI2	2:1	DMF/DMSO (4:1 v/v)	1.3 M	[1]
Two-Step	PbI2	-	DMF	0.46 g/mL	[8]
Two-Step	FAI	-	IPA, n-BuOH, or t-BuOH	50 mg/mL	[8]

Table 2: Spin Coating Parameters

Layer	Step 1 Speed (rpm)	Step 1 Duration (s)	Step 2 Speed (rpm)	Step 2 Duration (s)	Anti-solvent	Reference
One-Step FAPbI3	1100	20	5000	30	Chlorobenzene	[1]
One-Step FAPbI3	-	-	5000	20	Diethyl Ether	[5]
Two-Step PbI2	3000	30	-	-	-	[8]
Two-Step FAI	1500-2500	15	-	-	-	[8]

Table 3: Annealing Parameters

Method	Temperature (°C)	Duration	Atmosphere	Reference
One-Step	100	15 min	-	[1]
One-Step	150	20 min	-	[5]
One-Step	170	10 min	Air	[6]
One-Step (FIRA)	-	640 ms	-	[7]
Two-Step (PbI2)	70	10 min	-	[8]
Two-Step (FAPbI3)	170	10 min	-	[8]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the preparation of FAPbI3 perovskite solar cells using the one-step solution processing method.

Caption: One-step solution processing workflow for FAPbI3 perovskite solar cells.

Logical Relationship of Deposition Methods

This diagram shows the two primary methods for FAPbI3 film deposition.

Caption: Comparison of one-step and two-step deposition methods for FAPbI3 films.

References

• 1. rsc.org [rsc.org]
• 2. espublisher.com [espublisher.com]
• 3. Stabilization of formamidinium lead iodide perovskite precursor solution for blade-coating efficient carbon electrode perovskite solar cells [cpb.iphy.ac.cn]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ossila.com [ossila.com]
• 6. rsc.org [rsc.org]
• 7. nanoGe - HOPV22 - FAPbl3 based perovskite solar cells using Flash Infrared Annealing process [nanoge.org]
• 8. mdpi.com [mdpi.com]

Formamidine Acetate as an Additive in Tin-Based Perovskite Solar Cells: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tin (Sn)-based perovskite solar cells (PSCs) are a promising lead-free alternative to their lead-based counterparts, offering a more suitable bandgap for single-junction solar cells. However, the rapid crystallization of tin perovskite films and the facile oxidation of Sn²⁺ to Sn⁴⁺ present significant challenges, leading to high defect densities and poor device stability. Formamidine (B1211174) acetate (B1210297) (FA-OAc) has emerged as a critical additive to address these issues. Its incorporation into the perovskite precursor solution has been shown to improve film quality, enhance device performance, and increase long-term stability.

These application notes provide a comprehensive overview of the role of formamidine acetate in Sn-based perovskite solar cells, detailed experimental protocols for device fabrication, and a summary of the resulting performance enhancements.

Mechanism of Action

Formamidine acetate plays a multifaceted role in improving the quality and performance of Sn-based perovskite solar cells. The primary mechanisms include:

• Crystallization Regulation: The acetate anion (OAc⁻) can coordinate with Sn²⁺ ions in the precursor solution, forming intermediate adducts. This interaction slows down the rapid crystallization of the perovskite film, allowing for the formation of larger, more uniform grains with fewer grain boundaries.

• Defect Passivation: Uncoordinated Sn²⁺ ions and iodide vacancies are common defects in tin perovskites. The formamidinium (FA⁺) cation can passivate these defects, reducing non-radiative recombination pathways for charge carriers.

• Stabilization of Sn²⁺: The acetate component can help to create a more reducing environment, suppressing the oxidation of the unstable Sn²⁺ to Sn⁴⁺. This is crucial for maintaining the desired perovskite phase and preventing the formation of performance-degrading defects.

Experimental Protocols

This section details a typical experimental protocol for the fabrication of Sn-based perovskite solar cells incorporating formamidine acetate as an additive. The following procedure is a synthesis of methodologies reported in the literature.

Substrate Preparation (ITO-coated Glass)

• Cleaning: Sequentially sonicate indium tin oxide (ITO)-coated glass substrates in detergent (e.g., Hellmanex), deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

• Drying: Dry the substrates using a nitrogen gun.

• UV-Ozone Treatment: Treat the substrates with UV-ozone for 15 minutes to remove organic residues and enhance the surface wettability.

Deposition of Hole Transport Layer (HTL)

• Prepare a solution of PEDOT:PSS (poly(3,4-ethylenedioxythiophene) polystyrene sulfonate).

• Spin-coat the PEDOT:PSS solution onto the cleaned ITO substrates at 4000 rpm for 30 seconds.

• Anneal the substrates at 150°C for 10 minutes.

Perovskite Precursor Solution Preparation (with FA-OAc)

• Control Solution (without FA-OAc):

  • In a nitrogen-filled glovebox, dissolve formamidinium iodide (FAI) and tin(II) iodide (SnI₂) in a 1:1 molar ratio in a mixed solvent of dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO) (typically in a 4:1 volume ratio). A common concentration is 1 M.

• FA-OAc Additive Solution:

  • To the control precursor solution, add formamidine acetate (FA-OAc). The optimal concentration of FA-OAc is typically around 5 mol% with respect to the tin iodide concentration.

  • Stir the solution for at least 2 hours at room temperature to ensure complete dissolution.

Perovskite Film Deposition

• Spin-Coating:

  • Transfer the prepared perovskite precursor solution onto the PEDOT:PSS-coated substrate inside a nitrogen-filled glovebox.

  • Employ a two-step spin-coating process:

    • 1000 rpm for 10 seconds.

    • 5000 rpm for 30 seconds.

• Anti-Solvent Treatment:

  • During the second step of the spin-coating (at 5000 rpm), drop-cast an anti-solvent such as chlorobenzene (B131634) onto the spinning substrate approximately 15 seconds before the end of the program.

• Annealing:

  • Immediately transfer the substrate to a hotplate and anneal at 100°C for 10 minutes.

Deposition of Electron Transport Layer (ETL) and Electrode

• Deposit a layer of C60 (buckminsterfullerene) onto the perovskite film via thermal evaporation.

• Deposit a layer of Bathocuproine (BCP) on top of the C60 layer.

• Finally, thermally evaporate a metal electrode (e.g., Silver or Gold) to complete the device.

Data Presentation

The inclusion of formamidine acetate as an additive has a significant impact on the photovoltaic performance of Sn-based perovskite solar cells. The following tables summarize the quantitative data from various studies, comparing the performance of devices with and without FA-OAc.

Study	Additive (mol%)	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)
Reference Device (Control)	0	9.84	-	-	-
With FAAc	5	12.43	-	-	-
Reference Device (Control)	0	6.74	-	-	-
With FAAc	-	8.50	-	-	-
Reference Device (Control)	0	-	-	-	-
With FAAc	5	9.96	-	-	-

Note: '-' indicates data not provided in the cited sources.

Stability Data

One of the key advantages of using formamidine acetate is the enhanced stability of the resulting devices.

Device	Atmosphere	Duration (hours)	PCE Retention (%)
With FAAc	N₂	2000	94
FAAc-modified (light aging)	-	1500	82

Visualizations

Experimental Workflow for Device Fabrication

Caption: Workflow for fabricating Sn-based perovskite solar cells with FA-OAc.

Mechanism of FA-OAc in Sn-Based Perovskites

Caption: Role of Formamidine Acetate in improving Sn-perovskite properties.

Application Notes and Protocols: Interfacial Modification of Perovskite Solar Cells using Formamidine Acetate

For Researchers, Scientists, and Professionals in Materials and Solar Cell Development

These application notes provide a detailed overview and experimental protocols for the use of formamidine (B1211174) acetate (B1210297) (FAAc) as an effective interfacial modifier in perovskite solar cells (PSCs). The strategic application of FAAc at the interface between the electron transport layer (ETL) and the perovskite active layer has been demonstrated to significantly enhance device performance and stability.

Introduction

Defects at the ETL/perovskite interface are a major source of non-radiative recombination in perovskite solar cells, limiting their power conversion efficiency (PCE) and long-term stability. Interfacial modification with functional materials is a key strategy to passivate these defects and improve charge extraction. Formamidine acetate has emerged as a promising candidate for this purpose. It effectively passivates defects, promotes electron transport, and improves the quality of the perovskite film grown on top.[1] This document outlines the mechanisms of action, provides a summary of performance enhancements, and details the experimental protocols for applying FAAc in a laboratory setting.

Mechanism of Action

Formamidine acetate contributes to the enhancement of PSC performance through a multi-faceted mechanism at the ETL/perovskite interface:

• Defect Passivation: The amino (-NH2) and carboxyl (-COOH) groups of FAAc can passivate defects at the ETL/perovskite interface.[1] The acetate anion (Ac⁻) can effectively passivate iodine vacancy defects at the bottom of the perovskite layer.[2]

• Improved Electron Transport: The formamidinium cation (FA⁺) can act as a bridge between the ETL (e.g., TiO₂ or SnO₂) and the perovskite, thereby promoting more efficient electron transport from the perovskite to the ETL.[1]

• Enhanced Crystallinity: The presence of FAAc can regulate the crystallization kinetics of the perovskite film, leading to larger grain sizes, fewer defects, and improved film quality.[3][4]

• Energy Level Alignment: FAAc modification can tune the energy band alignment at the ETL/perovskite interface, facilitating better charge extraction and reducing energy losses.[1]

The proposed mechanism for interfacial passivation by formamidine acetate is illustrated in the following diagram:

Caption: Mechanism of FAAc passivation at the ETL/perovskite interface.

Performance Enhancement Data

The introduction of formamidine acetate as an interfacial modifier has led to significant improvements in the photovoltaic parameters of perovskite solar cells. The following table summarizes the performance data from various studies.

Treatment	Device Structure	V_oc (V)	J_sc (mA/cm²)	FF (%)	PCE (%)	Stability Improvement	Reference
Pristine	TiO₂/Perovskite/Spiro-OMeTAD	-	-	-	18.30	-	[1]
FAAc Modified	TiO₂/Perovskite/Spiro-OMeTAD	-	-	-	20.47	Excellent stability and mitigated hysteresis	[1]
Pristine (Sn-based)	-	-	-	-	-	-	[3][5]
FAAc Modified (Sn-based)	FASnI₃ based	-	-	-	9.96	Reserved 82% of initial PCE after 1500h	[3][5]
Lead Acetate Precursor	FAPbI₃ based	-	-	-	21.0	No efficiency loss after 3300 hours at 65°C	[6][7][8]
Lead Acetate Precursor (Module)	FAPbI₃ based mini-module	-	-	-	18.8	-	[6][7][8]

Experimental Protocols

This section provides a detailed protocol for the interfacial modification of a perovskite solar cell using a formamidine acetate solution.

Materials and Reagents

• Formamidine Acetate (FAAc)

• Isopropanol (B130326) (IPA), anhydrous

• Substrates with pre-deposited Electron Transport Layer (e.g., SnO₂ on FTO glass)

• Perovskite precursor solution (e.g., FAPbI₃-based)

• Anti-solvent (e.g., chlorobenzene)

• Hole Transport Layer precursor solution (e.g., Spiro-OMeTAD)

• Metal electrode material (e.g., Gold or Silver)

FAAc Solution Preparation

• Prepare a stock solution of FAAc in IPA. A typical concentration ranges from 1 to 5 mg/mL.

• Dissolve the desired amount of FAAc powder in anhydrous IPA.

• Ensure complete dissolution by sonicating the solution for 10-15 minutes.

• Filter the solution through a 0.22 µm PTFE syringe filter before use to remove any particulates.

Interfacial Modification and Device Fabrication Workflow

The following diagram illustrates the experimental workflow for fabricating a perovskite solar cell with FAAc interfacial modification.

Caption: Workflow for PSC fabrication with FAAc modification.

Step-by-Step Procedure

• Substrate Preparation:

  • Clean FTO-coated glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes prior to ETL deposition.

• Electron Transport Layer Deposition:

  • Deposit the ETL (e.g., SnO₂) onto the cleaned FTO substrates according to your standard laboratory procedure (e.g., spin-coating a nanoparticle solution followed by annealing).

• Formamidine Acetate Interfacial Modification:

  • Transfer the substrates with the deposited ETL into a nitrogen-filled glovebox.

  • Spin-coat the prepared FAAc solution (e.g., 2 mg/mL in IPA) onto the ETL surface. A typical spin-coating program is 4000 rpm for 30 seconds.

  • Anneal the FAAc-treated substrates at 100 °C for 10 minutes on a hotplate.

• Perovskite Layer Deposition:

  • Allow the substrates to cool to room temperature.

  • Deposit the perovskite precursor solution onto the FAAc-modified ETL via a one-step or two-step spin-coating method.

  • During the spin-coating process, an anti-solvent dripping step is typically employed to induce rapid crystallization.

  • Anneal the perovskite films at the optimal temperature for the specific perovskite composition (e.g., 150 °C for 10 minutes for FAPbI₃).

• Hole Transport Layer and Electrode Deposition:

  • Deposit the hole transport layer (e.g., Spiro-OMeTAD) via spin-coating.

  • Finally, thermally evaporate the metal back contact (e.g., 80 nm of gold) to complete the device.

Characterization

To evaluate the effectiveness of the formamidine acetate treatment, the following characterization techniques are recommended:

• Photovoltaic Performance: Measure the current density-voltage (J-V) characteristics under simulated AM 1.5G solar illumination to determine PCE, V_oc, J_sc, and FF.

• Surface Morphology: Use Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM) to investigate the morphology and grain size of the perovskite film grown on the modified ETL.

• Crystallinity: Employ X-ray Diffraction (XRD) to assess the crystallinity and phase purity of the perovskite film.

• Optical Properties: Use UV-Vis Spectroscopy to determine the light absorption characteristics and Photoluminescence (PL) and Time-Resolved Photoluminescence (TRPL) spectroscopy to study charge carrier dynamics and recombination.

• Defect Density: Techniques such as Space-Charge Limited Current (SCLC) measurements can be used to quantify the trap density of states.

Conclusion

The use of formamidine acetate as an interfacial modifier between the electron transport layer and the perovskite absorber is a highly effective strategy to enhance the performance and stability of perovskite solar cells. The straightforward solution-based application process makes it a readily implementable technique in standard device fabrication workflows. The resulting improvements in efficiency and longevity are critical steps towards the commercialization of perovskite photovoltaic technology.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Formamidine Acetate Induces Regulation of Crystallization and Stabilization in Sn-Based Perovskite Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Researchers demonstrate efficient and stable formamidinium–caesium perovskite solar cells and modules from lead acetate-based precursors | Perovskite-Info [perovskite-info.com]
• 7. research.monash.edu [research.monash.edu]
• 8. Efficient and stable formamidinium–caesium perovskite solar cells and modules from lead acetate-based precursors - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Blade-Coating Perovskite Films from Lead Acetate and Formamidinium Acetate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the fabrication of high-quality formamidinium-based perovskite films using blade-coating, with a focus on precursors derived from lead acetate (B1210297) and formamidinium acetate. The use of lead acetate as a lead source offers an alternative to the more common lead halides, potentially influencing crystallization kinetics and film morphology.[1][2] These protocols are designed to be a starting point for researchers developing scalable methods for perovskite solar cell production.

Overview and Principles

The fabrication of uniform, large-area perovskite films is a critical challenge for the commercialization of perovskite solar cell technology.[1][2] Blade-coating is a scalable deposition technique that offers advantages over spin-coating for manufacturing large-area devices.[3][4] This protocol focuses on a precursor system based on lead acetate (Pb(Ac)2) and formamidinium acetate (FA-Ac) to form formamidinium lead iodide (FAPbI3) perovskite films. The in-situ reaction between the acetate precursors and a source of iodide (e.g., formamidinium iodide - FAI) allows for a controlled crystallization process. The addition of other cations like cesium (Cs+) or volatile cations like ammonium (B1175870) (NH4+) can further enhance stability and efficiency.[1][2]

Experimental Protocols

Substrate Preparation

• Cleaning: Substrates (e.g., ITO-coated glass) are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

• Surface Treatment: The cleaned substrates are treated with UV-Ozone for 15 minutes immediately before the deposition of the charge transport layer to ensure a hydrophilic surface.

Precursor Solution Preparation

The following protocol is a representative example for preparing a mixed-cation formamidinium-cesium lead iodide perovskite precursor solution using lead acetate.

• Dissolution of Precursors: In a nitrogen-filled glovebox, dissolve Lead Acetate (Pb(Ac)2), Formamidinium Iodide (FAI), and Cesium Iodide (CsI) in a mixed solvent of Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO).

• Stirring: Stir the solution at room temperature for at least one hour to ensure complete dissolution of all components.

• Filtration: Filter the precursor solution through a 0.45 µm PTFE filter before use to remove any particulate impurities.

Blade-Coating Process

• Substrate Heating: Pre-heat the substrate on a heated coating bed to a temperature between 35-60 °C.[3][5]

• Solution Deposition: Dispense a specific volume of the perovskite precursor solution (e.g., 50 µL for a 5x5 cm² substrate) onto the substrate in front of the blade.[5]

• Coating: Move the blade across the substrate at a constant speed, typically in the range of 5-15 mm/s.[3][5] The gap between the blade and the substrate is a critical parameter and is usually set between 100-200 µm.[5]

• Gas Quenching: Immediately after the blade passes, a stream of dry nitrogen or air is directed at the wet film using a gas knife (e.g., 60 L/min N2).[5] This accelerates solvent removal and promotes uniform nucleation.[3]

Thermal Annealing

• Transfer: Immediately transfer the coated substrate to a hotplate in a nitrogen-filled glovebox.

• Annealing: Anneal the film at a temperature between 100-150 °C for 10-15 minutes to promote crystal growth and remove residual solvents.[5]

Data Presentation

The following tables summarize key experimental parameters and resulting device performance metrics from various studies on blade-coated perovskite films.

Table 1: Precursor Solution Compositions

Perovskite Composition	Lead Source	Organic Cation Source(s)	Additive(s)	Solvent(s)	Molarity
Cs0.15FA0.85PbI3	PbI2	FAI, CsI	Thiourea, DMPU	DMF/DMSO (4:1 v/v)	1 M
FAPbI3	Pb(Ac)2	FAI	NH4+	Not Specified	Not Specified
CH3NH3PbI3	Pb(Ac)2·3H2O, PbCl2	MAI	-	DMF	Not Specified

Table 2: Blade-Coating and Annealing Parameters

Substrate Temperature (°C)	Blade Speed (mm/s)	Blade Gap (µm)	Gas Knife	Annealing Temperature (°C)	Annealing Time (min)
35	5	100	N2, 60 L/min	150	15
60	15	30	Dry Air Flow	100	10
Not Specified	Not Specified	Not Specified	Not Specified	80	Not Specified

Table 3: Performance of Blade-Coated Perovskite Solar Cells

Perovskite Composition	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)	Aperture Area (cm²)
Formamidinium-Caesium	21.0	Not Specified	Not Specified	Not Specified	Not Specified
Formamidinium-Caesium (Module)	18.8	Not Specified	Not Specified	Not Specified	10
Cs0.15FA0.85PbI3	16.9	1.038	21.58	76.4	1
α-FAPbI3	21.24	Not Specified	Not Specified	Not Specified	Not Specified

Visualizations

References

• 1. Efficient and stable formamidinium–caesium perovskite solar cells and modules from lead acetate-based precursors - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 2. research.monash.edu [research.monash.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Formamidine Acetate: A Key Building Block in Agrochemical Synthesis

Introduction

Formamidine (B1211174) acetate (B1210297) has emerged as a crucial reagent in the synthesis of a wide array of agrochemicals. Its utility lies in its ability to efficiently participate in cyclization reactions, forming the core heterocyclic structures of many potent fungicides, herbicides, and insecticides. This application note provides a detailed overview of the use of formamidine acetate in the synthesis of key agrochemicals, complete with experimental protocols and an exploration of the biochemical pathways targeted by these compounds.

Application in Fungicide Synthesis

Formamidine acetate is a versatile precursor for the synthesis of pyrimidine-based fungicides. These compounds often function by inhibiting essential biochemical pathways in fungi, such as amino acid biosynthesis.

Synthesis of Pyrimidine (B1678525) Fungicide Precursors

A common strategy involves the condensation of formamidine acetate with β-dicarbonyl compounds to construct the pyrimidine ring.

Experimental Protocol: Synthesis of a Quinazolinone Precursor

This protocol details the synthesis of a quinazolinone derivative, a common scaffold in fungicides, using formamidine acetate.

• Reaction: 2-amino-3-methoxybenzoic acid is reacted with formamidine acetate.

• Procedure:

  • Combine 2-amino-3-methoxybenzoic acid and formamidine acetate in a reaction vessel.

  • Heat the mixture to 110°C.

  • Maintain the temperature for 5 hours to allow for cyclization.

• Yield: This reaction typically yields the corresponding quinazolinone product in approximately 83% yield.[1]

Reactant 1	Reactant 2	Temperature	Time	Product	Yield
2-amino-3-methoxybenzoic acid	Formamidine Acetate	110°C	5 hours	Quinazolinone derivative	83%

Mode of Action: Inhibition of Methionine Biosynthesis

Certain pyrimidine-based fungicides derived from formamidine acetate precursors are known to inhibit the biosynthesis of essential amino acids, such as methionine, in pathogenic fungi. This disruption of a vital metabolic pathway leads to fungal cell death.

Caption: Inhibition of Methionine Biosynthesis by a Pyrimidine Fungicide.

Application in Herbicide Synthesis

Formamidine acetate is instrumental in synthesizing pyrimidine and triazolopyrimidine herbicides. These herbicides are effective due to their ability to inhibit key enzymes in plant amino acid synthesis pathways.

General Synthesis of Pyrimidine Herbicide Scaffolds

The synthesis of pyrimidine-containing herbicides often involves the reaction of formamidine acetate with β-ketoesters or other 1,3-dielectrophiles.[2] This reaction provides a versatile and efficient route to the core pyrimidine structure.

Experimental Workflow: General Pyrimidine Synthesis

Caption: General workflow for pyrimidine-based herbicide synthesis.

Mode of Action: Inhibition of Branched-Chain Amino Acid Synthesis

Herbicides belonging to the triazolopyrimidine and sulfonylurea families, which can be synthesized using formamidine-derived pyrimidines, inhibit the enzyme acetolactate synthase (ALS).[3] ALS is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine.[3][4] Inhibition of this pathway leads to a deficiency in these essential amino acids, ultimately causing plant death.[4]

Caption: Inhibition of ALS by a pyrimidine herbicide.

Mode of Action: Disruption of Pyrimidine Biosynthesis

A newer class of herbicides acts by inhibiting dihydroorotate (B8406146) dehydrogenase (DHODH), a key enzyme in the de novo pyrimidine biosynthesis pathway.[5][6] This leads to a depletion of pyrimidines, which are essential for DNA and RNA synthesis, resulting in plant death.

Caption: Inhibition of DHODH by a novel herbicide.

Application in Insecticide Synthesis

Formamidine acetate is a precursor to formamidine-class insecticides, such as chlordimeform (B52258) and amitraz. These insecticides have a distinct mode of action compared to many other classes of insecticides.

Mode of Action: Octopamine (B1677172) Receptor Agonism

Formamidine insecticides act as agonists at octopamine receptors in the nervous systems of insects and mites.[2][3][7] Octopamine is an important neurotransmitter and neuromodulator in invertebrates, and its receptors are G-protein coupled receptors. The binding of formamidine insecticides to these receptors mimics the action of octopamine, leading to a cascade of downstream effects that disrupt normal nerve function. This results in behavioral changes, paralysis, and ultimately the death of the pest.[2][7]

Caption: Octopamine receptor agonism by formamidine insecticides.

Formamidine acetate is a highly valuable and versatile building block for the synthesis of a diverse range of agrochemicals. Its ability to efficiently form pyrimidine and other heterocyclic cores allows for the creation of potent fungicides, herbicides, and insecticides with various modes of action. The continued exploration of reactions involving formamidine acetate is likely to lead to the development of new and more effective crop protection agents.

References

• 1. prp.unicamp.br [prp.unicamp.br]
• 2. nbinno.com [nbinno.com]
• 3. Amino acid synthesis inhibitor herbicides | UMN Extension [extension.umn.edu]
• 4. Frontiers | The Effects of Herbicides Targeting Aromatic and Branched Chain Amino Acid Biosynthesis Support the Presence of Functional Pathways in Broomrape [frontiersin.org]
• 5. A novel mechanism of herbicide action through disruption of pyrimidine biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Novel mechanism of herbicide action through disruption of pyrimidine biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ijpsjournal.com [ijpsjournal.com]

Application Notes and Protocols for the Formylation of Phenols using Formamidine Acetate and Acetic Anhydride

For Researchers, Scientists, and Drug Development Professionals

Introduction

The formylation of phenols to produce hydroxybenzaldehydes is a cornerstone transformation in organic synthesis, yielding critical intermediates for pharmaceuticals, agrochemicals, and materials science. While classic methods like the Reimer-Tiemann, Duff, and Vilsmeier-Haack reactions are well-established, they often suffer from harsh reaction conditions, low yields, and the use of hazardous reagents.[1] A modern approach utilizing formamidine (B1211174) acetate (B1210297) and acetic anhydride (B1165640) presents a significant improvement, offering a mild, efficient, and versatile methodology for the formylation of a wide range of phenol (B47542) derivatives.[1][2]

This innovative method avoids the need for strong acids or bases and high temperatures, making it compatible with sensitive substrates.[1][2] A key advantage is the ability to achieve mono-, di-, and even tri-formylation of phenols by adjusting the reaction conditions, providing access to a diverse array of valuable building blocks.[2][3] The reaction proceeds via an intermediate that is less deactivating than those in traditional methods, facilitating multiple formylations.[1]

Reaction Mechanism

The formylation of phenols with formamidine acetate and acetic anhydride is proposed to proceed through an electrophilic aromatic substitution pathway. Initially, formamidine acetate reacts with acetic anhydride to form a reactive electrophilic species. The phenol then acts as a nucleophile, attacking the electrophile to form a diacetylated intermediate. Subsequent hydrolysis under acidic conditions yields the final aldehyde product.

Caption: Proposed reaction mechanism for phenol formylation.

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for the formylation of various phenol substrates using formamidine acetate and acetic anhydride, as reported in the literature.[4]

Substrate	Product	Reagents (equivalents)	Solvent	Temp. (°C)	Time (d)	Yield (%)
4-Ethylphenol (B45693)	5-Ethyl-2-hydroxybenzaldehyde (B1600150)	FA (8.0), Ac₂O (16.0)	Dioxane	100	2	69
Phloroglucinol (B13840)	2,4,6-Trihydroxyisophthalaldehyde (B107450)	FA (5.0), Ac₂O (10.0)	THF	45	1	81
2-Methylresorcinol	2,4-Dihydroxy-3-methylbenzaldehyde	FA (4.0), Ac₂O (8.0)	THF	55	1	75
4,5-Dimethylcatechol	2,3-Dihydroxy-4,5-dimethylbenzaldehyde	FA (8.0), Ac₂O (16.0)	Dioxane	100	3	51
2,3-Naphthalenediol	1,3-Dihydroxy-2-naphthaldehyde	FA (8.0), Ac₂O (16.0)	Dioxane	100	2	52

FA = Formamidine Acetate; Ac₂O = Acetic Anhydride

Detailed Experimental Protocols

The following are representative protocols for the mono- and tri-formylation of phenolic substrates.

Protocol 1: Mono-formylation of 4-Ethylphenol[4]

Materials:

• 4-Ethylphenol

• Formamidine acetate (FA)

• Acetic anhydride (Ac₂O)

• Dioxane

• 1 M Hydrochloric acid (HCl)

• Dichloromethane (B109758) (CH₂Cl₂)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and hotplate

• Standard laboratory glassware for work-up and purification

Procedure:

• Reaction Setup: To a round-bottom flask, add formamidine acetate (681 mg, 6.56 mmol, 8.0 equiv) and dioxane (15 mL).

• Reagent Addition: Begin stirring and heat the mixture to 100 °C. Once the temperature is reached, add acetic anhydride (1.23 mL, 13.1 mmol, 16.0 equiv). Continue stirring until the formamidine acetate has completely dissolved (approximately 30 minutes).

• Substrate Addition: Add 4-ethylphenol (100 mg, 0.820 mmol, 1.0 equiv) to the reaction mixture in one portion.

• Reaction: Cap the flask and allow the reaction to proceed at 100 °C for 2 days.

• Work-up (Solvent Removal): After cooling to room temperature, remove the dioxane and excess acetic anhydride and acetic acid by rotary evaporation under reduced pressure at 50 °C.

• Work-up (Hydrolysis): To the residue, add water (15 mL) and stir at 60 °C for 2 hours. Then, add 1 M aqueous HCl (15 mL) and continue stirring for an additional 18 hours at room temperature.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with dichloromethane (5 x 5 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product as a yellow oil.

• Purification: Purify the crude product by column chromatography using 100% dichloromethane as the eluent to obtain pure 5-ethyl-2-hydroxybenzaldehyde (yield: 69%).

Protocol 2: Tri-formylation of Phloroglucinol[4]

Materials:

• Phloroglucinol

• Formamidine acetate (FA)

• Acetic anhydride (Ac₂O)

• Tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Water

• Round-bottom flask

• Magnetic stirrer and hotplate

• Standard laboratory glassware for work-up

Procedure:

• Reaction Setup: Combine phloroglucinol (2.00 g, 15.9 mmol, 1.0 equiv) and formamidine acetate (8.25 g, 79.4 mmol, 5.0 equiv) in a round-bottom flask with THF (200 mL).

• Reagent Addition: Heat the mixture to 45 °C with stirring. Once the target temperature is reached, add acetic anhydride (14.7 mL, 159 mmol, 10.0 equiv).

• Reaction: Cap the flask and allow the reaction to proceed at 45 °C for 1 day.

• Work-up (Solvent Removal): Cool the reaction and evaporate the THF and excess reagents under reduced pressure at 50 °C.

• Work-up (Hydrolysis): Add water (200 mL) to the residue and stir at 40 °C for 2 hours. Add 1 M aqueous HCl (200 mL) and continue stirring for 18 hours.

• Isolation: The product will precipitate during the hydrolysis step. Isolate the solid product by filtration, wash with water, and dry to obtain 2,4,6-trihydroxyisophthalaldehyde (yield: 81%).

General Experimental Workflow

The overall process for the formylation of phenols using formamidine acetate and acetic anhydride can be visualized as a sequence of key steps from reaction setup to the isolation of the pure product.

Caption: General workflow for phenol formylation.

Conclusion

The formylation of phenols using formamidine acetate and acetic anhydride is a powerful and practical method for the synthesis of hydroxybenzaldehydes.[1] Its mild conditions, high efficiency, and broad substrate scope make it a superior alternative to many classical formylation techniques.[1][2] This methodology is particularly valuable for the preparation of polyformylated phenols, which are challenging to synthesize using other methods. The protocols provided herein offer a solid foundation for researchers and drug development professionals to incorporate this valuable transformation into their synthetic strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. Formylation of phenols using formamidine acetate - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]

Technical Notes & Optimization

Optimizing Formamidine acetate reaction temperature and stoichiometry

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting information and frequently asked questions to optimize the reaction temperature and stoichiometry for the synthesis of formamidine (B1211174) acetate (B1210297).

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing formamidine acetate?

A1: Two prevalent methods for synthesizing formamidine acetate are the reaction of triethyl orthoformate with glacial acetic acid and ammonia (B1221849), and the catalytic hydrogenation of cyanamide (B42294) in an aqueous acetic acid solution.[1][2][3] The triethyl orthoformate method is common for laboratory-scale synthesis, while the cyanamide hydrogenation method offers high yields using a palladium catalyst.[1][2]

Q2: What is the optimal temperature range for the triethyl orthoformate synthesis method?

A2: For the synthesis using triethyl orthoformate, the reaction vessel is typically heated in an oil bath maintained at 125–130°C.[1] The reaction is initiated when the internal temperature of the mixture reaches 115°C, and it subsequently drops to a final temperature of 72–73°C as the reaction progresses.[1] It is critical to avoid heating the oil bath above 140°C, as this can lead to a lower yield and a discolored product.[1]

Q3: What is the recommended stoichiometry for the cyanamide hydrogenation method?

A3: To ensure a high yield and prevent the decomposition of formamidine acetate in an alkaline solution, it is recommended to use a slight excess of acetic acid. The preferred molar ratio of cyanamide to acetic acid is between 1:1.02 and 1:1.5.[2]

Q4: How does reaction time affect the synthesis?

A4: For the triethyl orthoformate method, the total reaction time is typically 60–70 minutes.[1] For other reactions involving formamidine acetate, optimizing the reaction time is crucial; insufficient time can lead to incomplete reactions, while excessively long times may not improve the yield and could lead to byproduct formation.[4]

Q5: Is formamidine acetate sensitive to moisture?

A5: While formamidine acetate is not as hygroscopic as formamidine hydrochloride, it is still sensitive to moisture and should be stored in a dry place to ensure its stability and effectiveness.[1][5]

Troubleshooting Guide

Problem: Low or No Yield

Potential Cause	Suggested Solution	Applicable Method(s)
Anhydrous Reagents Used	The reaction with triethyl orthoformate may require a trace amount of water to proceed. If using completely anhydrous triethyl orthoformate, add 3 drops of water to the reaction mixture.[1]	Triethyl Orthoformate
Incorrect Temperature	For the triethyl orthoformate method, ensure the oil bath is between 125-130°C.[1] Temperatures that are too high (>140°C) can decrease the yield.[1] For the cyanamide method, the reaction can be run at a low temperature (10-25°C).[2]	Both
Incorrect Stoichiometry	Ensure the correct molar ratios of reactants are used. For the cyanamide method, a slight excess of acetic acid is preferable (molar ratio of cyanamide to acetic acid of 1:1.02 to 1.5).[2]	Both
Incomplete Reaction	Monitor the reaction's progress. In the triethyl orthoformate method, a decrease in internal temperature indicates the reaction is proceeding. Continue the ammonia flow until the temperature stabilizes around 72-73°C.[1]	Triethyl Orthoformate

Problem: Product is Discolored (Yellow or Brown)

Potential Cause	Suggested Solution	Applicable Method(s)
Reaction Temperature Too High	The most common cause of discoloration is excessive heat. For the triethyl orthoformate method, maintain the oil bath temperature below 140°C.[1]	Triethyl Orthoformate
Impure Starting Materials	Use high-purity reagents to avoid side reactions that can cause discoloration.[6]	Both
Decomposition During Workup	When concentrating the product from the cyanamide method, do not exceed a temperature of 60-80°C to prevent decomposition of the formamidine acetate.[2]	Cyanamide Hydrogenation

Problem: Clogged Gas Inlet Tube

Potential Cause	Suggested Solution	Applicable Method(s)
Use of Fritted Glass Inlet	The product, formamidine acetate, can crystallize and clog a fritted glass gas inlet.	Use an open-end gas inlet tube that reaches the bottom of the flask for ammonia introduction.[1]

Process Optimization Workflow

The following diagram illustrates a general workflow for optimizing reaction parameters such as temperature and stoichiometry.

Caption: A general workflow for systematic reaction optimization.

Troubleshooting Flowchart

Use this flowchart to diagnose and resolve common issues during formamidine acetate synthesis.

Caption: A flowchart for troubleshooting common synthesis problems.

Quantitative Data Summary

Table 1: Reaction Parameters for Triethyl Orthoformate Method [1]

Reagent	Amount / Stoichiometry	Parameter	Value
Triethyl Orthoformate	90.0 g	Oil Bath Temperature	125–130 °C
Glacial Acetic Acid	49.2 g	Initial Internal Temp.	115 °C
Ammonia	Moderate stream	Final Internal Temp.	72–73 °C
Result	Yield	83.8–88.2%

Table 2: Reaction Parameters for Cyanamide Hydrogenation Method [2]

Reagent	Molar Ratio	Parameter	Value
Cyanamide	1	Reaction Temperature	10–25 °C
Acetic Acid	1.02 to 1.5	Workup Temperature	< 60-80 °C
Catalyst	Palladium on Carbon	pH (with equimolar reagents)	8.5 to 9.8
Result	Yield	High

Experimental Protocols

Protocol 1: Synthesis via Triethyl Orthoformate [1]

• Apparatus Setup: Equip a 500-mL three-necked flask with a reflux condenser, a magnetic stirrer, a thermometer, and an open-end gas-inlet tube that reaches the bottom of the flask.

• Reagent Addition: Charge the flask with 90.0 g of triethyl orthoformate and 49.2 g of glacial acetic acid. Note: If using highly anhydrous triethyl orthoformate, add 3 drops of water.

• Heating: Immerse the flask in an oil bath and heat to 125–130°C.

• Ammonia Introduction: When the internal temperature of the mixture reaches 115°C, introduce a moderate stream of ammonia gas through the inlet tube. A vigorous reflux and a gradual decrease in temperature should be observed.

• Reaction Monitoring: Formamidine acetate will begin to crystallize after 20–30 minutes. Continue the ammonia flow until the internal temperature stabilizes at approximately 72–73°C. The total reaction time is about 60-70 minutes.

• Isolation: Cool the mixture to room temperature. Collect the precipitate by filtration.

• Washing: Wash the collected solid thoroughly with 50 mL of absolute ethanol (B145695) to yield colorless formamidine acetate.

• Second Crop (Optional): Evaporate the mother liquor under reduced pressure and chill to obtain an additional, slightly less pure, crop of the product.

Protocol 2: Synthesis via Cyanamide Hydrogenation (General Steps) [2]

• Reaction Setup: In a suitable hydrogenation apparatus, prepare an aqueous solution of acetic acid.

• Reagent Addition: Add cyanamide to the acetic acid solution. The molar ratio of cyanamide to acetic acid should be between 1:1.02 and 1:1.5.

• Catalyst Addition: Add a palladium-based catalyst (e.g., palladium on activated carbon).

• Hydrogenation: Perform the catalytic hydrogenation at a controlled temperature, ideally between 10-25°C, to dissipate the heat of reaction.

• Workup: After the reaction is complete, filter to remove the catalyst.

• Isolation: Concentrate the aqueous solution by evaporation. It is critical that the temperature during this step does not exceed 60-80°C to prevent product decomposition. Subsequent drying under vacuum will yield the final product.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. DE3808767A1 - Process for the preparation of formamidine acetate - Google Patents [patents.google.com]
• 3. Page loading... [guidechem.com]
• 4. researchgate.net [researchgate.net]
• 5. News - How to Get Formamidine Acetate [hschemraw.com]
• 6. nbinno.com [nbinno.com]

Technical Support Center: Synthesis of Formamidine Acetate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and purity of formamidine (B1211174) acetate (B1210297) synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing formamidine acetate?

A1: The most prevalent methods for synthesizing formamidine acetate are the reaction of triethyl orthoformate with glacial acetic acid and ammonia (B1221849), and the catalytic hydrogenation of cyanamide. An alternative industrial method involves the reaction of formonitrile (hydrogen cyanide) with an anhydrous alcohol, hydrogen chloride, and ammonium (B1175870) acetate.[1][2]

Q2: What is the typical yield for formamidine acetate synthesis?

A2: The yield of formamidine acetate is highly dependent on the chosen synthesis method and optimization of reaction conditions. Yields can range from 84% to as high as 100% for the triethyl orthoformate method.[2] The method starting from formonitrile has reported yields in the range of 88-95%.[3]

Q3: How can I purify crude formamidine acetate?

A3: The most common method for purifying formamidine acetate is recrystallization. A recommended procedure involves dissolving the crude product in a small volume of warm acetic acid, followed by the addition of ethanol (B145695) to induce crystallization. The purified crystals are then washed with ethanol and diethyl ether and dried under vacuum.[4]

Q4: Is formamidine acetate sensitive to moisture?

A4: Formamidine acetate is described as being non-hygroscopic, meaning it does not readily absorb moisture from the atmosphere.[4] However, it is still good practice to store it in a cool, dry place.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction.	- Ensure all reactants are present in the correct stoichiometric ratios.- Verify the reaction temperature is within the optimal range for the chosen method.- Allow for sufficient reaction time.
Suboptimal reaction temperature.	For the triethyl orthoformate method, maintain the initial temperature at 115°C and the oil bath at 125-130°C. Avoid temperatures above 140°C as this can lead to lower yields.[4]
Loss of product during workup and purification.	- When filtering, ensure all the product is transferred from the reaction vessel.- During recrystallization, use a minimal amount of hot solvent to dissolve the product to maximize recovery upon cooling.- Avoid excessive washing of the crystals.
Moisture in reactants (for the triethyl orthoformate method).	The presence of a small amount of water is reported to be essential for this reaction. Anhydrous triethyl orthoformate may fail to react. If using anhydrous reagent, add a few drops of water.[4]
Catalyst deactivation (for catalytic hydrogenation).	- Ensure the catalyst has not been poisoned by impurities in the reactants or solvent.- Use the recommended catalyst loading.
Product is Colored (Yellow or Brown)	Reaction temperature is too high.	For the triethyl orthoformate method, if the temperature exceeds 140°C, the product can become colored, and the yield will be lower.[4] Maintain strict temperature control.
Impurities in starting materials.	Use high-purity starting materials to avoid side reactions that can generate colored byproducts.
Difficulty in Product Crystallization	Incorrect solvent or solvent ratio for recrystallization.	For recrystallization from acetic acid and ethanol, the ratio is critical. Add ethanol slowly to the hot acetic acid solution until turbidity is observed, then allow it to cool slowly.
Supersaturation.	If the solution is supersaturated, scratching the inside of the flask with a glass rod or adding a seed crystal of pure formamidine acetate can help induce crystallization.
Presence of impurities.	Impurities can sometimes inhibit crystallization. An additional purification step, such as a charcoal treatment of the hot recrystallization solution, may be necessary.

Quantitative Data on Synthesis Yields

Synthesis Method	Key Reactants	Reaction Conditions	Reported Yield
Triethyl Orthoformate Method	Triethyl orthoformate, Glacial acetic acid, Ammonia	Initial temperature 115°C, oil bath 125-130°C.[4]	83.8 - 88.2%[4]
Triethyl Orthoformate Method with Ethanol Retention	Triethyl orthoformate, Acetic acid, Ammonia	Reaction under reflux, byproduct ethanol is not removed and used as a crystallization solvent.	94 - 99%[5]
Formonitrile Method	Formonitrile, Anhydrous ethanol, Anhydrous HCl, Ammonium acetate, Ammonia	Multi-step process with controlled temperatures for each step.	88 - 95%[3]
Catalytic Hydrogenation	Cyanamide, Acetic acid, Hydrogen	Palladium on carbon catalyst.	High yield of very pure product (specific yield not quantified in the provided search results).

Experimental Protocols

Synthesis of Formamidine Acetate from Triethyl Orthoformate

This protocol is adapted from Organic Syntheses.[4]

Materials:

• Triethyl orthoformate

• Glacial acetic acid

• Ammonia gas

• Ethanol (absolute)

• Diethyl ether

Equipment:

• 500 mL three-necked flask

• Reflux condenser

• Gas inlet tube

• Thermometer

• Magnetic stirrer and stir bar

• Oil bath

• Buchner funnel and filter flask

Procedure:

• In the three-necked flask equipped with a stirrer, reflux condenser, gas inlet tube, and thermometer, combine 90.0 g of triethyl orthoformate and 49.2 g of glacial acetic acid.

• Immerse the flask in an oil bath and heat to 125-130°C.

• When the internal temperature of the mixture reaches 115°C, introduce a moderate stream of ammonia gas through the gas inlet tube.

• A decrease in the internal temperature and vigorous reflux will be observed. Continue the ammonia flow.

• After 20-30 minutes, formamidine acetate will begin to crystallize from the boiling mixture.

• Continue the ammonia flow until the internal temperature no longer decreases (typically around 72-73°C).

• Cool the mixture to room temperature.

• Collect the precipitated product by filtration using a Buchner funnel.

• Wash the crystals thoroughly with 50 mL of absolute ethanol.

• The yield of colorless formamidine acetate is typically between 53.0–55.8 g (83.8–88.2%).[4]

• A small additional amount of product can be obtained by evaporating the mother liquor under reduced pressure and chilling.[4]

Purification:

• Dissolve the crude formamidine acetate in a minimal amount of hot acetic acid.

• Slowly add ethanol until the solution becomes cloudy.

• Allow the solution to cool to room temperature, and then chill in an ice bath to complete crystallization.

• Collect the crystals by filtration, wash with cold ethanol, and then with diethyl ether.

• Dry the purified crystals under vacuum.

Visualizations

Caption: Workflow for the synthesis of formamidine acetate from triethyl orthoformate.

Caption: Logical relationships for troubleshooting low yields in formamidine acetate synthesis.

References

• 1. CN101717351B - Method for preparing formamidine acetate - Google Patents [patents.google.com]
• 2. Page loading... [guidechem.com]
• 3. CN101717351A - Method for preparing formamidine acetate - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. JP5722560B2 - Method for producing formamidine acetate - Google Patents [patents.google.com]

Troubleshooting low purity in Formamidine acetate crystallization

Technical Support Center: Formamidine (B1211174) Acetate (B1210297) Crystallization

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to low purity in formamidine acetate crystallization.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my crystallized formamidine acetate colored instead of white?

A yellowish or dark coloration in the final product is typically a sign of impurity, often caused by side reactions at elevated temperatures. If the synthesis reaction temperature exceeds 140°C, the product is more likely to be colored, and the overall yield may be lower.[1] Additionally, the second crop of crystals obtained by evaporating the mother liquor is often slightly colored and less pure than the first batch.[1]

Q2: What are the most common sources of impurities in my product?

Impurities in formamidine acetate can stem from several sources:

• Unreacted Starting Materials: Residual triethyl orthoformate or glacial acetic acid from an incomplete reaction.

• Side-Reaction Products: Byproducts formed due to suboptimal reaction conditions, such as excessive heat.

• Degradation: Formamidine acetate can be sensitive to moisture, which may lead to hydrolysis.[2]

• Mother Liquor Contaminants: Concentrating the mother liquor to obtain a second crop of crystals often yields a less pure product.[1]

Q3: My product yield is low, and the purity is questionable. What are the likely causes?

Low yield and purity are often linked. Key factors include:

• High Reaction Temperature: As mentioned, temperatures above 140°C can reduce the yield.[1]

• Incorrect Reactants: The choice of orthoformate ester is critical. Using trimethyl orthoformate results in methanol (B129727) as a byproduct, in which formamidine acetate is highly soluble. This high solubility hinders effective crystallization, leading to low recovery and poor purity. In contrast, using triethyl orthoformate produces ethanol (B145695), where the product is less soluble, facilitating high-purity crystallization with a better yield.[3]

• Excess Solvent: During recrystallization, using too much solvent will cause a significant portion of the product to remain dissolved in the mother liquor, drastically reducing the yield.[4]

Q4: My product is "oiling out" instead of forming crystals. What should I do?

"Oiling out" is when a compound comes out of solution as a liquid instead of a solid. This occurs when the solution becomes saturated at a temperature above the compound's melting point, a situation often exacerbated by high impurity levels or rapid cooling.[4][5][6] Since impurities tend to dissolve well in the oily droplets, the final solidified product is often impure.[4][5]

To resolve this:

• Add More Solvent: Re-heat the solution and add a small amount of additional solvent to increase the saturation temperature.[4]

• Cool Slowly: Allow the solution to cool gradually. A slower cooling rate provides more time for proper crystal lattice formation.[7]

• Use a Seed Crystal: Introduce a small, pure crystal of formamidine acetate to the solution to encourage controlled crystal growth.[7][8]

• Control Supersaturation: Avoid creating a highly supersaturated solution too quickly. This can be managed by a slower addition of anti-solvent or a more gradual cooling ramp.[5][8]

Q5: How can I effectively improve the purity of my synthesized formamidine acetate?

Recrystallization is a standard and effective method for purification.[9] A proven technique for formamidine acetate is to dissolve the impure solid in a minimal amount of warm acetic acid. Then, add ethanol as an anti-solvent to induce precipitation of pure crystals. The purified crystals should be collected by filtration, washed with ethanol and diethyl ether (Et2O), and finally dried under a vacuum to remove residual solvents.[2][10][11]

Data Presentation

Table 1: Physical and Chemical Properties of Formamidine Acetate

Property	Value	Source(s)
Appearance	White to light yellow crystalline powder	[2][10]
Melting Point	158-161 °C (decomposes)	[2][10][11][12][13]
pH	~8 (400 g/L in H₂O at 20°C)	[2][14]
Water Solubility	832 g/L (at 21°C)	[2][10][14]
Sensitivity	Can be hygroscopic	[2]

Table 2: Impact of Synthesis Parameters on Purity and Yield

Parameter	Condition	Expected Outcome on Purity/Yield	Rationale	Source(s)
Reaction Temperature	Oil bath at 125–130°C	High yield (84-88%), colorless product	Optimal temperature for the main reaction pathway.	[1]
Oil bath > 140°C	Lower yield, colored product	Promotes side reactions and degradation, leading to impurities.	[1]
Reactant Choice	Triethyl orthoformate	High purity, high yield	Byproduct is ethanol, in which formamidine acetate has low solubility, facilitating effective crystallization.	[3]
Trimethyl orthoformate	Low purity, low yield	Byproduct is methanol, in which formamidine acetate is highly soluble, making crystallization and purification difficult.	[3]

Experimental Protocols

Protocol 1: Synthesis of Formamidine Acetate This protocol is adapted from a standard, reliable procedure.[1]

• Setup: In a 500-mL three-necked flask equipped with a reflux condenser, a gas-inlet tube, a thermometer, and a magnetic stirrer, combine 90.0 g of triethyl orthoformate and 49.2 g of glacial acetic acid.

• Heating: Immerse the flask in an oil bath preheated to 125–130°C.

• Ammonia (B1221849) Introduction: Once the internal temperature of the mixture reaches 115°C, introduce a moderate stream of ammonia gas through the gas-inlet tube. A temperature decrease and vigorous reflux will be observed.

• Crystallization: After 20–30 minutes, formamidine acetate will begin to crystallize from the boiling mixture. Continue the ammonia flow until the internal temperature stabilizes (typically around 72–73°C).

• Isolation: Cool the mixture to room temperature. Collect the precipitate by filtration and wash the crystals thoroughly with 50 mL of absolute ethanol.

• Drying: Dry the colorless crystals to obtain the final product.

Protocol 2: Recrystallization for Purity Enhancement This method is recommended for purifying formamidine acetate that is discolored or has a broad melting point range.[2][10][11]

• Dissolution: Dissolve the impure formamidine acetate in a minimal volume of warm acetic acid.

• Precipitation: Slowly add absolute ethanol to the solution until crystals begin to form.

• Cooling: Allow the mixture to cool to room temperature, then chill in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by filtration.

• Washing: Wash the collected crystals first with a small amount of cold ethanol, followed by a wash with diethyl ether (Et2O).

• Drying: Dry the purified crystals in a vacuum oven.

Protocol 3: Purity Assessment by High-Performance Liquid Chromatography (HPLC) HPLC is a powerful technique for quantifying the purity of formamidine acetate and identifying impurities.[3][15][16][17]

• Standard Preparation: Prepare a standard solution of high-purity formamidine acetate at a known concentration (e.g., 1 mg/mL) in the mobile phase.

• Sample Preparation: Prepare a sample solution of the crystallized product at the same concentration as the standard.

• Instrumentation (Typical Conditions):

  • Column: C18 reverse-phase column.

  • Mobile Phase: A suitable buffered aqueous-organic mixture (e.g., phosphate (B84403) buffer and acetonitrile).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at an appropriate wavelength.

  • Column Temperature: 30°C.

• Analysis: Inject both the standard and sample solutions into the HPLC system. Purity is determined by comparing the area of the main peak in the sample chromatogram to the total area of all peaks. Impurities can be identified by comparing their retention times to those of known potential contaminants.

Visualizations

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Formamidine acetate CAS#: 3473-63-0 [m.chemicalbook.com]
• 3. JP5722560B2 - Method for producing formamidine acetate - Google Patents [patents.google.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. mt.com [mt.com]
• 6. reddit.com [reddit.com]
• 7. benchchem.com [benchchem.com]
• 8. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 9. Formamidine Acetate Reagent|Research Grade [benchchem.com]
• 10. Cas 3473-63-0,Formamidine acetate | lookchem [lookchem.com]
• 11. Formamidine acetate | 3473-63-0 [chemicalbook.com]
• 12. formamidine acetate | CAS#:40730-94-7 | Chemsrc [chemsrc.com]
• 13. 3473-63-0 CAS MSDS (Formamidine acetate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 14. Formamidine acetate for synthesis 3473-63-0 [sigmaaldrich.com]
• 15. Rapid and sensitive determination of formamidines and metabolites with HPLC-MS/MS using core-shell columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Rapid and sensitive determination of formamidines and metabolites with HPLC-MS/MS using core-shell columns. | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Regulating Perovskite Crystallization with Formamidine Acetate (FAAc)

Welcome to the technical support center for researchers, scientists, and drug development professionals working with perovskite crystallization. This resource provides troubleshooting guidance and frequently asked questions (FAQs) regarding the use of Formamidine Acetate (B1210297) (FAAc) as an additive to improve the quality and performance of perovskite films for solar cells and other optoelectronic applications.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Formamidine Acetate (FAAc) as an additive in perovskite precursor solutions?

A1: Formamidine Acetate (FAAc) primarily acts as a crystallization regulator and a defect passivator. The acetate anion (Ac⁻) can modulate the crystallization kinetics, while the formamidinium cation (FA⁺) can be incorporated into the perovskite lattice.[1][2] This dual function helps in the formation of high-quality perovskite films with larger grains, fewer defects, and improved stability.[1][2]

Q2: How does FAAc slow down the perovskite crystallization process?

A2: FAAc slows down the crystallization process through the formation of intermediate phases. The acetate anions (Ac⁻) can coordinate with the lead or tin ions in the precursor solution, which delays the rapid reaction between the organic and inorganic components.[3][4] This retarded crystallization allows for more ordered and larger grain growth, resulting in a more uniform and higher-quality perovskite film.[3][4]

Q3: Can FAAc help in reducing defects in the perovskite film? If so, how?

A3: Yes, FAAc is effective in reducing defects. The acetate anion can passivate positively charged defects such as halide vacancies.[5] Additionally, in tin-based perovskites, the FAAc can coordinate with Sn²⁺, which helps to suppress its oxidation to Sn⁴⁺, a common defect that deteriorates device performance.[3][4] The formamidinium cation (FA⁺) can also help to fill A-site vacancies in the perovskite lattice.

Q4: Is FAAc suitable for all types of perovskite compositions?

A4: FAAc has been successfully used in a variety of perovskite compositions, including tin-based (FASnI₃), formamidinium-based (FAPbI₃), and mixed-cation perovskites.[1][2][6] Its ability to regulate crystallization and passivate defects is beneficial across different perovskite systems. However, the optimal concentration of FAAc may vary depending on the specific perovskite composition and the desired film characteristics.

Q5: What are the effects of FAAc on the long-term stability of perovskite solar cells?

A5: The incorporation of FAAc has been shown to enhance the long-term stability of perovskite solar cells. By improving the film quality, reducing defects, and in some cases, suppressing ion migration, FAAc contributes to devices that can retain a higher percentage of their initial efficiency over extended periods of operation and storage.[1][2][3][4] For instance, FAAc-modified Sn-based perovskite solar cells have been reported to maintain 94% of their initial efficiency after 2000 hours in a nitrogen atmosphere.[3][4]

Troubleshooting Guide

Problem 1: Poor film morphology with small grains and pinholes.

• Possible Cause: The crystallization of the perovskite film is too rapid and uncontrolled.

• Troubleshooting Tip: Introduce Formamidine Acetate (FAAc) into the perovskite precursor solution. The acetate ions will interact with the lead/tin source, slowing down the crystallization rate and promoting the growth of larger, more uniform grains. Start with a low concentration (e.g., 5 mol%) and optimize from there.[3]

Problem 2: Low open-circuit voltage (Voc) and high non-radiative recombination.

• Possible Cause: A high density of trap states (defects) within the perovskite film and at the interfaces.

• Troubleshooting Tip: Utilize FAAc as a defect passivator. The acetate anions can passivate halide vacancies, and the FA⁺ cations can fill A-site vacancies.[5] This will reduce non-radiative recombination pathways, leading to an increase in Voc and overall device performance.

Problem 3: Degradation of tin-based perovskite films due to Sn²⁺ oxidation.

• Possible Cause: The inherent instability of Sn²⁺, which readily oxidizes to Sn⁴⁺ in the presence of oxygen or moisture, creating performance-limiting defects.

• Troubleshooting Tip: The addition of FAAc can help to suppress the oxidation of Sn²⁺.[3][4] The strong coordination between the acetate and Sn²⁺ stabilizes the tin in its +2 oxidation state, leading to more stable and efficient tin-based perovskite solar cells.[3][4]

Problem 4: Inconsistent device performance and poor reproducibility.

• Possible Cause: Uncontrolled and rapid crystallization leads to variations in film quality between batches.

• Troubleshooting Tip: By slowing down the crystallization process, FAAc provides a wider processing window and better control over film formation. This leads to more consistent film morphology and, consequently, more reproducible device performance.

Quantitative Data Summary

The following table summarizes the impact of FAAc addition on the performance of perovskite solar cells as reported in the literature.

Perovskite Composition	Additive Concentration	Key Performance Improvement	Reference
Sn-Based	Not specified	PCE increased from 9.84% to 12.43%. Maintained 94% of initial PCE for 2000h.	[3][4]
FASnI₃	5 mol%	Champion PCE of 9.96%.	[3]
FAPbI₃	5%	PCE improved from 16.69% to 19.04%.	[6]

Experimental Protocols

Protocol 1: Preparation of Perovskite Precursor Solution with FAAc

This protocol describes the preparation of a typical formamidinium lead iodide (FAPbI₃) precursor solution with the addition of FAAc.

• Materials:

  • Formamidinium iodide (FAI)

  • Lead iodide (PbI₂)

  • Formamidine Acetate (FAAc)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Procedure:

  • Prepare a stock solution of the desired perovskite precursor. For a 1 M FAPbI₃ solution, dissolve 172 mg of FAI and 461 mg of PbI₂ in a mixed solvent of DMF:DMSO (e.g., 4:1 v/v) to make 1 mL of solution.

  • Prepare a stock solution of FAAc in the same solvent system (e.g., 1 M).

  • Add the desired amount of the FAAc stock solution to the perovskite precursor solution to achieve the target molar concentration of the additive. For example, to achieve a 5 mol% FAAc concentration in the FAPbI₃ solution, add 50 µL of the 1 M FAAc stock solution to 950 µL of the 1 M FAPbI₃ precursor solution.

  • Stir the final solution at room temperature for at least 2 hours before use.

Protocol 2: Perovskite Film Deposition by Spin-Coating

This protocol outlines a general procedure for depositing the perovskite film using a one-step spin-coating method.

• Substrate Preparation: Ensure the substrates with the appropriate charge transport layers are clean and have undergone any necessary surface treatments (e.g., UV-ozone).

• Spin-Coating:

  • Transfer the substrate to a spin coater located in a nitrogen-filled glovebox.

  • Dispense an adequate amount of the FAAc-containing perovskite precursor solution onto the substrate (e.g., 40 µL for a 1.5 cm x 1.5 cm substrate).

  • Spin-coat the substrate in a two-step program. For example:

    • Step 1: 1000 rpm for 10 seconds (with a 500 rpm/s ramp).

    • Step 2: 4000 rpm for 30 seconds (with a 2000 rpm/s ramp).

  • During the second step, at a specific time (e.g., 15 seconds before the end), dispense an anti-solvent (e.g., 100 µL of chlorobenzene) onto the spinning substrate to induce crystallization.

• Annealing:

  • Immediately transfer the substrate to a hotplate.

  • Anneal the film at a specific temperature and for a set duration (e.g., 100-150 °C for 10-60 minutes). The optimal annealing parameters will depend on the perovskite composition and the presence of additives. FAAc is volatile and can be removed during annealing.[3]

Visualizations

Caption: Experimental workflow for fabricating perovskite films with FAAc additive.

Caption: Logical relationships of FAAc's role in improving perovskite film quality.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Formamidine Acetate Induces Regulation of Crystallization and Stabilization in Sn-Based Perovskite Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Influence of Formamidine Formate Doping on Performance and Stability of FAPbI3-Based Perovskite Solar Cells [mdpi.com]

Technical Support Center: Suppressing Sn²⁺ Oxidation in Perovskites with Formamidine Acetate

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to utilizing formamidine (B1211174) acetate (B1210297) (FAAc) for the suppression of Sn²⁺ oxidation in tin-based perovskite solar cells.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of formamidine acetate (FAAc) in tin-based perovskite solar cells?

A1: Formamidine acetate (FAAc) is primarily used as an additive in the perovskite precursor solution to suppress the facile oxidation of Sn²⁺ to Sn⁴⁺. This oxidation is a major degradation pathway in tin-based perovskites, leading to high defect densities and poor device performance and stability.[1][2]

Q2: How does FAAc suppress Sn²⁺ oxidation?

A2: FAAc effectively suppresses Sn²⁺ oxidation through a strong coordination between the carbonyl (C=O) group of the acetate anion and the Sn²⁺ cation. This interaction stabilizes the tin in its +2 oxidation state, preventing its oxidation to Sn⁴⁺. This coordination also helps to stabilize the perovskite lattice and minimize the formation of defect states.[1]

Q3: What are the other benefits of using FAAc in perovskite fabrication?

A3: Besides suppressing oxidation, FAAc also plays a crucial role in regulating the crystallization process of the perovskite film. It can lead to the formation of larger colloidal clusters in the precursor solution, which slows down the rapid crystallization of tin-based perovskites. This results in films with higher crystallinity, larger grain sizes, and reduced grain boundaries, which are beneficial for device performance.[1]

Q4: Is FAAc soluble in common perovskite solvents?

A4: Yes, formamidine acetate is readily soluble in common solvents used for perovskite precursor solutions, such as N,N-dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO).[1]

Q5: Can FAAc be removed from the perovskite film after fabrication?

A5: Yes, FAAc is a volatile salt and can be easily removed from the perovskite film during the annealing process.[1]

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Poor solubility of FAAc in the precursor solution.	High concentration of FAAc or impure solvent.	- Ensure you are using anhydrous solvents (DMF, DMSO).- Gently warm the solution while stirring to aid dissolution.- Reduce the concentration of FAAc if solubility issues persist.
Hazy or non-uniform perovskite film after spin-coating.	- Incomplete dissolution of precursors.- Inappropriate FAAc concentration.	- Ensure all precursors, including FAAc, are fully dissolved before spin-coating.- Optimize the molar percentage of FAAc. A concentration of around 5 mol% has been shown to be effective.[1]- Adjust spin-coating parameters (speed, duration, and ramp) to achieve a uniform film.
Low Power Conversion Efficiency (PCE) despite using FAAc.	- Sub-optimal FAAc concentration.- Incomplete removal of FAAc during annealing.- Poor quality of other precursor materials.	- Systematically vary the concentration of FAAc to find the optimal ratio for your specific perovskite composition.- Optimize the annealing temperature and duration to ensure complete volatilization of FAAc without damaging the perovskite film.- Use high-purity precursor materials.
Film delamination or poor adhesion to the substrate.	The addition of FAAc can sometimes alter the surface energy and wetting properties of the precursor solution.	- Ensure the substrate is thoroughly cleaned and pre-treated (e.g., with UV-ozone) to improve surface wettability.- Consider using an interlayer to promote adhesion.
Device instability and rapid degradation even with FAAc.	While FAAc significantly improves stability, it may not completely eliminate degradation, especially in the presence of oxygen and moisture.	- Fabricate and store the devices in an inert atmosphere (e.g., a nitrogen-filled glovebox).- Encapsulate the devices properly to prevent exposure to ambient air.

Quantitative Data Summary

The addition of Formamidine Acetate (FAAc) has been shown to significantly improve the performance and stability of tin-based perovskite solar cells.

Parameter	Without FAAc (Control)	With FAAc	Reference
Power Conversion Efficiency (PCE)	9.84%	12.43%	[1]
Stability (PCE retention after 2000h in N₂)	-	94% of initial value	[1]
Champion Power Conversion Efficiency (PCE)	-	9.96%	[3]
Stability (PCE retention after 1500h light aging)	-	82% of initial value	[3]

Experimental Protocols

Protocol 1: Preparation of FAAc-Containing Perovskite Precursor Solution (One-Step Method)

This protocol is a general guideline and may require optimization for specific perovskite compositions.

Materials:

• Formamidinium Iodide (FAI)

• Tin(II) Iodide (SnI₂)

• Formamidine Acetate (FAAc)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Dimethyl Sulfoxide (DMSO)

Procedure:

• In a nitrogen-filled glovebox, prepare a stock solution of the desired perovskite precursors (e.g., FAI and SnI₂) in a mixture of DMF and DMSO (e.g., 4:1 v/v). The molar concentration will depend on the desired film thickness.

• Calculate the desired molar percentage of FAAc relative to the tin content. A common starting point is 5 mol%.

• Weigh the calculated amount of FAAc and add it to the precursor stock solution.

• Stir the solution at room temperature for at least 2 hours, or until the FAAc is completely dissolved and the solution is clear.

• Filter the precursor solution through a 0.22 µm PTFE syringe filter before use to remove any undissolved particles.

Protocol 2: Perovskite Film Fabrication and Characterization

Procedure:

• Clean the substrates (e.g., FTO-coated glass) sequentially with detergent, deionized water, acetone, and isopropanol (B130326) in an ultrasonic bath. Dry the substrates with a nitrogen gun.

• Treat the substrates with UV-ozone for 15 minutes to improve the wettability.

• Transfer the substrates to a nitrogen-filled glovebox.

• Deposit the desired charge transport layers (e.g., ETL and HTL) according to your device architecture.

• Spin-coat the FAAc-containing perovskite precursor solution onto the substrate. A typical two-step spin-coating process might be: 1000 rpm for 10 seconds, followed by 5000 rpm for 30 seconds.

• During the second step of spin-coating, dispense an anti-solvent (e.g., chlorobenzene) onto the spinning substrate to induce crystallization.

• Anneal the perovskite film on a hotplate. The annealing temperature and time need to be optimized (e.g., 100 °C for 10 minutes) to ensure complete removal of FAAc and formation of a crystalline perovskite phase.

• Deposit the top electrode (e.g., gold or silver) by thermal evaporation.

• Characterize the fabricated films and devices using techniques such as:

  • X-ray Diffraction (XRD): To confirm the perovskite crystal structure and phase purity.

  • Scanning Electron Microscopy (SEM): To observe the film morphology and grain size.

  • UV-Vis Spectroscopy: To determine the absorption properties and bandgap of the perovskite film.

  • Photoluminescence (PL) Spectroscopy: To assess the electronic quality and defect density of the film.

  • Current-Voltage (J-V) Measurement: To evaluate the photovoltaic performance of the solar cell device.

Visualizations

Experimental workflow for fabricating perovskite solar cells with FAAc.

Mechanism of FAAc in suppressing Sn²⁺ oxidation and improving film quality.

References

• 1. researchgate.net [researchgate.net]
• 2. apvi.org.au [apvi.org.au]
• 3. Formamidine Acetate Induces Regulation of Crystallization and Stabilization in Sn-Based Perovskite Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Perovskite Solar Cell Stability with Formamidine Acetate

This technical support center provides researchers, scientists, and development professionals with practical guidance on using Formamidine Acetate (B1210297) (FAAc) to improve the stability and performance of perovskite solar cells (PSCs).

Troubleshooting Guide

This guide addresses common experimental issues in a question-and-answer format, providing potential causes and solutions when working with FAAc.

Question 1: After adding FAAc, the perovskite film quality is poor, showing pinholes and small grains. What is happening?

• Potential Cause: The concentration of FAAc may be suboptimal, or the annealing process may be incorrect. While FAAc is intended to slow crystallization, an incorrect concentration can interfere with uniform film formation.

• Solution:

  • Optimize FAAc Concentration: Start with a concentration around 5 mol% relative to the lead or tin halide precursor.[1][2] Systematically vary the concentration (e.g., 1%, 3%, 5%, 7%) to find the optimal ratio for your specific perovskite composition and solvent system. Excessive FAAc can negatively impact performance.[1]

  • Adjust Annealing Protocol: The acetate group in FAAc needs to be effectively removed during annealing. Try a two-step annealing process or slightly increase the annealing temperature or duration to ensure complete volatilization of byproducts.

  • Solvent Engineering: Ensure FAAc is fully dissolved in the precursor solvent (e.g., DMF, DMSO).[3] The choice of solvent can influence the interaction of FAAc with the perovskite precursors.

Question 2: The Power Conversion Efficiency (PCE) of my device did not improve, or even decreased, after incorporating FAAc. Why?

• Potential Cause: This could be due to several factors: non-optimal FAAc concentration, incomplete removal of acetate, or unfavorable interactions with other device layers. The primary role of FAAc is to reduce non-radiative recombination by passivating defects.[4]

• Solution:

  • Verify Defect Passivation: Use techniques like photoluminescence (PL) spectroscopy. An increase in PL intensity and a longer carrier lifetime in the FAAc-modified film compared to the control would indicate successful defect passivation.

  • Check for Residue: Incomplete removal of acetate can create charge traps or insulating barriers. Confirm removal using techniques like Fourier-transform infrared spectroscopy (FTIR).

  • Interface Compatibility: FAAc can also be used to modify the interface between the perovskite and the electron transport layer (ETL), such as TiO₂.[4] Ensure that the FAAc is not negatively interacting with your chosen hole transport layer (HTL) or ETL.

Question 3: My tin-based (Sn-based) PSCs are still degrading quickly despite using FAAc. What else can be done?

• Potential Cause: The primary degradation pathway in Sn-based PSCs is the oxidation of Sn²⁺ to Sn⁴⁺. While FAAc helps suppress this, it may not be sufficient in an oxygen-rich environment.

• Solution:

  • Strict Environmental Control: Fabricate and store the devices in an inert atmosphere (e.g., a nitrogen-filled glovebox) to minimize exposure to oxygen and moisture.

  • Synergistic Additives: Combine FAAc with other additives. For instance, guanidinium (B1211019) thiocyanate (B1210189) (GuaSCN) has been used alongside FAAc to promote larger crystal growth and further stabilize Sn²⁺ through strong coordination interactions.[3]

  • Intermediate Phase Engineering: The acetate anions (Ac⁻) from FAAc help regulate crystallization by forming an intermediate phase.[3] Optimizing this process by controlling the solvent evaporation rate (e.g., during spin-coating) can further enhance film quality and stability.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which FAAc improves perovskite stability?

FAAc improves stability through a multi-faceted approach. The acetate anion (Ac⁻) coordinates with under-coordinated Pb²⁺ or Sn²⁺ ions, which slows down the perovskite crystallization process.[3][5] This leads to higher quality films with larger grain sizes and fewer defects.[1] This coordination also passivates defects and helps suppress the oxidation of Sn²⁺ in lead-free perovskites.[5] The formamidinium cation (FA⁺) can fill FA⁺ vacancies in the perovskite lattice, further reducing defects.[1]

Q2: Can FAAc be used for different types of perovskite compositions?

Yes. FAAc has been successfully used in various perovskite systems, including:

• Tin-based (FASnI₃) PSCs: To improve crystallinity and suppress Sn²⁺ oxidation.[1][3][6][7]

• Tin-Lead (Sn-Pb) mixed PSCs: To regulate crystallization kinetics and mitigate Sn²⁺ oxidation.[3]

• Formamidinium-Cesium (FA-Cs) mixed-cation PSCs: To enable the formation of stable, high-quality films.[8]

• As an interfacial modifier: Placed at the TiO₂/perovskite interface to passivate defects and improve charge transport.[4]

Q3: Is there an optimal concentration for FAAc?

The optimal concentration typically ranges from 2 to 5 mol% .[1][2][3] For example, a study on FASnI₃-based cells found the best performance at 5 mol% FAAc, with higher concentrations leading to a decrease in PCE.[1] It is crucial to optimize this value for each specific perovskite formulation and fabrication process.

Q4: How does FAAc affect the photovoltaic parameters of the solar cell?

The addition of an optimal amount of FAAc generally leads to improvements in all key photovoltaic parameters.

• Increased Open-Circuit Voltage (Voc): By reducing defect states and suppressing non-radiative recombination.

• Increased Short-Circuit Current Density (Jsc): Due to improved film morphology and potentially longer carrier diffusion lengths.

• Increased Fill Factor (FF): Resulting from reduced series resistance and suppressed charge recombination.

• Enhanced Power Conversion Efficiency (PCE): As a cumulative result of the improvements in Voc, Jsc, and FF.[1]

Data Presentation: Performance and Stability

The tables below summarize quantitative data from studies using FAAc as an additive, comparing key metrics against control devices without FAAc.

Table 1: Photovoltaic Performance Improvement with FAAc

Perovskite Type	Additive	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Source(s)
Sn-Based	Control	-	-	-	9.84	[3][5]
FAAc	-	-	-	12.43	[3][5]
FASnI₃	Control	-	-	-	-	[1]
5 mol% FAAc	0.59	23.20	72.76	9.96	[1]
Interface Modified	Control	-	-	-	18.30	[4]
FAAc on TiO₂	-	-	-	20.47	[4]
Inverted Planar	Control	-	-	-	-	[2]
5 mol% FAAc	1.04	23.16	~80	18.90	[2]

Table 2: Long-Term Stability Enhancement with FAAc

Perovskite Type	Additive	Stability Metric	Duration	Conditions	Source(s)
Sn-Based	FAAc	Retained 94% of initial PCE	2000 hours	N₂ Atmosphere	[3][5]
FASnI₃	5 mol% FAAc	Retained 82% of initial PCE	1500 hours	Light Aging Test	[1][6][7]
Inverted Planar	5 mol% FAAc	Stable	Up to 80 days	-	[2]

Experimental Protocols & Methodologies

Protocol 1: Preparation of Perovskite Precursor Solution with FAAc (Example for FASnI₃)

This protocol is based on methodologies for fabricating Sn-based perovskite solar cells.[1][7]

• Precursor Preparation:

  • Prepare a stock solution of Formamidine Acetate (FAAc) in a suitable solvent like N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO).

  • In a separate vial, dissolve the main perovskite precursors (e.g., Formamidinium Iodide - FAI, and Tin(II) Iodide - SnI₂) in a DMF:DMSO solvent mixture.

• Additive Incorporation:

  • Add the required volume of the FAAc stock solution to the main precursor solution to achieve the desired molar concentration (e.g., 5 mol% relative to SnI₂).

  • Stir the final solution for several hours (e.g., 2-8 hours) at room temperature or slightly elevated temperature (e.g., 60 °C) in an inert atmosphere to ensure complete dissolution and homogeneity.[9][10]

• Film Deposition (One-Step Spin-Coating):

  • Clean substrates (e.g., ITO/ETL) sequentially with detergent, deionized water, acetone, and isopropanol.

  • Transfer the substrates into an inert atmosphere glovebox.

  • Deposit the precursor solution onto the substrate.

  • Spin-coat at a specific speed (e.g., 4000 rpm) for a set duration (e.g., 30 seconds). An anti-solvent (like diethyl ether or chlorobenzene) may be dripped during the last few seconds of spinning to induce rapid crystallization.

• Annealing:

  • Immediately transfer the coated substrate onto a hotplate within the glovebox.

  • Anneal at a specific temperature (e.g., 80-100 °C) for a defined time (e.g., 30-60 minutes) to promote grain growth and remove residual solvents.[9][10]

Visualizations: Workflows and Mechanisms

The following diagrams illustrate key processes and concepts related to the use of FAAc in perovskite solar cells.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Additive engineering to improve the efficiency and stability of inverted planar perovskite solar cells - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Formamidine Acetate Induces Regulation of Crystallization and Stabilization in Sn-Based Perovskite Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Efficient and stable formamidinium–caesium perovskite solar cells and modules from lead acetate-based precursors - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 9. espublisher.com [espublisher.com]
• 10. Overcoming Microstructural Defects at the Buried Interface of Formamidinium-Based Perovskite Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Passivating Defects at the TiO₂/Perovskite Interface with FAAc

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing formamidinium acetate (B1210297) (FAAc) to passivate defects at the titanium dioxide (TiO₂)/perovskite interface in solar cell fabrication.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of FAAc in perovskite solar cells?

A1: Formamidinium acetate (FAAc) is primarily used as an additive or a surface treatment agent to improve the quality of the perovskite film and passivate defects, particularly at the interfaces.[1] At the TiO₂/perovskite interface, FAAc helps to reduce charge recombination by passivating defects such as oxygen vacancies on the TiO₂ surface and uncoordinated lead ions (Pb²⁺) at the perovskite bottom interface.[1] This leads to improved charge extraction and overall device performance.

Q2: How does FAAc passivate defects at the TiO₂/perovskite interface?

A2: The passivation mechanism of FAAc involves a synergistic effect of its constituent ions, formamidinium (FA⁺) and acetate (Ac⁻). The FA⁺ cations can interact with and passivate harmful hydroxyl groups on the TiO₂ surface.[1] The Ac⁻ anions can effectively passivate iodine vacancy defects at the bottom of the perovskite layer.[1] Additionally, the acetylamino groups in acetate can establish strong interactions with uncoordinated Pb²⁺ in the perovskite, enhancing interface stability, and can also bond with Ti⁴⁺ on the TiO₂ layer, reducing oxygen vacancy defects.[2]

Q3: What are the expected improvements in perovskite solar cell performance after FAAc treatment?

A3: Successful FAAc treatment typically leads to significant improvements in key photovoltaic parameters. These include an increased open-circuit voltage (VOC) and fill factor (FF) due to reduced non-radiative recombination.[1] Consequently, the power conversion efficiency (PCE) of the solar cell is enhanced.[3] For instance, one study reported a PCE increase from 16.49% to 19.26% after introducing an acetylamino-functionalized interlayer.[2] Another study that introduced FAAc into the precursor solution saw an increase in PCE to 18.90% with a VOC of 1.04 V and a fill factor close to 80%.[3]

Q4: Can FAAc be used in combination with other additives?

A4: Yes, FAAc has been used in combination with other additives to further enhance perovskite solar cell performance. For example, it has been explored alongside ammonium (B1175870) iodide (NH₄I) in a triple-reagent method for the growth of tin perovskite films, leading to enhanced crystal orientation and longer carrier lifetimes.[4]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low VOC and FF after FAAc treatment	Incomplete defect passivation due to insufficient FAAc concentration or improper application.	1. Optimize the concentration of the FAAc solution. Start with a low concentration (e.g., 5 mol%) and incrementally increase it. 2. Ensure uniform coating of the FAAc solution on the TiO₂ surface. 3. Verify the purity of the FAAc salt.
Hysteresis in J-V curves persists	Residual mobile ions or charge accumulation at the interface.	1. Ensure the FAAc treatment effectively passivates interfacial defects, which can help in reducing ion migration. 2. Optimize the annealing temperature and time after FAAc treatment to promote better incorporation and defect passivation.
Poor perovskite film morphology (e.g., pinholes, small grains)	FAAc addition to the precursor solution affecting crystallization dynamics.	1. Adjust the solvent system or the concentration of other additives in the perovskite precursor solution. 2. Optimize the annealing process (temperature and duration) to control crystal growth. 3. Consider using FAAc as a surface treatment on the TiO₂ layer rather than an additive in the bulk precursor.
Device instability and rapid degradation	Incomplete passivation leading to persistent defect sites that can act as degradation initiation points.	1. Confirm the passivation of both TiO₂ and perovskite interface defects through characterization techniques like photoluminescence (PL) spectroscopy. 2. Ensure the FAAc treatment enhances the hydrophobicity of the TiO₂ surface to promote better perovskite crystallization and moisture resistance.

Data Presentation

Table 1: Performance Metrics of Perovskite Solar Cells With and Without FAAc Treatment

Treatment	VOC (V)	JSC (mA/cm²)	FF (%)	PCE (%)	Reference
Without FAAc	1.077	-	-	20.2	[1]
With FAAc	1.137	-	-	22.2	[1]
Control	-	-	-	16.49
Acetylamino-functionalized interlayer	-	-	-	19.26
Without FAAc	-	-	-	-	[3]
5 mol% FAAc in precursor	1.04	23.16	~80	18.90	[3]

Note: "-" indicates data not provided in the cited source.

Experimental Protocols & Methodologies

Detailed Methodology for FAAc Passivation of the TiO₂/Perovskite Interface

This protocol describes a general procedure for applying FAAc as a surface treatment on the TiO₂ layer before the deposition of the perovskite absorber.

1. Preparation of the FAAc Solution:

• Dissolve a specific molar concentration of FAAc (e.g., 5 mol% relative to the perovskite precursor) in a suitable solvent like isopropanol.

• Ensure the FAAc is fully dissolved by vortexing or brief sonication.

2. TiO₂ Substrate Preparation:

• Prepare FTO/glass substrates with a compact TiO₂ layer and a mesoporous TiO₂ layer as per standard procedures.

• Treat the TiO₂-coated substrates with UV-Ozone for 15-20 minutes to clean the surface and improve wettability.

3. FAAc Surface Treatment:

• Transfer the cleaned TiO₂ substrates into a nitrogen-filled glovebox.

• Spin-coat the prepared FAAc solution onto the TiO₂ surface. A typical spin-coating program would be a two-step process, for example, 1000 rpm for 10 seconds followed by 4000 rpm for 30 seconds.

• Anneal the FAAc-treated TiO₂ substrates on a hotplate. The annealing temperature and time should be optimized, for example, at 100°C for 10 minutes.

4. Perovskite Layer Deposition:

• Prepare the perovskite precursor solution (e.g., a mixed-cation, mixed-halide formulation).

• Spin-coat the perovskite precursor solution directly onto the FAAc-modified TiO₂ layer.

• During the spin-coating, an anti-solvent dripping step is typically employed to induce rapid crystallization.

• Anneal the perovskite film at the optimized temperature (e.g., 100-150°C) to form the final crystalline structure.

5. Device Completion:

• Deposit the hole transport layer (e.g., Spiro-OMeTAD) and the metal back contact (e.g., gold or silver) to complete the solar cell device.

Visualizations

Caption: Experimental workflow for FAAc passivation at the TiO₂/perovskite interface.

Caption: Mechanism of defect passivation at the TiO₂/perovskite interface by FAAc.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Additive engineering to improve the efficiency and stability of inverted planar perovskite solar cells - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Mitigating Hysteresis in Perovskite Solar Cells with Formamidine Acetate

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for mitigating hysteresis in perovskite solar cells (PSCs) using Formamidine Acetate (B1210297) (FAAc).

Frequently Asked Questions (FAQs)

Q1: What is hysteresis in perovskite solar cells and why is it a problem?

A1: Hysteresis in perovskite solar cells is the phenomenon where the current-voltage (J-V) curve differs depending on the voltage scan direction (forward vs. reverse bias). This leads to an inaccurate determination of the solar cell's power conversion efficiency (PCE) and raises concerns about the device's stability and reliable performance. The primary causes of hysteresis are believed to be ion migration, charge trapping/detrapping at interfaces and grain boundaries, and ferroelectric polarization within the perovskite material.[1][2]

Q2: How does Formamidine Acetate (FAAc) help in mitigating hysteresis?

A2: Formamidine Acetate (FAAc) helps mitigate hysteresis through several mechanisms:

• Defect Passivation: The acetate (Ac⁻) anion can passivate uncoordinated lead (Pb²⁺) ions, which are common defect sites in the perovskite crystal lattice. The formamidinium (FA⁺) cation can fill A-site vacancies. This passivation reduces charge trapping and recombination centers.

• Improved Crystallinity: FAAc can modulate the crystallization process of the perovskite film, leading to larger grain sizes and fewer grain boundaries.[3][4] This improved morphology reduces the pathways for ion migration and charge trapping.

• Interfacial Modification: When used as an interfacial layer, for instance between the electron transport layer (ETL) and the perovskite, FAAc can promote better energy level alignment and facilitate more efficient charge extraction, thereby reducing charge accumulation at the interface.[5][6]

Q3: What are the typical concentrations of FAAc used in perovskite solar cell fabrication?

A3: The optimal concentration of FAAc can vary depending on the specific perovskite composition and fabrication method. However, studies have shown effective concentrations ranging from 1% to 10% molar ratio relative to the lead precursor. For instance, in some FASnI₃-based PSCs, a 5 mol% addition of FAAc has been shown to yield optimal results.[7] It is crucial to optimize the concentration for your specific experimental conditions.

Q4: Can FAAc be used with different types of perovskite compositions?

A4: Yes, FAAc has been successfully used in various perovskite compositions, including formamidinium-based (e.g., FAPbI₃), mixed-cation perovskites (e.g., formamidinium-cesium), and tin-based perovskites (e.g., FASnI₃).[3][8][9] Its ability to passivate defects and control crystallization is beneficial across different perovskite systems.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Persistent high hysteresis after FAAc addition.	1. Suboptimal FAAc concentration. 2. Incomplete dissolution of FAAc in the precursor solution. 3. Inadequate annealing temperature or time.	1. Titrate the molar percentage of FAAc in your precursor solution (e.g., 1%, 2.5%, 5%, 7.5%, 10%) to find the optimal concentration for your system. 2. Ensure FAAc is fully dissolved by gentle heating and stirring. The solution should be clear before deposition. 3. Optimize the annealing temperature and duration. For FAPbI₃ with FAAc, annealing at around 150-170°C is common.[10]
Poor film morphology (e.g., pinholes, small grains).	1. Too high a concentration of FAAc, leading to phase segregation or acting as an impurity. 2. Incompatible solvent system.	1. Reduce the molar percentage of FAAc. 2. Ensure the solvent system (e.g., DMF, DMSO) is appropriate for both the perovskite precursors and FAAc.
Reduced Power Conversion Efficiency (PCE) after adding FAAc.	1. Excessive FAAc may introduce defects or disrupt the perovskite crystal structure. 2. Altered energy level alignment that hinders charge extraction.	1. Lower the FAAc concentration. Even a small amount can be effective for defect passivation. 2. Re-evaluate the energy levels of your transport layers in conjunction with the FAAc-modified perovskite.
Device instability and rapid degradation.	1. Residual acetate or other byproducts from FAAc decomposition. 2. FAAc not effectively incorporated into the perovskite lattice or at the interface.	1. Ensure proper annealing to drive off any volatile byproducts. 2. Re-examine the deposition process to ensure uniform distribution of FAAc. For interfacial application, ensure a uniform and thin layer.

Quantitative Data

Table 1: Performance of Perovskite Solar Cells with and without Formamidine Acetate (FAAc) Additive.

Perovskite Composition	Additive	PCE (%)	Voc (V)	Jsc (mA/cm²)	Fill Factor (%)	Reference
TiO₂/Perovskite	None	18.30	-	-	-	[5]
TiO₂/Perovskite	FAAc	20.47	-	-	-	[5]
FAPbI₃	None	16.69	-	-	-	[4]
FAPbI₃	5% FAHCOO*	19.04	-	-	-	[4]
FASnI₃	None	-	-	-	-	[3]
FASnI₃	FAAc	9.96	-	-	-	[3]

*Note: Formamidine formate (B1220265) (FAHCOO) is a similar additive to FAAc.

Experimental Protocols

One-Step Solution Processing for FAPbI₃ with Formamidine Acetate

This protocol is a representative example and may require optimization for specific laboratory conditions and substrate configurations.

• Precursor Solution Preparation:

  • Dissolve Formamidine Acetate (FAAc) and Lead Iodide (PbI₂) in a 1:1 molar ratio in N,N-dimethylformamide (DMF). A typical concentration is 0.88 M for each precursor.

  • Stir the solution at 50°C for 10-15 minutes until the precursors are fully dissolved, resulting in a clear yellow solution.

• Substrate Preparation:

  • Clean the substrates (e.g., FTO glass) sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a nitrogen gun and treat with UV-ozone for 15 minutes prior to depositing the electron transport layer (ETL).

• Deposition of Perovskite Layer:

  • Deposit the prepared precursor solution onto the ETL-coated substrate via spin-coating. A typical two-step spin-coating process is 1000 rpm for 10 seconds followed by 4000-6000 rpm for 30 seconds.

  • During the second step, dispense an anti-solvent (e.g., chlorobenzene) onto the spinning substrate about 10-15 seconds before the end of the spin-coating process.

• Annealing:

  • Immediately transfer the substrate to a hotplate and anneal at 150-170°C for 10-15 minutes in a nitrogen-filled glovebox.

• Device Completion:

  • Deposit the hole transport layer (HTL) and the metal back contact (e.g., gold or silver) to complete the solar cell device.

Visualizations

Experimental workflow for fabricating perovskite solar cells with FAAc.

Mechanism of hysteresis mitigation by Formamidine Acetate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. research.monash.edu [research.monash.edu]
• 9. Efficient and stable formamidinium–caesium perovskite solar cells and modules from lead acetate-based precursors - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 10. rsc.org [rsc.org]

Technical Support Center: Formamidinium Acetate-Based Perovskite Scale-Up

Welcome to the technical support center for challenges in scaling up formamidinium acetate-based perovskite production. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions encountered during experimental scale-up.

Troubleshooting Guide

This guide addresses specific issues that may arise during the production of formamidinium acetate-based perovskites on a larger scale.

Problem	Potential Cause	Suggested Solution
Phase Instability (Yellow δ-Phase Formation)	The photoactive black α-phase of formamidinium lead iodide (FAPbI3) is energetically unstable at room temperature and can convert to the non-photoactive yellow δ-phase.[1][2]	- Mixed Cations/Anions: Incorporate other cations like methylammonium (B1206745) (MA+), cesium (Cs+), or rubidium (Rb+) and anions like bromide (Br-) to improve structural stability.[1] For example, a composition of FA₀.₉₇MA₀.₀₃Pb(I₀.₉₇Br₀.₀₃)₃ has been shown to minimize phase transitions.[2] - Additive Engineering: Introduce additives such as methylammonium chloride (MACl) or cesium chloride (CsCl) into the precursor solution to stabilize the α-phase.[3][4] - Surface Engineering: Apply surface treatments to passivate defects and prevent phase degradation.
Poor Film Uniformity and Pinholes over Large Areas	Standard lab-scale spin-coating techniques are not well-suited for large-area deposition, leading to inconsistencies.[5][6][7] The rapid crystallization of perovskites can also be difficult to control.[8][9]	- Scalable Deposition Methods: Transition to scalable techniques such as blade-coating, slot-die coating, or inkjet printing which offer better control over large-area film deposition.[3][5][10] - Solvent Engineering: Optimize the solvent system to control the drying and crystallization kinetics of the perovskite film.[3] - Precursor Engineering: Using lead acetate (B1210297) (Pb(OAc)₂) as the lead source can facilitate faster and more uniform crystallization.[8][9]
Low Power Conversion Efficiency (PCE) in Scaled-Up Devices	Increased defect density, poor crystallinity, and charge extraction issues are common in larger devices.[11][12] Voids at the buried interface between the perovskite and the hole transport layer (HTL) can impede charge extraction.[2][13]	- Defect Passivation: Introduce additives that can passivate surface and bulk defects. Formamidinium acetate (FAAc) itself can help regulate crystallization and reduce defects in some systems.[14][15][16] - Interface Modification: Treat the HTL surface prior to perovskite deposition to improve wetting and reduce void formation. A post-deposition treatment with MACl has been shown to repair these voids.[2][13] - Quality Control: Employ characterization techniques like photoluminescence imaging to identify and quantify defects across the film, allowing for process optimization.[11]
Precursor Solution Instability and Short Shelf-Life	Some additives, like MACl, can decompose in the precursor solution over time, leading to the formation of undesired intermediate phases and affecting film quality.[4]	- Alternative Additives: Replace less stable additives. For instance, CsCl has been shown to be a more stable alternative to MACl for stabilizing FAPbI₃ precursor solutions.[4] - Fresh Solution Preparation: Prepare precursor solutions fresh before use to minimize degradation.
Device Degradation Under Ambient Conditions	Formamidinium-based perovskites are sensitive to moisture and oxygen, which can lead to rapid degradation of device performance.[17]	- Encapsulation: Implement effective encapsulation strategies to protect the perovskite layer from environmental factors.[17] - Compositional Tuning: Incorporating formamidinium cations into methylammonium-based perovskites has been shown to enhance durability under ambient conditions.[18]

Frequently Asked Questions (FAQs)

Q1: Why is phase stability a major challenge for formamidinium-based perovskites?

A1: The desired black, photoactive α-phase of formamidinium lead iodide (FAPbI₃) is thermodynamically unstable at room temperature. It has a tendency to transition into a yellow, non-photoactive δ-phase, which degrades the device's performance and efficiency.[1][2] This instability is a significant hurdle for achieving long-term operational stability in perovskite solar cells.

Q2: What are the advantages of using lead acetate as a precursor for formamidinium-based perovskites?

A2: Using lead acetate (Pb(OAc)₂) instead of lead iodide (PbI₂) can lead to a faster and more facile perovskite crystallization process.[8][9] This is because the acetate can be easily driven off during annealing. This approach has been used to produce high-quality, large-area formamidinium-cesium mixed-cation perovskite films via blade-coating in an ambient environment.[8][9][19]

Q3: How can I improve the quality of large-area perovskite films when moving away from spin-coating?

A3: To fabricate high-quality large-area films, it is essential to adopt scalable deposition techniques like blade-coating, slot-die coating, or spray-coating.[5][10] Success with these methods relies on careful optimization of the precursor ink, including the solvent system and the use of additives to control nucleation and crystal growth.[3][20] For example, adding a small amount of methylammonium chloride (MACl) can improve the morphology and stabilize the α-phase of FA-based perovskites during one-step or two-step deposition methods.[3]

Q4: What are common defects in scaled-up formamidinium perovskite films and how can they be addressed?

A4: Common defects include pinholes, grain boundaries, and voids at the buried interface with the charge transport layers.[2][13] These defects act as sites for non-radiative recombination, hindering device performance. Surface defects on FAPbI₃ can include vacancies (VPb, VI, VFA), interstitials (Pbi, Ii, FAi), and antisite defects.[21] Strategies to address these include:

• Additive Engineering: Incorporating additives like FAAc can regulate crystallization and passivate defects.[14][15][16]

• Surface Treatment: Post-deposition treatments with solutions like MACl in isopropanol (B130326) can repair voids at the buried interface.[2][13]

• Compositional Engineering: Creating mixed-cation and mixed-halide perovskites can reduce the defect density.

Q5: How can I monitor the quality and uniformity of my large-area perovskite films?

A5: Non-destructive, rapid quality control methods are crucial for scaling up. Photoluminescence (PL) imaging is a powerful technique where the film is illuminated with light (e.g., blue light), and the emitted infrared light is captured by a camera.[11] Microscale flaws and imperfections alter the photoluminescence, allowing for rapid identification of defective areas.[11] Advanced NIR spectroscopy can also be used to detect material inconsistencies early in the process.[12]

Experimental Protocols

Protocol 1: Fabrication of Formamidinium-Cesium Perovskite Films via Blade-Coating Using a Lead Acetate Precursor

This protocol is based on the methodology for producing high-quality large-area films in an ambient laboratory environment.[8][9][19]

• Precursor Solution Preparation:

  • Prepare a precursor solution containing formamidinium iodide (FAI), cesium iodide (CsI), lead acetate (Pb(OAc)₂), and a volatile ammonium (B1175870) salt (e.g., NH₄I) in a suitable solvent like DMF or a DMF/DMSO mixture.

  • The use of NH₄⁺ acts as a volatile cation to help drive off the acetate during annealing.[8][19]

• Substrate Preparation:

  • Clean the substrates (e.g., FTO-coated glass with a hole transport layer) thoroughly.

• Blade-Coating:

  • Deposit the precursor solution onto the substrate.

  • Use a blade coater with a set gap and speed to spread the solution evenly across the desired area.

• Annealing:

  • Anneal the coated substrate on a hotplate. A typical two-step annealing process might be 60°C for 1 minute followed by 100°C for 60 minutes.[2][13] The annealing process removes the solvent and drives off the acetate, leading to the formation of the perovskite crystal structure.

• Characterization:

  • Analyze the film morphology using Scanning Electron Microscopy (SEM) for uniformity, grain size, and pinholes.

  • Confirm the crystal structure and phase purity using X-ray Diffraction (XRD).

Protocol 2: Post-Deposition Treatment for Void Repair at the Buried Interface

This protocol describes a method to address microstructural defects at the perovskite-HTL interface.[2][13]

• Perovskite Film Deposition:

  • Deposit the formamidinium-based perovskite film onto the hole transport layer (HTL) using your established method (e.g., spin-coating or blade-coating).

• MACl Treatment Solution Preparation:

  • Prepare a solution of methylammonium chloride (MACl) in isopropanol at a concentration of 3-7 mg/mL.[2][13]

• Sequential Deposition of MACl:

  • While the substrate is still spinning (if using spin-coating), dynamically dispense a small volume (e.g., 15 µL) of the MACl solution onto the surface of the perovskite film.[2][13]

  • Continue spinning for approximately 30 seconds to ensure even coverage and solvent evaporation.

• Annealing:

  • Proceed with the standard annealing protocol for the perovskite film. The MACl treatment helps to recrystallize the interface, healing voids and improving contact with the HTL.

• Device Completion:

  • Deposit the electron transport layer and top electrode to complete the solar cell.

Visualizations

Caption: Experimental workflow for large-area formamidinium perovskite fabrication.

Caption: Troubleshooting logic for common issues in perovskite scale-up.

References

• 1. Recent Advances on the Strategies to Stabilize the α-Phase of Formamidinium Based Perovskite Materials | MDPI [mdpi.com]
• 2. Overcoming Microstructural Defects at the Buried Interface of Formamidinium-Based Perovskite Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. canli.dicp.ac.cn [canli.dicp.ac.cn]
• 4. Stabilization of formamidinium lead iodide perovskite precursor solution for blade-coating efficient carbon electrode perovskite solar cells [cpb.iphy.ac.cn]
• 5. mdpi.com [mdpi.com]
• 6. How to Accelerate Perovskite Scale-Up Without Compromising Lifetime: Process Controls [eureka.patsnap.com]
• 7. youtube.com [youtube.com]
• 8. research.monash.edu [research.monash.edu]
• 9. Efficient and stable formamidinium–caesium perovskite solar cells and modules from lead acetate-based precursors - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 10. Scalable fabrication of formamidinium lead triiodide perovskite solar cells in ambient air [dspace.library.uvic.ca]
• 11. New quality control method could help scale up perovskite solar cells | Perovskite-Info [perovskite-info.com]
• 12. Scaling Perovskite Solar Production Without Sacrificing Quality | Electro Optics [electrooptics.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. What Are the Challenges Scaling Perovskite Production? → Question [energy.sustainability-directory.com]
• 18. pv-magazine.com [pv-magazine.com]
• 19. apvi.org.au [apvi.org.au]
• 20. researchgate.net [researchgate.net]
• 21. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enhancing Perovskite Film Quality with Formamidinium Acetate (FAAc)

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for enhancing perovskite film quality by controlling Formamidinium Acetate (B1210297) (FAAc) concentration during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of FAAc in perovskite film fabrication?

A1: Formamidinium acetate (FAAc) is primarily used as an additive in the perovskite precursor solution to improve the quality of the resulting perovskite film. Its main functions are to control the film morphology, reduce defect density, and enhance the overall performance and stability of perovskite solar cells (PSCs).[1]

Q2: How does FAAc concentration affect the morphology of the perovskite film?

A2: The concentration of FAAc in the precursor solution can significantly influence the crystallization process of the perovskite film. An optimal concentration of FAAc can lead to the formation of highly uniform and compact perovskite films with full surface coverage and fewer trap states. This is achieved by slowing down the crystallization process, which allows for the growth of larger crystal grains.[2][3]

Q3: What are the typical FAAc concentrations used in perovskite precursor solutions?

A3: The optimal concentration of FAAc can vary depending on the specific perovskite composition and fabrication method. However, a common concentration that has been shown to yield significant improvements is around 5 mol% relative to the lead source in the precursor solution.[1]

Q4: Can FAAc be used in different types of perovskite solar cells?

A4: Yes, FAAc has been successfully used as an additive in various perovskite solar cell architectures, including inverted planar structures. For instance, its use has demonstrated enhanced performance in PSCs with both PEDOT:PSS and PTAA as the hole extraction layer.

Q5: Is FAAc easily removable from the perovskite film after fabrication?

A5: Yes, FAAc can be easily removed from the perovskite film after the annealing process.[3] This is a beneficial characteristic as it allows the additive to influence the crystallization process without being incorporated as an impurity in the final film.

Troubleshooting Guide

Issue 1: Poor film morphology with pinholes and incomplete surface coverage.

• Question: My perovskite films have pinholes and do not fully cover the substrate. How can I improve the film quality?

• Answer: This issue often arises from rapid and uncontrolled crystallization of the perovskite material. Introducing FAAc into your precursor solution can help regulate the crystallization process, leading to more uniform and compact films with better surface coverage. Start by adding a small concentration of FAAc (e.g., 5 mol%) and optimize from there.

Issue 2: Low power conversion efficiency (PCE) and fill factor (FF) in my perovskite solar cells.

• Question: The PCE and FF of my devices are consistently low. What could be the cause and how can I improve them?

• Answer: Low PCE and FF are often linked to high defect densities within the perovskite film, which act as non-radiative recombination centers. FAAc can help to reduce these defects.[1] By adding FAAc, you can improve the film's electrical properties, leading to higher short-circuit current density (Jsc), open-circuit voltage (Voc), and fill factor, thereby boosting the overall PCE.

Issue 3: Significant hysteresis in the J-V curves of my solar cells.

• Question: I am observing significant hysteresis in the current-voltage (J-V) scans of my perovskite solar cells. How can I mitigate this?

• Answer: Hysteresis in J-V curves is often attributed to ion migration and charge trapping at defect sites. The addition of FAAc to the precursor solution has been shown to suppress ion migration and surface charge trapping, resulting in a significant reduction in hysteresis.[2]

Issue 4: Poor long-term stability of the perovskite solar cells.

• Question: My devices degrade quickly when exposed to ambient conditions. How can I enhance their stability?

• Answer: The long-term stability of perovskite solar cells is closely related to the quality of the perovskite film. A denser and more crystalline film with fewer defects is less susceptible to degradation from moisture and oxygen. By improving the film quality, FAAc can significantly enhance the environmental stability of the devices.[2] For instance, devices with an optimized FAAc concentration have been shown to maintain a high percentage of their initial efficiency for extended periods.[1]

Data Summary

Table 1: Impact of FAAc Additive on Perovskite Solar Cell Performance (with PEDOT:PSS HEL)

FAAc Concentration (mol%)	JSC (mA cm-2)	VOC (V)	FF	PCE (%)
0	18.81	0.91	0.70	12.13
5	21.49	0.94	0.81	16.59

Source:

Table 2: Impact of FAAc Additive on Perovskite Solar Cell Performance (with PTAA HEL)

FAAc Concentration (mol%)	JSC (mA cm-2)	VOC (V)	FF	PCE (%)	Device Stability (days)
5	23.16	1.04	~0.80	18.90	up to 80

Source:[1]

Experimental Protocols

Protocol 1: Preparation of Perovskite Precursor Solution with FAAc

• Materials:

  • Lead iodide (PbI2)

  • Formamidinium iodide (FAI)

  • Methylammonium bromide (MABr)

  • Methylammonium chloride (MACl)

  • Formamidinium acetate (FAAc)

  • N,N-dimethylformamide (DMF)

  • Dimethyl sulfoxide (B87167) (DMSO)

• Procedure: a. Prepare the perovskite precursor solution by dissolving FAI, MABr, and MACl in a mixture of DMF and DMSO. A typical ratio could be DMF:DMSO = 4:1 (v/v). b. To this solution, add the desired molar ratio of FAAc. For a 5 mol% concentration, the molar amount of FAAc should be 5% of the molar amount of PbI2. c. Finally, add PbI2 to the solution and stir at room temperature until all components are fully dissolved. The solution should be filtered through a 0.22 µm PTFE filter before use.

Protocol 2: Perovskite Film Fabrication via a Two-Step Sequential Method with FAAc

• Materials:

  • ITO-coated glass substrates

  • SnO2 nanoparticle solution

  • PbI2 solution with FAAc (dissolved in DMF and DMSO with CsI)

  • FAI:MABr:MACl solution (in isopropanol (B130326) - IPA)

  • Spiro-OMeTAD solution (hole transport layer)

  • Chlorobenzene

  • Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) solution

  • 4-tert-Butylpyridine (tBP)

• Procedure: a. Clean the ITO substrates by sequential sonication in detergent, deionized water, and isopropanol, followed by drying with nitrogen gas and UV-Ozone treatment. b. Deposit a SnO2 electron transporting layer by spin-coating the SnO2 precursor solution onto the ITO substrates and anneal at 150 °C. c. Prepare the PbI2 precursor solution by dissolving PbI2 and CsI in a mixture of DMF and DMSO. Add the desired molar ratio of FAAc to this solution. d. Spin-coat the PbI2-FAAc solution onto the SnO2/ITO substrate and dry at 70 °C. e. Spin-coat a mixture of FAI:MABr:MACl in IPA onto the PbI2 film. f. Anneal the resulting perovskite film at 150 °C. g. Deposit the hole transport layer (Spiro-OMeTAD solution) by spin-coating. h. Finally, deposit the metal back contact (e.g., gold or silver) by thermal evaporation.[4]

Visualizations

References

• 1. Additive engineering to improve the efficiency and stability of inverted planar perovskite solar cells - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. Long-term stable and highly efficient perovskite solar cells with a formamidinium chloride (FACl) additive - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]

Reference Data & Comparative Studies

Purity Analysis of Formamidine Acetate: A Comparative Guide to Nonaqueous Titration and HPLC Methods

For researchers, scientists, and drug development professionals, ensuring the purity of chemical intermediates like formamidine (B1211174) acetate (B1210297) is paramount for the synthesis of safe and effective active pharmaceutical ingredients (APIs). Formamidine acetate, a key building block in the synthesis of various pharmaceuticals, requires accurate purity assessment to control for potential impurities that could affect downstream reactions and final product quality.[1][2] This guide provides a comparative analysis of two common methods for determining the purity of formamidine acetate: nonaqueous acid-base titration and High-Performance Liquid Chromatography (HPLC).

Quantitative Data Summary

The choice between nonaqueous titration and HPLC for purity analysis often depends on the specific requirements of the analysis, such as the need for absolute quantification versus detailed impurity profiling. The following table summarizes the typical performance characteristics of each method.

Parameter	Nonaqueous Titration	High-Performance Liquid Chromatography (HPLC)
Principle	Acid-base neutralization in a non-aqueous solvent.	Differential partitioning of analytes between a mobile and stationary phase.
Information Provided	Total basic content (Assay value).	Separation and quantification of the main component and individual impurities.
Typical Purity Results	≥98.0%	A purity of 99.7% has been reported for formamidine acetate using this method.[3]
Precision (RSD)	Can be as low as <0.5%	Typically <2%
Specificity	Low; titrates total basicity, including basic impurities.	High; can separate and individually quantify related substances and impurities.
Sensitivity	Lower; requires a significant amount of sample.	High; capable of detecting and quantifying trace-level impurities.
Throughput	Higher for single sample analysis.	Can be automated for high throughput of multiple samples.

Experimental Protocols

Detailed methodologies are crucial for obtaining accurate and reproducible results. Below are the experimental protocols for both nonaqueous titration and HPLC analysis of formamidine acetate.

Method 1: Nonaqueous Acid-Base Titration

This method quantifies the total basic content of the formamidine acetate sample. As a salt of a weak acid (acetic acid) and a weak base (formamidine), in a suitable non-aqueous solvent like glacial acetic acid, the formamidine moiety can be titrated as a base with a strong acid.

Materials and Reagents:

• Formamidine Acetate Sample

• Perchloric acid (HClO₄), 0.1 N in glacial acetic acid (Titrant)

• Glacial Acetic Acid (Solvent)

• Crystal Violet Indicator Solution (0.5% w/v in glacial acetic acid)

• Potassium Hydrogen Phthalate (KHP), primary standard

• Analytical Balance

• Burette (50 mL)

• Erlenmeyer flasks (250 mL)

• Magnetic stirrer and stir bar

Procedure:

• Preparation and Standardization of 0.1 N Perchloric Acid:

  • Slowly add 8.5 mL of 72% perchloric acid to 900 mL of glacial acetic acid with constant stirring.

  • Add 30 mL of acetic anhydride (B1165640) to the solution and dilute to 1000 mL with glacial acetic acid. Allow the solution to stand for 24 hours to ensure all water has reacted with the acetic anhydride.

  • To standardize, accurately weigh approximately 0.5 g of dried KHP and dissolve it in 25 mL of glacial acetic acid.

  • Add a few drops of crystal violet indicator and titrate with the prepared 0.1 N perchloric acid solution until the color changes from violet to blue-green.

  • Calculate the normality of the perchloric acid titrant.

• Sample Analysis:

  • Accurately weigh approximately 0.3 g of the formamidine acetate sample into a 250 mL Erlenmeyer flask.

  • Dissolve the sample in 50 mL of glacial acetic acid. Gentle warming may be applied if necessary, followed by cooling to room temperature.

  • Add 2-3 drops of crystal violet indicator solution.

  • Titrate with the standardized 0.1 N perchloric acid to a blue-green endpoint.

  • Perform a blank titration using 50 mL of glacial acetic acid and subtract the blank volume from the sample titration volume.

• Calculation of Purity:

  • The purity of formamidine acetate is calculated using the following formula:

    Where:

    • V_s = Volume of HClO₄ used for the sample (mL)

    • V_b = Volume of HClO₄ used for the blank (mL)

    • N = Normality of the HClO₄ solution

    • E = Equivalent weight of formamidine acetate (104.11 g/mol )

    • W = Weight of the formamidine acetate sample (mg)

Method 2: High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating, identifying, and quantifying components in a mixture. For formamidine acetate, a reversed-phase HPLC method is suitable for assessing purity and identifying any potential impurities.

Instrumentation and Conditions (Typical):

• HPLC System: A system equipped with a pump, autosampler, column oven, and a UV detector.

• Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol). The exact ratio may need to be optimized.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at a wavelength where formamidine acetate has absorbance (e.g., 210 nm).

• Injection Volume: 10 µL.

Procedure:

• Standard and Sample Preparation:

  • Prepare a stock solution of a formamidine acetate reference standard at a known concentration (e.g., 1 mg/mL) in the mobile phase.

  • Prepare the sample solution by accurately weighing and dissolving the formamidine acetate sample in the mobile phase to the same concentration as the standard.

• Chromatographic Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the standard solution multiple times to ensure system suitability (e.g., consistent retention times and peak areas).

  • Inject the sample solution and record the chromatogram.

• Data Analysis and Purity Calculation:

  • Identify the peak corresponding to formamidine acetate based on the retention time of the reference standard.

  • Identify any additional peaks as impurities.

  • The purity is typically calculated using the area percent method:

  • For a more accurate assay, a calibration curve can be generated using multiple concentrations of the reference standard.

Method Comparison and Selection

The choice between nonaqueous titration and HPLC depends on the analytical objective.

• Nonaqueous Titration is a cost-effective and rapid method for determining the overall purity of formamidine acetate. Its high precision makes it suitable for routine quality control and for confirming the assay of a known, relatively pure substance. However, it lacks specificity and will not distinguish between the active compound and any basic impurities.

• HPLC offers superior specificity and sensitivity. It is the preferred method for impurity profiling, as it can separate and quantify individual impurities.[4] This is crucial during process development to understand the impurity landscape and for quality control of the final intermediate to ensure it meets regulatory requirements. While the precision of a single measurement may be slightly lower than titration, its ability to provide a detailed picture of the sample's composition is a significant advantage.[5]

For a comprehensive quality assessment of formamidine acetate, a combination of both techniques is often employed. HPLC is used to identify and quantify impurities, while nonaqueous titration provides a highly precise assay of the main component.

Visualizing the Workflows

To better understand the procedural flow of each analytical method, the following diagrams have been generated.

Caption: Workflow for Purity Analysis by Nonaqueous Titration.

Caption: Workflow for Purity Analysis and Impurity Profiling by HPLC.

References

• 1. Page loading... [wap.guidechem.com]
• 2. zhishangbio.com [zhishangbio.com]
• 3. JP5722560B2 - Method for producing formamidine acetate - Google Patents [patents.google.com]
• 4. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 5. researchgate.net [researchgate.net]

Characterization of Formamidine Acetate Using NMR Spectroscopy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation and purity assessment of key synthetic intermediates. This guide provides a detailed comparison of the NMR spectral characteristics of formamidine (B1211174) acetate (B1210297), a versatile reagent in pharmaceutical and materials science, with its common alternative, formamidine hydrochloride. The supporting data and protocols herein offer a practical resource for the unambiguous characterization of these important building blocks.

Performance Comparison: ¹H and ¹³C NMR Data

The chemical shifts of the formamidinium cation are influenced by the counter-ion and the deuterated solvent used for analysis. The following tables summarize the experimental ¹H and ¹³C NMR data for formamidine acetate and formamidine hydrochloride in common NMR solvents.

¹H NMR Chemical Shift Data

Compound	Solvent	Chemical Shift (δ) of -CH (ppm)	Chemical Shift (δ) of Counter-ion (ppm)
Formamidine Acetate	D₂O	7.82	1.92 (-CH₃)[1]
DMSO-d₆	~8.1 (est.)	~1.8 (est.) (-CH₃)
Formamidine Hydrochloride	D₂O	7.85[2]	N/A
DMSO-d₆	~8.4 (est.)	N/A

Note: Estimated (est.) values are based on typical solvent effects and data from similar formamidinium salts. In protic solvents like D₂O, the N-H protons of the formamidinium cation typically exchange with deuterium (B1214612) and are therefore not observed.

¹³C NMR Chemical Shift Data

Compound	Solvent	Chemical Shift (δ) of -CH (ppm)	Chemical Shift (δ) of Counter-ion (ppm)
Formamidine Acetate	D₂O	~157 (est.)	~177 (-COO), ~23 (-CH₃) (est.)
DMSO-d₆	~156 (est.)[3]	~172 (-COO), ~24 (-CH₃) (est.)
Formamidine Hydrochloride	D₂O	~157 (est.)	N/A
DMSO-d₆	~157 (est.)	N/A

Note: Estimated (est.) values for the formamidinium carbon are based on data from closely related structures, as definitive experimental data was not available in the searched resources. Acetate chemical shifts are estimated from typical values for acetate salts in the respective solvents.

Experimental Protocols

Accurate and reproducible NMR data acquisition relies on meticulous sample preparation and appropriate experimental parameters.

Protocol 1: NMR Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of the formamidine salt for ¹H NMR or 20-50 mg for ¹³C NMR into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of the desired deuterated solvent (e.g., D₂O or DMSO-d₆) to the vial.

• Dissolution: Gently vortex or swirl the vial to ensure complete dissolution of the salt. Mild heating may be applied if necessary, but allow the sample to return to room temperature before analysis.

• Transfer: Using a clean Pasteur pipette with a cotton or glass wool plug to filter out any particulates, transfer the solution into a standard 5 mm NMR tube.

• Labeling: Clearly label the NMR tube with the sample identification.

Protocol 2: NMR Data Acquisition (General Procedure)

The following are typical parameters for a 400 MHz NMR spectrometer. Instrument-specific adjustments may be necessary.

¹H NMR Acquisition:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Number of Scans: 16 to 64 scans, depending on the sample concentration.

• Relaxation Delay (d1): 1-2 seconds.

• Acquisition Time (aq): 3-4 seconds.

• Spectral Width (sw): 16 ppm (centered around 6 ppm).

• Temperature: 298 K (25 °C).

• Referencing: The residual solvent peak should be used for referencing (D₂O: ~4.79 ppm; DMSO-d₆: ~2.50 ppm).

¹³C NMR Acquisition:

• Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

• Number of Scans: 1024 or more, as ¹³C is an insensitive nucleus.

• Relaxation Delay (d1): 2 seconds.

• Acquisition Time (aq): 1-2 seconds.

• Spectral Width (sw): 240 ppm (centered around 120 ppm).

• Temperature: 298 K (25 °C).

• Referencing: The residual solvent peak should be used for referencing (DMSO-d₆: ~39.5 ppm). For D₂O, an external reference or a small amount of an internal standard like methanol (B129727) (δ 49.5 ppm) can be used.[4]

Visualization of Experimental Workflow

The logical flow from sample preparation to data analysis is a critical aspect of spectroscopic characterization.

Caption: Workflow for NMR characterization of formamidine salts.

Signaling Pathway and Logical Relationships

The relationship between the choice of experiment and the information obtained is fundamental to NMR spectroscopy.

Caption: Structural components of formamidine acetate and their corresponding NMR signals.

References

• 1. FORMAMIDINE ACETATE(40730-94-7) 13C NMR spectrum [chemicalbook.com]
• 2. Formamidine hydrochloride(6313-33-3) 1H NMR [m.chemicalbook.com]
• 3. scispace.com [scispace.com]
• 4. scs.illinois.edu [scs.illinois.edu]

A Researcher's Guide to Formamidine Salts: Acetate vs. Hydrochloride in Synthesis

Formamidine (B1211174) acetate (B1210297) and formamidine hydrochloride are pivotal reagents in organic and materials synthesis, serving as key building blocks for nitrogen-containing heterocycles and as critical additives in the fabrication of high-performance perovskite solar cells.[1][2][3][4] The choice between the non-hygroscopic acetate salt and the deliquescent hydrochloride salt is often a critical decision that can dictate reaction pathways, handling procedures, and final product characteristics.[4][5] This guide provides an objective comparison of their performance, supported by experimental data and detailed protocols, to aid researchers in selecting the appropriate reagent for their specific application.

Physicochemical and Handling Properties

The fundamental properties of each salt directly influence their application in a laboratory setting. A key practical difference is their behavior when exposed to atmospheric moisture. Formamidine acetate is not hygroscopic, making it easier to handle and store.[4][5] In contrast, formamidine hydrochloride is extremely deliquescent (absorbs moisture from the air to dissolve), requiring careful handling to ensure accurate measurement and prevent degradation.[5]

Table 1: Comparison of Physicochemical Properties

Property	Formamidine Acetate	Formamidine Hydrochloride
CAS Number	3473-63-0[1][2]	6313-33-3[3][6]
Molecular Formula	C3H8N2O2[7]	CH5ClN2[8]
Molecular Weight	104.11 g/mol [9]	80.52 g/mol [6][10]
Appearance	White crystalline powder[1][2]	White or grayish-white solid[3][11]
Melting Point	162–164 °C[5][7]	84–87 °C[3][8][10]
Hygroscopicity	Not hygroscopic[4][5]	Extremely deliquescent[5]
Solubility	Soluble in water.[2][4]	Highly soluble in ethanol.[3]

Performance in Heterocyclic Synthesis

In organic synthesis, formamidine salts are invaluable for constructing heterocycles like pyrimidines and imidazoles, which are core structures in many pharmaceuticals.[1][2][12] The primary distinction in their synthetic application lies in their acidity.

Formamidine hydrochloride requires the addition of one molar equivalent of a base to liberate the free formamidine necessary for condensation reactions.[5] This adds a step to the procedure and introduces additional reagents. Conversely, formamidine acetate can be used directly as it provides the reactive formamidine moiety without needing an external base, simplifying the reaction setup.[5]

Caption: Logical workflow for selecting a formamidine salt in heterocyclic synthesis.

Experimental Protocol: Synthesis of Optically Active Imidazoles

This protocol demonstrates the direct use of formamidine acetate in the synthesis of imidazole (B134444) derivatives from α-bromoketones.

• Preparation: Cool a pressure vessel equipped with a magnetic stirrer to -78 °C.

• Reagents: Liquefy ammonia (B1221849) (100 mL) into the vessel. Add the appropriate α-bromoketone (6.3 mmol) and formamidine acetate (0.65 g; 6.3 mmol).[13]

• Reaction: Seal the vessel and stir the reaction mixture for 20 hours at 70 °C (pressure will be 23-26 bar).[13]

• Workup: After cooling, evaporate the residual ammonia. Dissolve the residue in CHCl3 (100 mL).[13]

• Purification: Wash the organic extract successively with saturated aqueous potassium carbonate (3 x 100 mL) and water (200 mL). Dry the organic layer with Na2SO4 and evaporate the solvent in vacuo to yield the product.[13]

Application in Perovskite Solar Cells

In materials science, formamidinium-based perovskites are at the forefront of solar cell research. Both formamidine acetate (FAAc) and formamidine hydrochloride (FACl) are employed as additives to improve the quality and stability of the perovskite crystalline film.[3][14][15]

The choice of anion (acetate vs. chloride) has a significant impact on the crystallization process. Formamidine chloride (FACl) has been shown to enlarge crystal grain size and improve film quality, leading to higher power conversion efficiencies (PCE) and enhanced long-term stability.[15] Formamidine acetate (FAAc) is also used to regulate crystallization, suppress defects, and slow down the rapid crystallization of tin (Sn)-based perovskites, which are notoriously prone to oxidation and defects.[14][16][17]

Caption: Generalized experimental workflow for perovskite film fabrication using additives.

Comparative Performance Data in Perovskite Devices

The data below illustrates how the choice of formamidine salt additive can influence the final device performance. While direct comparisons are dependent on the full device architecture, general trends can be observed.

Table 2: Performance of Perovskite Solar Cells with Formamidine Salt Additives

Device Type	Additive	Champion Power Conversion Efficiency (PCE)	Stability Note
FAPbI3-based PSC	Formamidine Acetate (FAAc)	20.47%	Improved stability over pristine device.[18]
Cs/FA-based PSC	Formamidine Chloride (FACl)	22.56%	Maintained 90% of initial efficiency after 1200 h in ambient air.[15]
Sn-based PSC	Formamidine Acetate (FAAc)	12.43%	Maintained 94% of initial value for 2000 h in N2 atmosphere.[16]
FAPbI3-based PSC	Formamidine Formate (FAHCOO)	19.04%	PCE dropped to only 98% of initial after 200 h in air.[19]

Note: Performance metrics are highly sensitive to the specific experimental conditions and device architecture.

Conclusion and Recommendations

The selection between formamidine acetate and formamidine hydrochloride is contingent on the specific synthetic context.

• For general organic synthesis , particularly of nitrogen-containing heterocycles, formamidine acetate is often the more convenient choice. Its non-hygroscopic nature and ability to act as a direct source of free formamidine simplify handling and reaction setup, avoiding the need for an additional base.[4][5]

• For perovskite solar cell fabrication , the choice is more nuanced and depends on the desired film properties. Formamidine hydrochloride has been shown to be highly effective in producing efficient and stable lead-halide perovskites by improving crystallinity.[15] However, formamidine acetate is a crucial additive for controlling the challenging crystallization dynamics of tin-based perovskites and can also be used effectively to passivate defects at interfaces in lead-based systems.[16][17][18]

Ultimately, researchers should base their decision on the specific reaction requirements, solvent systems, and desired end-product characteristics, taking into account the trade-offs between handling convenience, reaction complexity, and final performance.

References

• 1. nbinno.com [nbinno.com]
• 2. News - Harnessing the Power of Formamidine Acetate: A Game-Changer in the World of Chemical Synthesis [hschemraw.com]
• 3. Formamidine hydrochloride | 6313-33-3 [chemicalbook.com]
• 4. Page loading... [guidechem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Formamidine Hydrochloride | 6313-33-3 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 7. organicintermediate.com [organicintermediate.com]
• 8. FORMAMIDINE HYDROCHLORIDE [chembk.com]
• 9. Page loading... [wap.guidechem.com]
• 10. Formamidine 97 6313-33-3 [sigmaaldrich.com]
• 11. Page loading... [wap.guidechem.com]
• 12. chemimpex.com [chemimpex.com]
• 13. Facile Synthesis of Optically Active Imidazole Derivatives [mdpi.com]
• 14. Formamidine Acetate Induces Regulation of Crystallization and Stabilization in Sn-Based Perovskite Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Long-term stable and highly efficient perovskite solar cells with a formamidinium chloride (FACl) additive - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]

A Comparative Guide to Formamidine Acetate and Methylammonium Acetate in Perovskite Solar Cells

In the rapidly advancing field of perovskite photovoltaics, the choice of the organic cation is a critical determinant of device performance and stability. Among the most prominent cations are formamidinium (FA) and methylammonium (B1206745) (MA). This guide provides a detailed comparison of perovskites synthesized using formamidine (B1211174) acetate (B1210297) (FA-Ac) and methylammonium acetate (MA-Ac) as precursors, offering researchers, scientists, and drug development professionals a comprehensive overview of their respective performance metrics, stability, and fabrication protocols.

Performance Characteristics: A Tale of Two Cations

The selection of formamidinium or methylammonium as the A-site cation in the ABX₃ perovskite structure profoundly influences the optoelectronic properties and overall efficiency of the resulting solar cell. While both have enabled high power conversion efficiencies (PCEs), they offer distinct advantages and disadvantages.

Formamidinium-based perovskites, particularly formamidinium lead iodide (FAPbI₃), are lauded for their broader light absorption and superior thermal stability compared to their methylammonium counterparts.[1] The narrower bandgap of FAPbI₃, approximately 1.48 eV, allows it to capture a larger portion of the solar spectrum, leading to higher potential short-circuit current densities (Jsc).[2] Consequently, FAPbI₃-based devices have demonstrated some of the highest PCEs, with reports of efficiencies between 24-25%.[2]

Conversely, methylammonium lead iodide (MAPbI₃) perovskites, with a bandgap of around 1.55 eV, have been extensively studied and have also achieved impressive PCEs in the range of 20-22%.[2] However, a significant drawback of MA-based perovskites is their limited thermal stability.[3] The volatile nature of the methylammonium cation makes these perovskites prone to degradation at elevated temperatures, a critical issue for the long-term operational stability of solar cells.[3]

To harness the benefits of both cations, researchers have explored mixed-cation perovskites, combining formamidinium and methylammonium. These mixed systems have shown improved stability and high efficiencies, with one study reporting a PCE of 20.01% for a mixed MA/FA perovskite with the incorporation of ethylenediamine.[4]

The following table summarizes the key performance parameters of perovskite solar cells based on formamidinium, methylammonium, and mixed cations.

Cation Composition	Power Conversion Efficiency (PCE)	Open-Circuit Voltage (V_oc)	Short-Circuit Current Density (J_sc)	Fill Factor (FF)	Stability Notes
Formamidinium (FA)	24-25%[2]	High	High	High	Superior thermal stability; FAPbI₃ maintains performance for over 1000 hours.[2]
Methylammonium (MA)	20-22%[2]	Moderate	Moderate	Moderate	Limited thermal stability; degradation observed after 300-500 hours under continuous illumination and heat.[2]
Mixed FA/MA	~20.7%[5]	High	High	High	Improved humidity, thermal, and light stability compared to pure MA.[5]
Mixed FA/Cs	up to 21.0%[6]	High	High	High	Excellent thermal stability, with no efficiency loss after 3300 hours at 65 °C (encapsulated).[6]

Stability Under Scrutiny

The long-term stability of perovskite solar cells remains a primary obstacle to their commercialization. The organic cation plays a pivotal role in the intrinsic stability of the perovskite material.

Formamidinium (FA): FAPbI₃ exhibits significantly better thermal stability than MAPbI₃.[2] However, the pure α-phase of FAPbI₃, which is the desired photoactive phase, can be unstable at room temperature and can transition to a non-perovskite δ-phase ("yellow phase").[1] Strategies to stabilize the α-phase include the addition of other cations like methylammonium or cesium.[1] Interestingly, while FA-based perovskites are more stable in the solid state, the FA cation itself can be less stable than the MA cation in the precursor solution, especially under illumination.[3]

Methylammonium (MA): The primary stability concern for MA-based perovskites is their thermal degradation.[3] The MA cation is more volatile and can be lost from the perovskite lattice at elevated temperatures, leading to the decomposition of the perovskite structure.[3] This instability is a major driver for the exploration of alternative or mixed cations.

Experimental Protocols

The fabrication of high-quality perovskite films is crucial for achieving high-performance solar cells. Both formamidine acetate and methylammonium acetate can be used in solution-based deposition methods, most commonly through one-step or two-step spin-coating processes.

Synthesis of Precursor Materials

Methylammonium Acetate (MAAc) Synthesis: A common method for synthesizing MAAc involves the reaction of methylamine (B109427) with acetic acid.[7]

• Methylamine (40% in ethanol) is added to glacial acetic acid in a round-bottom flask placed in an ice bath.[7]

• The mixture is stirred for approximately 2 hours at 0 °C.[7]

• The resulting solution is concentrated via rotary evaporation at 80 °C.[7]

• The product is washed with diethyl ether, dissolved in ethanol, and recrystallized from diethyl ether.[7]

• The final product is dried in a vacuum oven.[7]

Formamidinium Iodide (FAI) from Formamidinium Acetate: FAI is typically synthesized by reacting formamidinium acetate with hydroiodic acid.[8]

• Formamidinium acetate powder is dissolved in a molar excess of hydroiodic acid (57% w/w).[8]

• The solution is stirred at 50 °C for 10 minutes.[8]

• The solution is dried at 100 °C to form a powder.[8]

• The product is then washed with diethyl ether and recrystallized from ethanol.[8]

Perovskite Film Fabrication

One-Step Solution Processing: In the one-step method, all the precursor components (e.g., FAI and PbI₂) are dissolved in a common solvent, such as N,N-dimethylformamide (DMF), to form the perovskite precursor solution.[9] This solution is then spin-coated onto a substrate. An anti-solvent is often dripped onto the spinning substrate to induce rapid crystallization and form a uniform film. The film is subsequently annealed at an elevated temperature.

Caption: One-Step Perovskite Film Fabrication Workflow.

Two-Step Sequential Deposition: The two-step method involves the sequential deposition of the precursor materials. First, a layer of lead iodide (PbI₂) is deposited onto the substrate from a solution in a solvent like DMF. In the second step, the PbI₂-coated substrate is immersed in or spin-coated with a solution of the organic cation iodide (e.g., FAI or MAI) in a different solvent, such as isopropanol. The organic cation iodide then reacts with the PbI₂ to form the perovskite film, followed by annealing. The two-step process can offer better control over the film morphology.[1]

Caption: Two-Step Perovskite Film Fabrication Workflow.

Characterization of Performance and Stability

A suite of characterization techniques is employed to evaluate the performance and stability of perovskite solar cells.

Performance Characterization:

• Current-Voltage (J-V) Measurements: This is the primary technique to determine the key photovoltaic parameters: PCE, V_oc, J_sc, and FF.[10]

• External Quantum Efficiency (EQE): Measures the ratio of collected charge carriers to incident photons at each wavelength, providing insights into light harvesting and charge collection efficiencies.

• X-ray Diffraction (XRD): Used to determine the crystal structure and phase purity of the perovskite film.[10]

• Scanning Electron Microscopy (SEM): Provides information on the morphology, grain size, and uniformity of the perovskite film.[10]

• UV-Vis Spectroscopy: Used to determine the light absorption properties and the bandgap of the perovskite material.[10]

• Photoluminescence (PL) Spectroscopy: Probes the radiative recombination of charge carriers, giving insights into the electronic quality of the material.[10]

Stability Characterization:

• Thermal Stability Testing: Devices are subjected to prolonged heating at elevated temperatures (e.g., 85 °C) in a controlled environment, and their performance is monitored over time.

• Moisture Stability Testing: Devices are exposed to controlled humidity levels to assess their tolerance to moisture.

• Light Soaking Tests: Continuous illumination under simulated sunlight is used to evaluate the photostability of the solar cells.

• X-ray Photoelectron Spectroscopy (XPS): Can be used to study the chemical composition and degradation of the perovskite surface.[11]

Caption: General Workflow for Perovskite Solar Cell Characterization.

Conclusion

Both formamidine acetate and methylammonium acetate are viable precursors for the fabrication of high-efficiency perovskite solar cells. Formamidinium-based perovskites offer the promise of higher power conversion efficiencies and significantly improved thermal stability, which are crucial for long-term device operation. However, challenges related to the phase stability of pure FAPbI₃ need to be addressed, often through the incorporation of other cations. Methylammonium-based perovskites, while historically significant and capable of high efficiencies, are hampered by their inherent thermal instability. The future of high-performance and stable perovskite solar cells likely lies in mixed-cation systems that leverage the complementary strengths of formamidinium, methylammonium, and inorganic cations like cesium. The choice of precursor and fabrication method will ultimately depend on the specific performance and stability requirements of the intended application.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Efficient and stable formamidinium–caesium perovskite solar cells and modules from lead acetate-based precursors - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 7. rsc.org [rsc.org]
• 8. rsc.org [rsc.org]
• 9. espublisher.com [espublisher.com]
• 10. Catalysis Research | Perovskite Solar Cells: Assessment of the Materials, Efficiency, and Stability [lidsen.com]
• 11. Characterization of the Performance of Perovskite Solar Cells by Operando X-Ray Photoemission Spectroscopy | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]

A Comparative Guide to Perovskite Stability: Formamidinium vs. Methylammonium Cations

The long-term stability of perovskite solar cells (PSCs) remains a critical hurdle for their commercialization. At the heart of the perovskite crystal structure, the choice of the organic A-site cation plays a pivotal role in determining the material's intrinsic stability against environmental stressors such as heat, moisture, and light. The two most common organic cations employed are methylammonium (B1206745) (MA⁺) and formamidinium (FA⁺). This guide provides an objective comparison of their effects on perovskite stability, supported by experimental data and detailed methodologies, to assist researchers in materials selection and device design.

Generally, formamidinium-based perovskites exhibit superior intrinsic stability compared to their methylammonium counterparts. This enhancement is attributed to several factors, including the larger ionic radius of FA⁺ which results in a more symmetric and stable cubic perovskite structure (higher Goldschmidt tolerance factor), and stronger chemical bonding within the crystal lattice.[1][2]

Comparative Analysis of Perovskite Stability

The operational lifespan of perovskite solar cells is dictated by their resilience to thermal, moisture, and light-induced degradation. The substitution of MA⁺ with FA⁺ has been demonstrated as a highly effective strategy to bolster this resilience.

Thermal Stability

FA⁺-based perovskites show significantly improved thermal stability over MA⁺-based ones.[1] The volatile nature of the MA⁺ cation makes it prone to decomposition at elevated temperatures, a critical issue as solar cells can operate at temperatures exceeding 70°C.[3] Studies indicate that FA⁺ is more resilient to thermal degradation due to a larger enthalpy and higher activation energy required for decomposition.[4] For instance, one study reported that formamidinium lead iodide (FAPbI₃) degrades more slowly at 150°C compared to methylammonium lead iodide (MAPbI₃).[1]

The degradation pathways also differ. MAPbI₃ typically decomposes into volatile species like methylamine (B109427) (CH₃NH₂) and hydrogen iodide (HI) or methyl iodide (CH₃I) and ammonia (B1221849) (NH₃).[3] In contrast, FA⁺-based perovskites decompose at higher temperatures, potentially forming products like sym-triazine and hydrogen cyanide.[4] Mixed-cation perovskites often exhibit even greater thermal stability than their single-cation counterparts.[5]

Moisture Stability

Humidity is a primary driver of perovskite degradation. The incorporation of FA⁺ enhances the material's resistance to moisture. The mechanism involves the organic cation's interaction with water molecules, which can initiate the decomposition of the perovskite structure back to its precursors, such as PbI₂.[6][7]

Experimental evidence strongly supports the enhanced humidity tolerance of FA⁺-containing perovskites. In a 90-day study under ambient conditions (40% to 60% relative humidity), PSCs based on pure MA⁺ stopped functioning after 30 days. In stark contrast, cells incorporating more than 25% FA⁺ retained 80% of their initial efficiency at the end of the 90-day period.[8][9] The improved stability is partly attributed to the larger grain sizes in FA⁺-based films, which reduces the density of grain boundaries that can act as sites for moisture accumulation and degradation.[9] However, under the simultaneous stress of high humidity and light, even FA-based perovskites can degrade through phase separation and subsequent evaporation of formamidinium iodide (FAI).[10][11]

Photostability

While FA⁺ enhances stability within the solid-state perovskite film, a notable exception is its stability in precursor solutions. Research has shown that FA⁺ ions in solution can be unstable under light exposure, where the -CH=NH double bonds can convert to -CH=O (formamide).[12][13][14] This light-induced degradation of the precursor solution can negatively impact the quality of the deposited film and the final device efficiency. Therefore, it is crucial to avoid prolonged light exposure during the fabrication process of FA⁺-based perovskites.[13]

In the solid state, MA⁺-based perovskites are susceptible to light-induced degradation, which can involve ion migration and material decomposition.[6][15][16] The substitution or mixing with FA⁺ generally improves the photostability of the final device.[17]

Quantitative Stability Data

The following table summarizes key experimental findings on the stability of MA⁺- and FA⁺-based perovskites under different stress conditions.

Stress Condition	Perovskite Composition	Key Result	Reference
Thermal Stress	MAPbI₃ vs. FAPbI₃	FAPbI₃ showed slower degradation when annealed at 150°C.	[1]
Thermal Stress	MA⁺-based vs. Mixed-Cation (MA⁺/FA⁺/GA⁺)	Mixed-cation perovskites were more thermally stable than pure MAPbI₃.	[5]
Humidity	MA⁺-based	Device stopped working after 30 days in ambient air (40-60% RH).	[8][9]
Humidity	Mixed Cation (>25% FA⁺ in MA⁺-based)	Retained 80% of initial efficiency after 90 days in ambient air (40-60% RH).	[8][9]
Humidity + Light	FA₀.₈₅Cs₀.₁₅PbI₃	Degrades within 30 hours via phase separation and FAI evaporation.	[10]
Light (Solution)	FA⁺-containing precursor solution	FA⁺ ions convert to formamide (B127407) under light, impairing final device efficiency.	[12][13]

Experimental Protocols for Stability Testing

To ensure reproducibility and comparability of stability data across different laboratories, a consensus has emerged around the International Summit on Organic Photovoltaic Stability (ISOS) protocols.[18][19] These protocols provide a framework for testing under various stress conditions.

Key ISOS Protocols:

• ISOS-D (Dark Storage): This protocol assesses the intrinsic thermal stability of the device. The unencapsulated cells are stored in the dark in an inert atmosphere (e.g., nitrogen) at a constant elevated temperature, typically 65°C or 85°C. Performance metrics like Power Conversion Efficiency (PCE) are measured periodically.

• ISOS-L (Light Soaking): This test evaluates the device's stability under continuous illumination, simulating operational conditions. Devices are exposed to 1-sun equivalent illumination (100 mW/cm²) at a controlled temperature. Maximum power point tracking (MPPT) is often employed to hold the device at its peak operational state.

• ISOS-T (Thermal Cycling): To simulate outdoor temperature fluctuations, devices are subjected to repeated temperature cycles between a low and high temperature (e.g., -40°C to 85°C) in the dark.

• ISOS-LC (Light Cycling): This protocol mimics the day/night cycle by exposing the device to repeated periods of illumination and darkness.

• Humidity Testing: Devices are exposed to a controlled environment with a specific relative humidity (RH) level (e.g., 85% RH) and temperature (e.g., 85°C), often referred to as a "damp-heat" test.

Methodology for a Typical Light Soaking (ISOS-L) Test:

• Initial Characterization: The current-voltage (J-V) curve of the fresh solar cell is measured under a standard solar simulator (AM1.5G, 100 mW/cm²) to determine its initial PCE, open-circuit voltage (Vₒ꜀), short-circuit current density (Jₛ꜀), and fill factor (FF).

• Stress Application: The device is placed in a controlled chamber under continuous illumination from a stable light source (e.g., white LED array) calibrated to 1-sun intensity. The device temperature is maintained at a constant value (e.g., 60°C). The device is held at its maximum power point using an MPPT algorithm.

• Periodic Measurement: At set intervals, the device is briefly brought to a controlled temperature (e.g., 25°C), and its J-V characteristics are re-measured under the solar simulator.

• Data Analysis: The degradation of the photovoltaic parameters is plotted over time. A common figure of merit is the T₈₀ lifetime, which is the time it takes for the PCE to drop to 80% of its initial value.

Degradation Pathways and Testing Workflow

The following diagrams illustrate the chemical degradation pathways and a standard experimental workflow for stability assessment.

Caption: Comparative degradation pathways for MA⁺ and FA⁺ perovskites.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. Thermal degradation in methylammonium–formamidinium–guanidinium lead iodide perovskites - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 6. Degradation of Methylammonium Lead Iodide Perovskite Structures through Light and Electron Beam Driven Ion Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synergistic Role of Water and Oxygen Leads to Degradation in Formamidinium-Based Halide Perovskites - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pv-magazine.com [pv-magazine.com]
• 9. pv-magazine-india.com [pv-magazine-india.com]
• 10. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 11. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchportal.hkust.edu.hk [researchportal.hkust.edu.hk]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. The compatibility of methylammonium and formamidinium in mixed cation perovskite: the optoelectronic and stability properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Perovskite Solar Cell Stability: Comprehensive Guide, Testing ISOS Protocols, and Tools for Long-Term Reliability — Fluxim [fluxim.com]
• 19. ISOS Protocols for Perovskite Solar Cell Stability Testing | Fluxim — Fluxim [fluxim.com]

Formamidine Acetate for Defect Passivation in Perovskite Solar Cells: A Comparative Guide

The pursuit of highly efficient and stable perovskite solar cells (PSCs) has identified defect passivation as a critical strategy to minimize non-radiative recombination losses and enhance device longevity. Formamidine (B1211174) acetate (B1210297) (FAAc) has emerged as a promising and effective passivation agent. This guide provides an objective comparison of FAAc's performance against other alternatives, supported by experimental data, detailed methodologies, and mechanistic insights to assist researchers, scientists, and drug development professionals in this field.

The Role of Formamidine Acetate in Defect Passivation

Formamidine acetate is a dual-functional passivation agent that addresses defects at both the perovskite surface and the interface with the electron transport layer (ETL). Its efficacy stems from the synergistic action of its constituent ions: the formamidinium cation (FA⁺) and the acetate anion (Ac⁻). The FA⁺ cations have been shown to passivate harmful hydroxyl groups often present on the surface of ETLs like SnO₂, while the Ac⁻ anions effectively passivate iodine vacancy defects at the bottom of the perovskite film.[1] This bidirectional modification strategy leads to a significant reduction in interfacial charge recombination.[1]

In tin-based perovskite solar cells, FAAc plays a crucial role in stabilizing the perovskite lattice and suppressing the oxidation of Sn²⁺, a common degradation pathway.[2][3] The strong coordination between the C=O group of the acetate anion and under-coordinated Sn atoms leads to the formation of an intermediate phase, which slows down the nucleation rate of the perovskite grains, resulting in higher crystallinity and lower trap density.[3]

Performance Comparison of Defect Passivation Agents

The effectiveness of formamidine acetate as a passivation agent is best understood through a direct comparison with other commonly used passivation strategies. The following tables summarize key performance parameters of perovskite solar cells treated with FAAc versus alternative passivation agents, based on published experimental data.

Passivation Agent	Perovskite Composition	PCE (%)	Voc (V)	Jsc (mA/cm²)	FF (%)	Stability Highlights	Reference
Control (No Passivation)	FASnI₃	9.84	-	-	-	-	[2]
Formamidine Acetate (FAAc)	FASnI₃	12.43	-	-	-	Maintained 94% of initial PCE for 2000h in N₂	[2]
Acetic Acid (HAc)	FASnI₃	<12.43	-	-	-	Less effective than FAAc	[2]
Methylammonium Acetate (MAAc)	FASnI₃	<12.43	-	-	-	Less effective than FAAc	[2]
Control (No Passivation)	(Cs,FA)PbI₃	18.1	0.92	-	-	-	[4] of original search
FAAc + Rubidium Chloride	(Cs,FA)PbI₃	23.05	-	-	~83	Significantly improved stability	[1]
Control (No Passivation)	FAPbI₃	21.37	<1.2	-	-	-	[5]
Guanidinium Bromide + Octylammonium Bromide	FAPbI₃	23.13	1.2	-	-	Maintained >97% of initial efficiency after 60h	[5]
Control (No Passivation)	Flexible PET/ITO	~14	~1.0	-	-	Retained ~70% of initial PCE after 700 bending cycles	[4]
Phenethylammonium Iodide (PEAI)	Flexible PET/ITO	~16.5	~1.08	-	~70	Retained ~88% of initial PCE after 700 bending cycles	[4]

Experimental Protocols

Detailed and reproducible experimental protocols are essential for validating and building upon research findings. Below are methodologies for the fabrication of perovskite solar cells incorporating FAAc passivation and key characterization techniques.

Perovskite Solar Cell Fabrication with Formamidine Acetate Passivation (Additive in Precursor)

• Substrate Preparation: Clean patterned ITO-coated glass substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. Dry the substrates with a nitrogen gun and then treat with UV-ozone for 20 minutes before use.

• Electron Transport Layer (ETL) Deposition: Spin-coat a SnO₂ nanoparticle solution (e.g., 3 wt% in distilled water, filtered) onto the substrates at 3000 rpm for 30 seconds. Anneal the substrates at 150°C for 30 minutes in ambient air.

• Perovskite Precursor Solution Preparation: Prepare a stock solution of the desired perovskite composition (e.g., FAPbI₃). For the FAAc-passivated sample, add a specific molar percentage of formamidine acetate to the precursor solution (e.g., 5 mol%). Stir the solution for at least 2 hours at room temperature.

• Perovskite Film Deposition: In an inert atmosphere (e.g., a nitrogen-filled glovebox), spin-coat the perovskite precursor solution (with or without FAAc) onto the SnO₂ layer. A typical two-step spin-coating process is 1000 rpm for 10 seconds followed by 3000-5000 rpm for 30 seconds. During the second step, dispense an anti-solvent (e.g., chlorobenzene) onto the spinning substrate.

• Annealing: Anneal the perovskite films on a hotplate at a specified temperature (e.g., 130-150°C) for 10-15 minutes.

• Hole Transport Layer (HTL) Deposition: Dissolve Spiro-OMeTAD in chlorobenzene (B131634) with additives like Li-TFSI and tBP. Spin-coat the HTL solution onto the perovskite layer at 4000 rpm for 30 seconds.

• Metal Electrode Evaporation: Thermally evaporate a gold (Au) or silver (Ag) back contact (80-100 nm) through a shadow mask to define the active area of the solar cell.

Key Characterization Techniques

• Photoluminescence (PL) and Time-Resolved Photoluminescence (TRPL) Spectroscopy:

  • Excite the perovskite film with a pulsed laser (e.g., 405 nm or 532 nm) with a low pulse fluence to avoid non-linear recombination effects.

  • Collect the emitted photoluminescence using a spectrometer for steady-state PL measurements.

  • For TRPL, use a time-correlated single-photon counting (TCSPC) system to measure the decay of the photoluminescence intensity over time.

  • Fit the TRPL decay curves with a bi-exponential or tri-exponential function to extract carrier lifetimes. Longer carrier lifetimes are indicative of reduced non-radiative recombination and effective defect passivation.

• Space-Charge-Limited Current (SCLC) Measurement for Defect Density:

  • Fabricate electron-only devices with the architecture: FTO/SnO₂/Perovskite/PCBM/Ag.

  • Measure the dark current density-voltage (J-V) characteristics of the device.

  • Plot the J-V curve on a log-log scale. The curve will typically show three regions: an ohmic region at low voltage, a trap-filled limited (TFL) region with a steep increase in current, and a trap-free SCLC region.

  • The trap-state density (nt) can be calculated from the trap-filled limit voltage (VTFL) using the formula: nt = (2εε₀VTFL) / (eL²), where ε is the relative dielectric constant of the perovskite, ε₀ is the vacuum permittivity, e is the elementary charge, and L is the thickness of the perovskite layer. Note that the application of SCLC to perovskites can be complex due to their mixed ionic-electronic conductivity, and pulsed SCLC measurements are often recommended for more accurate results.[6][7][8][9][10]

Mandatory Visualizations

Figure 1. Experimental workflow for perovskite solar cell fabrication and characterization.

Figure 2. Mechanism of defect passivation by Formamidine Acetate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Enhanced Efficiency and Mechanical Stability in Flexible Perovskite Solar Cells via Phenethylammonium Iodide Surface Passivation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Researchers design novel passivation approach to achieve perovskite solar cells with efficiency of over 23% | Perovskite-Info [perovskite-info.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 8. Revealing Charge Carrier Mobility and Defect Densities in Metal Halide Perovskites via Space-Charge-Limited Current Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. Space Charge Limited Current (SCLC) for Mobility in Organic & Perovskite Semiconductors — Fluxim [fluxim.com]

A Comparative Guide to Additives for High-Performance Tin-Based Perovskite Solar Cells

For Researchers, Scientists, and Drug Development Professionals

The rapid evolution of tin-based perovskite solar cells (PSCs) as a viable, less-toxic alternative to their lead-based counterparts is largely driven by the strategic use of additives. These compounds are crucial in overcoming the inherent instability of tin(II) (Sn²⁺) and improving the overall performance and longevity of the devices. This guide provides a comprehensive comparison of various additives, supported by experimental data, to inform material selection and accelerate research and development in this promising field.

The Critical Role of Additives in Tin-Based Perovskites

The primary challenge in Sn-based perovskites is the facile oxidation of Sn²⁺ to Sn⁴⁺, which creates a high density of defects, leading to poor device performance and rapid degradation. Additives are introduced into the perovskite precursor solution to mitigate this issue and to control crystal growth, passivate defects, and enhance charge transport. The selection of an appropriate additive is a key determinant of the final power conversion efficiency (PCE) and stability of the solar cell.

Comparative Performance of Additive-Enhanced Tin-Based Perovskite Solar Cells

The following tables summarize the quantitative performance of various Sn-based perovskite solar cells fabricated with different categories of additives.

Table 1: Inorganic Metal Halide Additives

Inorganic metal halides, particularly tin(II) halides, are widely used to suppress Sn²⁺ oxidation and improve film morphology.

Perovskite Composition	Additive (molar %)	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Stability
CsSnI₃	SnBr₂	0.26	26.5	62	4.3	Maintained initial efficiency after 100 hours[1][2]
CsSnI₃	SnF₂	0.24	26.1	60	3.8	Moderate degradation after 100 hours[1]
CsSnI₃	SnCl₂	0.22	25.8	61	3.5	Significant degradation after 100 hours[1]
FASnI₃	SnF₂	0.64	17.5	66.5	7.47	-
FASnI₃	SnCl₂	-	-	-	1.84	-
FASnI₃	SnBr₂	-	-	-	1.12	-
FASnI₃	SnF₂-Pyrazine Complex	-	-	-	4.8	Maintained 98% of initial efficiency after 100 days (encapsulated)[3][4][5][6]

Table 2: Organic Salt Additives

Organic salts are employed to control crystal growth, passivate surface defects, and enhance stability.

Perovskite Composition	Additive	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Stability
FASnI₃	EDAI₂ (1%)	-	-	-	8.9 (after 1400h storage)	Increased performance over 1400 hours in a glove box[7][8]
FASnI(SCN)₂	PEAI (10%) + EDAI₂ (5%)	0.32	20.17	57.4	3.7	Great stability in ambient air[9]
PEA₀.₁FA₀.₉SnI₃	GuaSCN	-	-	-	10.06	Improved stability[10]

Table 3: Antioxidant and Zwitterionic Additives

These additives directly address the oxidation of Sn²⁺ or passivate multiple types of defects through their functional groups.

Perovskite Composition	Additive	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (%)	Stability
FASnI₃	Formate	0.71	-	-	12.11	Maintained >80% of initial PCE after 180 min in ambient air[11]
FASnI₃	Fullerene (F-COOH)	-	-	-	11.22	Retained >51% of initial efficiency after 500 hours[12]
Triple-Cation Sn-Perovskite	Sulfamic Acid (SA)	0.74	22.8	74	12.5	Reduced hysteresis[13]

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are representative protocols for the fabrication of Sn-based perovskite solar cells with common additives.

Protocol 1: Fabrication of FASnI₃ Perovskite Films with SnBr₂ Additive

This protocol describes a typical procedure for incorporating a tin halide additive.[14]

• Substrate Preparation:

  • Sequentially sonicate indium tin oxide (ITO) coated glass substrates in a detergent solution, deionized water, acetone, and isopropanol (B130326) for 15 minutes each.

  • Dry the substrates with a stream of dry nitrogen.

• Perovskite Precursor Solution Preparation (in a nitrogen-filled glovebox):

  • Prepare a 1 M stock solution of FASnI₃ by dissolving 172 mg of formamidinium iodide (FAI) and 373 mg of tin(II) iodide (SnI₂) in a co-solvent mixture of 0.8 mL of dimethylformamide (DMF) and 0.2 mL of dimethyl sulfoxide (B87167) (DMSO).

  • Add the desired amount of SnBr₂ (e.g., 5 mol% with respect to SnI₂, which is approximately 7 mg for a 1 mL solution).

  • Stir the solution at room temperature for at least 2 hours and filter it through a 0.22 µm PTFE syringe filter.

• Film Deposition:

  • Transfer 40 µL of the precursor solution onto the ITO substrate.

  • Spin coat using a two-step program: 1000 rpm for 10 seconds, followed by 5000 rpm for 30 seconds.

  • During the second step, dispense 100 µL of chlorobenzene (B131634) (anti-solvent) onto the center of the spinning substrate 15 seconds after the start of the high-speed spin.

• Annealing:

  • Immediately transfer the substrate to a hotplate preheated to 100°C in an inert atmosphere.

  • Anneal the film for 10 minutes.

  • Allow the film to cool to room temperature.

Protocol 2: Fabrication of FASnI₃ Perovskite Solar Cells with EDAI₂ Additive (Two-Step Method)

This protocol outlines a two-step deposition method, which can offer better control over film morphology.

• Substrate and SAM Preparation:

  • Prepare ITO substrates as described in Protocol 1.

  • A self-assembled monolayer (SAM) such as MeO-2PACz can be deposited by dipping the ITO substrates in a 0.2 M ethanolic solution for 12 hours.[15]

• Step 1: SnI₂ Deposition (in a nitrogen-filled glovebox):

  • Prepare a solution of SnI₂ (e.g., 0.16 M), SnF₂ (e.g., 0.16 M), and EDAI₂ (e.g., 0.008 M) in DMSO.[15]

  • Spin-coat the solution onto the SAM-coated ITO substrate.

• Step 2: Conversion to Perovskite:

  • Prepare a solution of FAI (e.g., 20 mg) in a mixed solvent of isopropanol, hexafluoro-2-propanol, and chlorobenzene.[15]

  • Immerse the SnI₂-coated substrate in the FAI solution for a specific duration (e.g., 40 seconds) to convert it into a FASnI₃ film.[15]

• Annealing:

  • Anneal the perovskite film at a specified temperature and duration (e.g., 100°C for 10 minutes).

Visualizing Mechanisms and Workflows

The following diagrams, generated using Graphviz, illustrate the classification of additives, a typical experimental workflow, and the proposed mechanisms of action.

Caption: Classification of common additives for Sn-based perovskites.

Caption: General experimental workflow for perovskite solar cell fabrication.

Caption: Mechanisms of defect passivation by different additive types.

References

• 1. benchchem.com [benchchem.com]
• 2. pure.kaist.ac.kr [pure.kaist.ac.kr]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. DSpace at KOASAS: Fabrication of Efficient Formamidinium Tin Iodide Perovskite Solar Cells through SnF2-Pyrazine Complex [koasas.kaist.ac.kr]
• 6. Fabrication of Efficient Formamidinium Tin Iodide Perovskite Solar Cells through SnF₂-Pyrazine Complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Slow surface passivation and crystal relaxation with additives to improve device performance and durability for tin-based perovskite solar cells - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 8. 2018研究成果 – 太陽光電實驗室 [diau08.lab.nycu.edu.tw]
• 9. Development of Hybrid Pseudohalide Tin Perovskites for Highly Stable Carbon-Electrode Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Fullerene Additives Boost Lead-Free Tin Perovskite Solar Cells to 11.22% PCE & Enhance Stability — Fluxim [fluxim.com]
• 13. diau08.lab.nycu.edu.tw [diau08.lab.nycu.edu.tw]
• 14. benchchem.com [benchchem.com]
• 15. diau08.lab.nycu.edu.tw [diau08.lab.nycu.edu.tw]

Formamidinium Acetate Additive Boosts Perovskite Solar Cell Performance and Stability

A comparative analysis of perovskite solar cells fabricated with and without formamidinium acetate (B1210297) (FAAc) reveals significant improvements in power conversion efficiency and operational stability. The inclusion of FAAc as an additive in the perovskite precursor solution leads to superior film quality, characterized by reduced defects and enhanced crystallinity, which translates into enhanced device performance.

The addition of formamidinium acetate (FAAc) has emerged as a important strategy in the development of high-performance and stable perovskite solar cells (PSCs). Researchers have demonstrated that incorporating small amounts of FAAc into the perovskite precursor solution can significantly enhance the power conversion efficiency (PCE) and longevity of these devices. This guide provides a comprehensive comparison of the performance of perovskite solar cells with and without FAAc, supported by experimental data and detailed fabrication protocols.

Performance Comparison

The use of FAAc as an additive has a demonstrably positive impact on the key performance metrics of perovskite solar cells. The table below summarizes the quantitative improvements observed in devices fabricated with FAAc compared to a control group without the additive.

Performance Metric	Without FAAc (Control)	With 5 mol% FAAc	Unit
Power Conversion Efficiency (PCE)	12.13	16.59	%
Open-Circuit Voltage (VOC)	0.91	0.94	V
Short-Circuit Current Density (JSC)	18.81	21.49	mA/cm2
Fill Factor (FF)	70	81	%

Data sourced from a study on inverted planar perovskite solar cells with PEDOT:PSS as the hole extraction layer.[1]

In a separate study focusing on tin-based perovskite solar cells, the champion device incorporating FAAc achieved a power conversion efficiency (PCE) of 9.96% and maintained 82% of its initial PCE after 1500 hours of light aging, highlighting the significant improvement in stability.[2] Another investigation demonstrated that PSCs based on FAAc-modified TiO2 reached a PCE of 20.47%, a notable increase from the 18.30% efficiency of the pristine device.[3]

The Role of FAAc in Enhancing Perovskite Film Quality

The performance enhancements observed with the addition of FAAc are primarily attributed to its beneficial effects on the perovskite film's morphology and electronic properties. FAAc plays a dual role in regulating crystallization and passivating defects within the perovskite layer.[2]

The acetate anion (Ac⁻) is thought to modulate the crystallization process, leading to the formation of a more uniform and compact perovskite film with fewer pinholes and grain boundaries.[4][5] This improved morphology facilitates more efficient charge transport and reduces non-radiative recombination.

Simultaneously, the formamidinium cation (FA⁺) can passivate defects at the grain boundaries and interfaces of the perovskite film.[3] This defect passivation reduces charge carrier trapping and recombination, leading to higher open-circuit voltage and fill factor.

Experimental Protocols

The following are detailed experimental protocols for the fabrication of perovskite solar cells, both with and without the FAAc additive. These protocols are based on established methodologies in the field and are provided for informational purposes.

Materials and Substrate Preparation

• Substrates: Fluorine-doped tin oxide (FTO) coated glass.

• Precursor Materials: Lead(II) iodide (PbI₂), Formamidinium iodide (FAI), Methylammonium bromide (MABr), Formamidinium acetate (FAAc), Cesium iodide (CsI).

• Solvents: N,N-Dimethylformamide (DMF), Dimethyl sulfoxide (B87167) (DMSO).

• Hole Transport Layer (HTL): Spiro-OMeTAD solution.

• Electron Transport Layer (ETL): SnO₂ nanoparticle solution.

• Metal Contact: Gold (Au).

Substrate Cleaning: The FTO substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. The substrates are then dried with a nitrogen gun and treated with UV-ozone for 15 minutes before use.

Perovskite Precursor Solution Preparation

• Control (Without FAAc): A 1.5 M perovskite precursor solution is prepared by dissolving FAI (1.5 M), PbI₂ (1.55 M), MABr (0.2 M), and CsI (0.075 M) in a mixed solvent of DMF and DMSO (4:1 v/v). The solution is stirred overnight in a nitrogen-filled glovebox.

• With FAAc: A 1.5 M perovskite precursor solution is prepared by dissolving FAI (1.5 M), PbI₂ (1.55 M), MABr (0.2 M), CsI (0.075 M), and FAAc (5 mol% of the total A-site cations) in a mixed solvent of DMF and DMSO (4:1 v/v). The solution is stirred overnight in a nitrogen-filled glovebox.

Device Fabrication

• ETL Deposition: The SnO₂ nanoparticle solution is spin-coated onto the cleaned FTO substrates at 3000 rpm for 30 seconds, followed by annealing at 150°C for 30 minutes.

• Perovskite Layer Deposition: The prepared perovskite precursor solution (with or without FAAc) is spin-coated onto the ETL-coated substrates in a two-step program: 1000 rpm for 10 seconds, followed by 5000 rpm for 30 seconds. During the second step, 100 µL of chlorobenzene (B131634) is dispensed onto the spinning substrate as an anti-solvent. The films are then annealed at 150°C for 15 minutes.

• HTL Deposition: The Spiro-OMeTAD solution is spin-coated onto the perovskite layer at 4000 rpm for 30 seconds.

• Metal Contact Deposition: Finally, an 80 nm thick gold electrode is deposited by thermal evaporation through a shadow mask.

Visualizing the Fabrication and Mechanism

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the proposed mechanism by which FAAc improves perovskite solar cell performance.

Caption: Experimental workflow for the fabrication of perovskite solar cells.

Caption: Effect of FAAc on perovskite film quality and device performance.

References

• 1. Researchers demonstrate efficient and stable formamidinium–caesium perovskite solar cells and modules from lead acetate-based precursors | Perovskite-Info [perovskite-info.com]
• 2. research.monash.edu [research.monash.edu]
• 3. ossila.com [ossila.com]
• 4. Efficient and stable formamidinium–caesium perovskite solar cells and modules from lead acetate-based precursors - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Assessing the Long-Term Stability of FAAc-Modified Perovskite Devices: A Comparative Guide

The quest for stable and efficient perovskite solar cells (PSCs) has led to extensive research into various modification strategies aimed at improving the quality of the perovskite film and enhancing device longevity. Among these, the use of formamidine (B1211174) acetate (B1210297) salt (FAAc) as an additive has shown promise in improving both the power conversion efficiency (PCE) and the long-term stability of inverted planar PSCs.[1] This guide provides a comparative analysis of FAAc-modified perovskite devices, supported by experimental data and detailed protocols, to assist researchers, scientists, and drug development professionals in evaluating this approach.

Comparative Performance and Stability Data

The introduction of FAAc into the perovskite precursor solution has been demonstrated to significantly enhance the quality of the perovskite film, leading to improved device performance and stability.[1] Below is a summary of key performance metrics comparing FAAc-modified devices with unmodified (pristine) counterparts.

Performance Metric	Pristine Device	FAAc-Modified Device (5 mol%)
Power Conversion Efficiency (PCE)	~17% (implied)	18.90%
Open-Circuit Voltage (VOC)	Not specified	1.04 V
Short-Circuit Current Density (JSC)	Not specified	23.16 mA cm-2
Fill Factor (FF)	Not specified	~80%
Hysteresis	Noticeable	Negligible
Long-Term Stability
Ambient Air (unencapsulated)	Significant degradation	Maintained performance for up to 80 days

Table 1: Comparison of key photovoltaic performance parameters and long-term stability for pristine and FAAc-modified perovskite solar cells. Data sourced from a study on additive engineering for inverted planar PSCs.[1]

Another strategy to enhance perovskite solar cell stability involves the use of formamidinium chloride (FACl) as an additive. This approach has been shown to significantly increase the environmental stability of perovskite films. Devices with FACl maintained 90% of their initial efficiency after 1200 hours under ambient air conditions, a stark contrast to the pristine devices which only retained 50% of their initial efficiency over the same period.[2]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon research findings. The following sections outline the typical experimental procedures for fabricating and testing FAAc-modified perovskite solar cells.

Device Fabrication of FAAc-Modified Perovskite Solar Cells (Inverted Planar Structure)

• Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned by ultrasonication in detergent, deionized water, acetone, and isopropanol (B130326) for 15 minutes each. The substrates are then dried with a nitrogen stream and treated with UV-ozone for 20 minutes.

• Hole Transport Layer (HTL) Deposition: A solution of PTAA (bis(4-phenyl)(2,4,6-trimethylphenyl)amine) in chlorobenzene (B131634) is spin-coated onto the cleaned ITO substrates, followed by annealing.

• Perovskite Precursor Solution Preparation:

  • Pristine Solution: A standard perovskite precursor solution is prepared by dissolving formamidinium iodide (FAI), lead iodide (PbI2), methylammonium (B1206745) bromide (MABr), and lead bromide (PbBr2) in a mixed solvent of DMF and DMSO.

  • FAAc-Modified Solution: Formamidine acetate salt (FAAc) is added to the pristine perovskite precursor solution at a desired molar concentration (e.g., 5 mol%).

• Perovskite Film Deposition: The prepared precursor solution (either pristine or FAAc-modified) is spin-coated onto the PTAA layer in a nitrogen-filled glovebox. An anti-solvent (e.g., chlorobenzene) is dripped onto the spinning substrate to induce crystallization. The film is then annealed at a specific temperature to form the perovskite crystal structure.

• Electron Transport Layer (ETL) and Electrode Deposition: A C60 layer, followed by a BCP (bathocuproine) layer, are sequentially deposited via thermal evaporation. Finally, a silver (Ag) electrode is deposited by thermal evaporation to complete the device.

Long-Term Stability Testing Protocol

• Initial Performance Measurement: The initial photovoltaic parameters (PCE, VOC, JSC, FF) of the fabricated devices are measured under standard test conditions (STC): AM 1.5G illumination (100 mW/cm-2) at 25 °C.

• Environmental Stress Application: The unencapsulated devices are stored in a controlled environment, such as ambient air with a specific relative humidity or a nitrogen-filled glovebox, at room temperature.

• Periodic Performance Monitoring: The key photovoltaic parameters are measured at regular intervals (e.g., every 24 hours or as specified) over an extended period (e.g., up to 80 days or 1200 hours).

• Data Analysis: The degradation of the device performance is quantified by tracking the change in PCE, VOC, JSC, and FF over time. The stability is often reported as the time it takes for the PCE to drop to 80% of its initial value (T80).

Visualizing Experimental Workflows and Signaling Pathways

Experimental Workflow for FAAc-Modified Perovskite Film Deposition

Caption: Workflow for the deposition of an FAAc-modified perovskite film.

Logical Flow of Long-Term Stability Assessment

Caption: Logical flow for assessing the long-term stability of perovskite devices.

References

• 1. Additive engineering to improve the efficiency and stability of inverted planar perovskite solar cells - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 2. Long-term stable and highly efficient perovskite solar cells with a formamidinium chloride (FACl) additive - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

Navigating Cation Orientation in FAPbI3 Perovskites: A Comparative Guide for Enhanced Stability and Performance

For researchers and scientists in the field of photovoltaics and material science, the precise orientation of the formamidinium (FA) cation within the formamidinium lead iodide (FAPbI3) perovskite crystal lattice is a critical factor influencing device efficiency and long-term stability. This guide provides a comparative analysis of cation orientation in pure FAPbI3 versus mixed-cation alternatives, supported by experimental data and detailed protocols to aid in the development of next-generation perovskite solar cells.

The non-spherical shape of the FA cation introduces a degree of rotational freedom within the perovskite cage. This orientation impacts the electronic and structural properties of the material, including the bandgap, charge carrier mobility, and phase stability. Uncontrolled orientation can lead to detrimental phase transitions and degradation of photovoltaic performance. A common strategy to mitigate these issues is the incorporation of smaller cations, such as methylammonium (B1206745) (MA) or cesium (Cs), to create mixed-cation perovskites. This guide explores the implications of FA cation orientation and the comparative performance of FAPbI3 and its mixed-cation counterparts.

Performance Comparison: FAPbI3 vs. Mixed-Cation Perovskites

The inclusion of additional cations, such as cesium, can significantly impact the photovoltaic performance and stability of FAPbI3-based perovskites. The smaller ionic radius of cesium can help stabilize the desired photoactive α-phase of FAPbI3 and influence the preferred crystal orientation, leading to improved device metrics.

Performance Metric	FAPbI3	(FA0.9Cs0.1)PbI3	Reference
Power Conversion Efficiency (PCE)	~25.24%	~24.19%	[1][2]
Open-Circuit Voltage (VOC)	~1.15 V	~1.17 V	[1]
Short-Circuit Current Density (JSC)	~26.27 mA/cm²	~24.83 mA/cm²	[1]
Fill Factor (FF)	~83.5%	~83.53%	[1][2]
Stability (after 1000h)	Retains ~77% of initial efficiency	Retains >90% of initial efficiency	[1]

Logical Pathway: Cation Orientation to Device Performance

The orientation of the formamidinium cation is a key determinant of the overall performance of a FAPbI3-based perovskite solar cell. This diagram illustrates the logical flow from cation orientation to the final device metrics.

Caption: Cation influence on perovskite device performance.

Experimental Protocols

Accurate analysis of cation orientation and device performance relies on meticulous experimental procedures. Below are detailed protocols for perovskite solar cell fabrication and characterization.

Perovskite Thin Film Fabrication (Spin Coating)

This protocol describes the fabrication of both pure FAPbI3 and mixed-cation (FA0.9Cs0.1)PbI3 thin films.

a) Substrate Preparation:

• Clean fluorine-doped tin oxide (FTO) coated glass substrates by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol (B130326) (15 minutes each).

• Dry the substrates with a nitrogen gun.

• Treat the substrates with UV-Ozone for 15 minutes prior to deposition of the electron transport layer.

b) Deposition of Electron Transport Layer (ETL):

• Prepare a SnO2 nanoparticle solution by diluting a commercial SnO2 colloidal suspension with deionized water.

• Spin-coat the SnO2 solution onto the FTO substrates at 3000 rpm for 30 seconds.

• Anneal the substrates at 150°C for 30 minutes in ambient air.

c) Perovskite Precursor Solution Preparation:

• For FAPbI3: Dissolve 1.1 M of formamidinium iodide (FAI) and 1.2 M of lead iodide (PbI2) in a mixed solvent of N,N-dimethylformamide (DMF) and dimethyl sulfoxide (B87167) (DMSO) (4:1 v/v).

• For (FA0.9Cs0.1)PbI3: Dissolve 1.0 M of FAI, 0.1 M of cesium iodide (CsI), and 1.2 M of PbI2 in a mixed solvent of DMF and DMSO (4:1 v/v).

• Stir all precursor solutions at 70°C for at least 2 hours before use.

d) Perovskite Film Deposition:

• Transfer the substrates with the ETL into a nitrogen-filled glovebox.

• Spin-coat the perovskite precursor solution at 4000 rpm for 30 seconds.

• During the last 10 seconds of spinning, dispense 100 µL of an anti-solvent (e.g., chlorobenzene) onto the center of the substrate.

• Immediately transfer the films to a hotplate and anneal at 150°C for 15 minutes.

e) Deposition of Hole Transport Layer (HTL) and Metal Electrode:

• Prepare a solution of Spiro-OMeTAD (72.3 mg) in chlorobenzene (B131634) (1 mL) with additives of 4-tert-butylpyridine (B128874) (28.8 µL) and lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI) solution (17.5 µL of 520 mg/mL in acetonitrile).

• Spin-coat the HTL solution onto the perovskite layer at 4000 rpm for 30 seconds.

• Finally, thermally evaporate an 80 nm thick gold (Au) electrode through a shadow mask to define the active area of the solar cell.

Characterization of Cation Orientation: Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS)

GIWAXS is a powerful technique to probe the crystal structure and preferred orientation of thin films.

a) Sample Preparation:

• Prepare perovskite thin films on conductive substrates (e.g., ITO-coated glass) following the fabrication protocol.

b) Data Acquisition:

• Use a synchrotron X-ray source with a typical energy of 10-15 keV.

• Mount the sample on a goniometer within a vacuum chamber to minimize air scattering.

• Set the incident angle of the X-ray beam to a shallow angle (typically 0.1° - 0.5°) with respect to the sample surface.

• Use a 2D detector to collect the scattered X-rays.

• Acquire diffraction patterns at multiple sample locations to ensure statistical relevance.

c) Data Analysis:

• Correct the raw 2D diffraction data for background scattering and detector geometry.

• Integrate the 2D data into 1D profiles along the in-plane (qxy) and out-of-plane (qz) directions.

• Identify the diffraction peaks and assign them to specific crystal planes of the perovskite structure.

• Analyze the azimuthal distribution of the diffraction intensity for specific peaks (e.g., the (100) peak) to determine the degree and direction of preferred orientation. A higher intensity along a specific direction indicates a preferential alignment of the crystal planes.

Experimental Workflow for Perovskite Analysis

This diagram outlines the typical workflow for the fabrication and characterization of perovskite solar cells, from substrate preparation to performance evaluation.

Caption: Workflow for perovskite solar cell fabrication and analysis.

References

• 1. Highly Efficient and Stable FAPbI3 Perovskite Solar Cells and Modules Based on Exposure of the (011) Facet - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-Solvent-Free Fabrication of Stable FA0.9Cs0.1PbI3 Perovskite Solar Cells with Efficiency Exceeding 24.0% through a Naphthalene-Based Passivator - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Formamidine Acetate: A Step-by-Step Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of formamidine (B1211174) acetate (B1210297) is critical for maintaining a secure laboratory environment and protecting our ecosystem. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage formamidine acetate waste, from initial handling to final disposal. Adherence to these protocols will help mitigate risks and ensure that all safety and regulatory standards are met.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle formamidine acetate with appropriate personal protective equipment (PPE). This minimizes the risk of exposure and ensures personal safety.

Personal Protective Equipment (PPE)	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	Prevents skin contact; formamidine acetate may cause an allergic skin reaction.[1][2]
Eye Protection	Safety glasses with side shields or a face shield	Protects eyes from dust and potential splashes.[1][3]
Skin and Body Protection	Laboratory coat	Prevents contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area. A NIOSH-approved respirator may be required for large spills or when dust cannot be controlled.	Avoid inhalation of dust.[4]

Step-by-Step Disposal Protocol

The recommended method for the disposal of formamidine acetate is through a licensed waste disposal company. This ensures that the chemical is managed in an environmentally responsible and compliant manner.

Step 1: Collection of Formamidine Acetate Waste

• Solid Waste: Collect surplus or unwanted formamidine acetate in its original container or a clearly labeled, sealed, and compatible waste container.[1][3][5]

• Contaminated Materials: Any materials, such as weighing paper, gloves, or wipes, that have come into contact with formamidine acetate should be considered contaminated and collected in a designated, sealed waste bag or container.

• Solutions: Aqueous solutions of formamidine acetate should be collected in a labeled, sealed, and appropriate liquid waste container. Do not mix with other solvent wastes unless specifically instructed to do so by your institution's environmental health and safety (EHS) department.

Step 2: Labeling and Storage of Waste

• Clearly label all waste containers with "Formamidine Acetate Waste" and include any other identifiers required by your institution.

• Store the waste containers in a designated, secure area away from incompatible materials, such as strong oxidizing agents.[6]

• Ensure the storage area is cool and dry.[2][3]

Step 3: Arranging for Disposal

• Contact your institution's EHS department or a licensed chemical waste disposal company to arrange for pickup and disposal.

• Provide the waste disposal company with the Safety Data Sheet (SDS) for formamidine acetate to ensure they have all the necessary information for safe handling and disposal.

• The primary recommended disposal method is incineration in a chemical incinerator equipped with an afterburner and scrubber.[3] This process involves dissolving or mixing the material with a combustible solvent before burning.[1][3]

Step 4: Managing Spills

In the event of a spill, follow these procedures to minimize exposure and environmental contamination:

• Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel and ensure the area is well-ventilated.

• Contain the Spill: For small spills, prevent the spread of the powder. Avoid generating dust.[1][3][4]

• Clean-up:

  • Carefully sweep or vacuum the spilled solid material.[4]

  • Place the collected material into a labeled, sealed container for disposal.[1][3]

  • Clean the spill area with soap and water.[3]

• Decontaminate: Decontaminate any equipment used for cleanup.

• Do not allow the product to enter drains. [1][3]

Hazard Summary for Disposal

Hazard	Description
Health Hazards	May cause an allergic skin reaction.[1][2]
Environmental Hazards	While not classified as a persistent, bioaccumulative, or toxic (PBT) substance, it should not be released into the environment.[1][3][6]
Decomposition Products	Under fire conditions, hazardous decomposition products such as carbon oxides and nitrogen oxides can be formed.[1][3][6]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of formamidine acetate.

Caption: Formamidine Acetate Disposal Workflow.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. canbipharm.com [canbipharm.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 6. fishersci.com [fishersci.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Formamidine Acetate

Essential Safety and Handling Protocols for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling of chemical reagents is paramount to ensuring both personal safety and the integrity of experimental outcomes. This guide provides essential, immediate safety and logistical information for the handling of Formamidine acetate (B1210297), a compound that requires careful management due to its potential health hazards. Adherence to these procedural steps will support a safe and effective laboratory environment.

Formamidine acetate is classified as a skin sensitizer, which may cause an allergic skin reaction.[1][2] It is crucial to avoid the formation of dust and aerosols during handling and to ensure adequate ventilation.[1][3] This substance is also hygroscopic and sensitive to moisture, necessitating specific storage conditions to maintain its stability and purity.[2][3][4]

Personal Protective Equipment (PPE) Requirements

A comprehensive personal protective equipment strategy is the first line of defense against accidental exposure. The following table summarizes the required PPE for handling Formamidine acetate.

PPE Category	Specification	Rationale
Eye and Face Protection	Safety glasses with side-shields or goggles conforming to EN166 or NIOSH standards. A face shield is also recommended.[1][3]	Protects against splashes and airborne particles.
Skin Protection	Chemical-resistant gloves (inspect before use). A complete protective suit is advised to prevent skin contact.[1][3]	Prevents skin irritation and potential allergic reactions.[5][6]
Respiratory Protection	For nuisance exposures, a P95 (US) or P1 (EU EN 143) particle respirator. For higher-level protection, an OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator is recommended.[1][3]	Protects against inhalation of dust and aerosols.

Operational Plan: Step-by-Step Handling Procedure

Following a systematic operational plan minimizes risks and ensures procedural consistency.

• Preparation :

  • Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

  • Verify that an eyewash station and safety shower are readily accessible.[5]

  • Assemble all necessary equipment and reagents before handling the compound.

  • Don all required personal protective equipment as detailed in the table above.

• Handling :

  • Handle Formamidine acetate in a well-ventilated area, ideally within a fume hood, to avoid the formation and inhalation of dust.[1][3]

  • Ground equipment when transferring to prevent static discharge.

  • Avoid all personal contact with the substance, including inhalation and contact with skin and eyes.[7]

  • Keep the container tightly closed when not in use.[3][8]

  • After handling, wash hands thoroughly with soap and water.[1][3]

• Storage :

  • Store in a cool, dry, and well-ventilated place.[3]

  • Due to its hygroscopic nature, store under an inert gas to prevent moisture absorption.[2][3]

  • Keep containers securely sealed and protected from physical damage.[7]

Disposal Plan: Managing Formamidine Acetate Waste

Proper disposal of chemical waste is critical for environmental protection and regulatory compliance.

• Waste Segregation :

  • Collect all solid waste contaminated with Formamidine acetate in a dedicated, clearly labeled, and sealed container.

  • Contaminated gloves and other disposable PPE should also be placed in this container.[1][3]

• Disposal Method :

  • Do not dispose of Formamidine acetate down the drain.[1][3]

  • The recommended disposal method is to offer the surplus and non-recyclable material to a licensed disposal company.[1][3]

  • An alternative is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

• Spill Cleanup :

  • In case of a spill, immediately evacuate the area.

  • Wear full protective equipment, including respiratory protection.[3]

  • For dry spills, carefully sweep or vacuum up the material, avoiding dust generation, and place it in a suitable, closed container for disposal.[1][3][7]

  • Wash the spill area thoroughly with soap and water.[7]

Visualizing the Workflow: Safe Handling of Formamidine Acetate

The following diagram illustrates the key stages of the handling process, from initial preparation to final disposal, emphasizing the continuous cycle of safety and diligence required.

Caption: Workflow for the safe handling of Formamidine acetate.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. canbipharm.com [canbipharm.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. News - How to Get Formamidine Acetate [hschemraw.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.pt [fishersci.pt]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. afgsci.com [afgsci.com]